P2Y2R/GPR17 antagonist 1

Core Science & Biosynthesis

In-Depth Technical Guide: Mechanism of Action of P2Y2R/GPR17 Antagonist 1 (Compound 14m)

Executive Summary

(Neuro)inflammatory disorders present a complex pathophysiology that often evades single-target therapeutic interventions. The advent of multi-target drug design has shifted the paradigm toward dual-antagonism. P2Y2R/GPR17 Antagonist 1 , chemically identified as Compound 14m, represents a breakthrough in this space. Derived from the polysulfonated naphthylurea suramin[1], this small molecule acts as a dual antagonist against two critical pro-inflammatory G protein-coupled receptors (GPCRs): the purinergic P2Y2 receptor (P2Y2R) and the orphan receptor GPR17[2].

This whitepaper elucidates the mechanistic framework, pharmacological profile, and experimental validation of Compound 14m, providing drug development professionals with a self-validating guide to its mechanism of action.

Pharmacological Profile & Structural Biology

Suramin has historically been recognized as a non-selective P2 receptor antagonist with a highly flexible, polyanionic structure[1]. Through targeted fragment-based design and structure-activity relationship (SAR) studies, researchers synthesized benzenesulfonate derivatives to enhance target specificity and reduce off-target promiscuity[2].

Compound 14m (3-nitrophenyl 4-(2-chlorobenzamido)benzenesulfonate) emerged as a highly stable, potent dual antagonist. It exhibits low-micromolar potency at both receptors while maintaining excellent metabolic stability in human liver microsomes (HLM), making it a viable lead for translational research[2].

Quantitative Affinity Data

Target Receptor	IC50 Value (µM)	Primary G-Protein Coupling	Downstream Effector Assayed
P2Y2R	3.17	Gq/11	Intracellular Ca2+
GPR17	1.67	Gi/Go (and Gq)	cAMP (and Ca2+)

Mechanistic Framework: Dual GPCR Antagonism

The therapeutic rationale for Compound 14m relies on the synergistic blockade of two distinct but converging pathological signaling axes.

The P2Y2R Axis (Pro-Inflammatory)

P2Y2R is activated by extracellular ATP and UTP, acting as a danger-associated molecular pattern (DAMP) sensor during tissue injury[3]. Upon activation, P2Y2R couples to Gq/11 proteins, activating Phospholipase Cβ (PLCβ). This triggers the cleavage of PIP2 into IP3 and DAG, leading to the mobilization of intracellular calcium (Ca2+) and the activation of Protein Kinase C (PKC). This cascade ultimately drives inflammasome activation and the release of pro-inflammatory cytokines by microglia and macrophages[3].

The GPR17 Axis (Demyelination)

GPR17 is a unique sensor for both uracil nucleotides and cysteinyl leukotrienes (CysLTs)[2]. It is predominantly expressed on oligodendrocyte precursor cells (OPCs). Under pathological conditions, GPR17 overactivation couples to Gi/Go proteins, which inhibits adenylyl cyclase (AC) and reduces intracellular cAMP levels. This suppression arrests OPC maturation, preventing remyelination in demyelinating diseases[2].

Synergistic Blockade

Compound 14m intercepts both pathways. By antagonizing P2Y2R, it halts the DAMP-driven microglial inflammatory response. Simultaneously, by blocking GPR17, it lifts the cAMP suppression in OPCs, permitting oligodendrocyte maturation and myelin repair[2].

Dual GPCR signaling pathways intercepted by Compound 14m.

Experimental Validation Workflows

To rigorously validate the dual antagonism of Compound 14m, researchers must employ orthogonal, self-validating functional assays. The following protocols are designed to establish causality by directly measuring the downstream effectors of Gq and Gi coupling.

Protocol 1: Intracellular Calcium Mobilization Assay (Gq-Coupling)

Causality Principle: Because both P2Y2R and GPR17 can couple to Gq, agonist binding will induce a transient spike in cytosolic calcium released from the endoplasmic reticulum. Fluo-4 AM, a cell-permeable calcium-sensitive fluorophore, allows real-time quantification of this spike. Pre-incubation with Compound 14m yields a dose-dependent reduction in the fluorescence peak. Self-Validation: The inclusion of a highly selective P2Y2R antagonist (e.g., [4]) serves as a positive control to define the maximum achievable assay window and rule out non-specific calcium chelation.

Step-by-Step Methodology:

• Cell Preparation: Seed HEK293 cells stably expressing either human P2Y2R or GPR17 in 384-well black, clear-bottom plates at 1×104 cells/well. Incubate overnight at 37°C, 5% CO2.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM dye loading solution (supplemented with 2.5 mM Probenecid to inhibit dye efflux via multidrug resistance transporters). Incubate for 45 minutes at 37°C in the dark.

• Compound Incubation: Add Compound 14m in a 10-point concentration gradient (e.g., 0.1 µM to 100 µM). Include DMSO as a vehicle control. Incubate for 30 minutes.

• Agonist Stimulation & Readout: Using a Fluorometric Imaging Plate Reader (FLIPR), inject the EC80 concentration of the respective agonist (ATP for P2Y2R; UDP for GPR17).

• Data Acquisition: Record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 120 seconds. Calculate IC50 values based on the maximum fluorescence peak minus baseline.

Protocol 2: cAMP Accumulation Assay (Gi-Coupling)

Causality Principle: GPR17 couples strongly to Gi, which inhibits adenylyl cyclase. To measure antagonism, we must first stimulate cAMP production using Forskolin. Agonist addition will depress this cAMP signal. Compound 14m will rescue the cAMP levels by blocking the Gi-mediated inhibition. Homogeneous Time-Resolved Fluorescence (HTRF) provides a robust, FRET-based readout. Self-Validation: Establishing a Z'-factor > 0.6 using Forskolin-only (max cAMP) and Forskolin + Agonist (min cAMP) wells ensures assay reliability and dynamic range.

Step-by-Step Methodology:

• Cell Preparation: Suspend HEK293-GPR17 cells in stimulation buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX to prevent phosphodiesterase-mediated cAMP degradation).

• Compound Incubation: Dispense 5 µL of cells (5,000 cells/well) into a 384-well white microplate. Add 5 µL of Compound 14m dilutions and incubate for 15 minutes at room temperature.

• Forskolin/Agonist Challenge: Add 5 µL of a mixture containing Forskolin (1 µM final) and the GPR17 agonist (e.g., UDP at EC80). Incubate for 30 minutes.

• HTRF Detection: Add 5 µL of cAMP-d2 conjugate and 5 µL of anti-cAMP Cryptate. Incubate for 1 hour in the dark.

• Readout: Measure time-resolved fluorescence at 665 nm and 620 nm. Calculate the FRET ratio to determine intracellular cAMP concentrations and derive the IC50.

High-throughput experimental workflow for validating dual GPCR antagonists.

Therapeutic Implications

The dual pharmacological profile of Compound 14m positions it as a highly promising lead for complex neurodegenerative and neuroinflammatory diseases[2].

• Multiple Sclerosis (MS): The pathology of MS involves both immune-mediated myelin destruction and a failure of endogenous remyelination. By antagonizing P2Y2R, Compound 14m mitigates the neuroinflammatory attack. By antagonizing GPR17, it removes the block on OPC maturation, actively promoting remyelination[2].

• Ischemic Stroke: Massive cellular necrosis during ischemia releases high concentrations of ATP, hyperactivating P2Y2R and exacerbating secondary brain injury[3]. Dual antagonism can blunt this DAMP-mediated toxicity while supporting post-stroke neural repair.

References

• Pillaiyar, T., et al. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, vol. 186, 2020, p. 111789. URL:[Link]

• Schlegel, J. G., et al. "Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening." Journal of Chemical Information and Modeling, 2022. URL:[Link]

• Al-Quraishy, S., et al. "Suramin Interactions Across Biological Systems: From Molecular Targets to Therapeutic Implications." Biomolecules, 2026. URL:[Link]

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Unlocking Dual-Target Efficacy: The Allosteric Modulation Properties of P2Y2R/GPR17 Antagonist 1

Executive Summary: The Shift to Allosteric GPCR Modulation

The intersection of purinergic signaling and orphan G protein-coupled receptors (GPCRs) represents a critical frontier in neuropharmacology. The P2Y2 receptor (P2Y2R) and the orphan receptor GPR17 are both pro-inflammatory GPCRs heavily implicated in demyelinating diseases, neuroinflammation, and metabolic disorders[1],[2]. Historically, targeting these receptors has been severely hindered by the highly polar nature of their orthosteric binding sites, which natively accommodate highly charged nucleotides like ATP and UTP[3].

To circumvent the poor bioavailability and off-target effects associated with orthosteric nucleotide analogs, drug development has pivoted toward allosteric modulators[4]. P2Y2R/GPR17 Antagonist 1 , chemically identified as Compound 14m (3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate), is a suramin-derived small molecule that achieves dual-receptor antagonism via non-competitive allosteric modulation[5],[6]. By binding to a less-conserved lipophilic allosteric cleft, Compound 14m provides high metabolic stability and insurmountable antagonism, fundamentally altering how we approach neuroinflammatory drug design[7].

Mechanistic Paradigm: Negative Allosteric Modulation (NAM)

Unlike competitive antagonists that compete directly with endogenous ligands for the orthosteric pocket, a Negative Allosteric Modulator (NAM) binds to a spatially distinct site on the GPCR[8]. For Compound 14m and its structural isomer 14l, binding induces a conformational shift in the transmembrane helices of P2Y2R and GPR17[6].

Causality of the Allosteric Effect: The allosteric binding of these benzenesulfonates restricts the receptor from adopting its fully active conformation. Consequently, even when saturating concentrations of ATP or UTP bind to the orthosteric site, the receptor cannot efficiently couple to its intracellular effector proteins (Gq for P2Y2R; Gi/Gq for GPR17)[3],[9]. This results in a depressed maximal response ( Emax​ ) that cannot be overcome by infinite agonist concentrations—a phenomenon known as insurmountable antagonism[10].

Caption: Dual P2Y2R/GPR17 signaling pathway and allosteric modulation by Compound 14m/14l.

Quantitative Pharmacological Profile

Through rigorous structure-activity relationship (SAR) optimization, the bulky, polyanionic structure of suramin was truncated to yield the benzenesulfonate derivatives 14m and 14l[6]. This modification stripped away off-target affinities for other P2X/P2Y receptors while preserving low-micromolar potency for P2Y2R and GPR17[7].

Table 1: Pharmacological Properties of Suramin-Derived Dual Antagonists

Compound / Ligand	Target Receptor	IC₅₀ (µM)	Mechanism of Action	Metabolic Stability (HLM)
Compound 14m (Antagonist 1)	P2Y2R	3.17	Negative Allosteric Modulator	Excellent (>95% remaining)
Compound 14m (Antagonist 1)	GPR17	1.67	Negative Allosteric Modulator	Excellent (>95% remaining)
Compound 14l (Isomer)	P2Y2R	3.01	Negative Allosteric Modulator	Excellent (>95% remaining)
Compound 14l (Isomer)	GPR17	3.37	Negative Allosteric Modulator	Excellent (>95% remaining)
Suramin (Lead Scaffold)	P2Y2R / GPR17	>10	Non-selective Orthosteric	Moderate

Data derived from Pillaiyar et al. (2020)[5],[6],[7].

Self-Validating Experimental Protocols

To confidently classify a compound as an allosteric modulator, the experimental design must be self-validating. Relying solely on a single-dose inhibition assay is insufficient; one must observe the kinetic relationship between the agonist and the antagonist across multiple concentrations.

Protocol A: Intracellular Calcium Mobilization Assay (P2Y2R)

Rationale: Because P2Y2R is strictly Gq-coupled, its activation universally triggers Phospholipase C (PLC), leading to inositol triphosphate (IP3) generation and subsequent calcium release from the endoplasmic reticulum[3]. We utilize a fluorescent calcium indicator to capture this transient signaling event in real-time.

Step-by-Step Methodology:

• Cell Preparation: Seed 1321N1 astrocytoma cells (stably expressing human P2Y2R) into 96-well black, clear-bottom microplates at a density of 20,000 cells/well. Incubate overnight at 37°C in 5% CO₂.

• Dye Loading: Aspirate media and add 100 µL of assay buffer containing 2 µM Fluo-4 AM (a calcium-sensitive fluorophore) and 2.5 mM probenecid (to prevent dye extrusion). Incubate for 45 minutes at 37°C.

• Washing: Wash the cells three times with assay buffer to remove extracellular dye, leaving 100 µL of buffer in each well.

• Allosteric Pre-incubation: Add Compound 14m at varying concentrations (0.1 µM to 30 µM). Crucial Step: Incubate for exactly 30 minutes. Allosteric modulators often require longer equilibration times than orthosteric ligands to penetrate and bind lipophilic transmembrane clefts.

• Agonist Stimulation & Detection: Using a fluorescence imaging plate reader (FLIPR), inject the orthosteric agonist (UTP) and immediately record fluorescence (Excitation: 488 nm, Emission: 525 nm) continuously for 3 minutes to capture the peak calcium transient.

Protocol B: PathHunter β-Arrestin Recruitment Assay (GPR17)

Rationale: GPR17 exhibits promiscuous coupling (Gi and Gq). To avoid pathway-biased artifacts, we measure β-arrestin recruitment—a universal downstream event of GPCR activation—using an Enzyme Fragment Complementation (EFC) assay[11].

Step-by-Step Methodology:

• Cell Preparation: Plate CHO-K1 cells engineered with the PathHunter GPR17 β-arrestin system.

• Pre-treatment: Incubate cells with Compound 14m for 30 minutes at 37°C to establish allosteric equilibrium.

• Stimulation: Add the GPR17 surrogate agonist MDL29951 at an EC₈₀ concentration (~2 µM)[11]. Incubate for 90 minutes.

• Signal Generation: Add the PathHunter detection reagent. The recruitment of β-arrestin forces the complementation of β-galactosidase fragments, generating a functional enzyme.

• Readout: Incubate for 60 minutes at room temperature and read chemiluminescence. A dose-dependent reduction in the luminescent signal confirms functional antagonism.

Causality in Assay Design: The Schild Regression

The hallmark of trustworthiness in GPCR pharmacology is the Schild Plot Analysis . This mathematical model acts as an internal control, definitively proving whether Compound 14m is competitive (orthosteric) or non-competitive (allosteric)[9].

Workflow for Schild Validation:

• Generate a full dose-response curve for the agonist (UTP) alone (1 nM to 1 mM).

• Repeat the full UTP dose-response curve in the presence of fixed concentrations of Compound 14m (e.g., 1 µM, 3 µM, 10 µM).

• Data Interpretation:

  • If Competitive: The UTP curve shifts rightward parallelly. The maximal response ( Emax​ ) remains 100%, and the Schild slope equals 1.0.

  • If Allosteric (NAM): Compound 14m causes a progressive depression of the Emax​ (e.g., dropping to 60% or 40% of the control)[10]. The Schild slope will significantly deviate from 1.0. This insurmountable antagonism mathematically validates that Compound 14m binds outside the ATP/UTP pocket, confirming its status as an allosteric modulator.

Caption: Step-by-step experimental workflow for validating allosteric antagonism.

Conclusion

Compound 14m (P2Y2R/GPR17 Antagonist 1) represents a significant leap in purinergic pharmacology. By leveraging allosteric modulation, it bypasses the traditional pitfalls of orthosteric nucleotide analogs, offering a highly stable, dual-targeting tool for investigating neuroinflammation and demyelinating pathologies. For application scientists and drug developers, utilizing rigorous kinetic validations like the Schild analysis is paramount to accurately characterizing the therapeutic potential of such NAMs.

References

• Pillaiyar, T., et al. (2020). Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. European Journal of Medicinal Chemistry. URL: [Link]

• Bhattarai, A., et al. (2024). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

• Conn, P. J., et al. (2009). Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders. Nature Reviews Drug Discovery. URL: [Link]

• Lecca, D., et al. (2008). A new role for the P2Y-like GPR17 receptor in the modulation of multipotency of oligodendrocyte precursor cells in vitro. Purinergic Signalling. URL: [Link]

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Technical Whitepaper: Pharmacological Profiling of P2Y2R/GPR17 Antagonist 1 (Compound 14m)

Target Audience: Research Scientists, Assay Developers, and Drug Discovery Professionals Discipline: Molecular Pharmacology & In Vitro Assay Development

Executive Summary

The development of dual-target therapeutics represents a paradigm shift in treating complex neuroinflammatory and demyelinating disorders. P2Y2R/GPR17 Antagonist 1 (identified in the literature as Compound 14m) is a rationally designed, suramin-derived benzenesulfonate that exhibits potent dual antagonism against the purinergic P2Y2 receptor (P2Y2R) and the orphan G protein-coupled receptor 17 (GPR17)[1][2]. By simultaneously blocking pro-inflammatory cytokine release and removing the arrest on oligodendrocyte precursor cell (OPC) maturation, this compound offers a synergistic mechanism of action. This technical guide details the target biology, quantitative pharmacological profile, and the self-validating experimental workflows required to evaluate this compound in preclinical settings.

Target Biology & The Rationale for Dual Antagonism

To understand the therapeutic value of Compound 14m, we must first analyze the causality of the disease microenvironment it targets:

• The P2Y2R Axis (Inflammation): P2Y2R is a Gq-coupled receptor activated equipotently by ATP and UTP[3]. During cellular injury, massive extracellular release of these nucleotides activates microglial P2Y2R, driving intracellular calcium ( Ca2+ ) mobilization, phospholipase C-β (PLC-β) activation, and subsequent inflammasome assembly[3].

• The GPR17 Axis (Demyelination): GPR17 is an atypical, phylogenetically intermediate GPCR that responds to both uracil nucleotides and cysteinyl leukotrienes[4]. It is highly expressed on OPCs. Chronic activation of GPR17 via Gi-coupled signaling inhibits cyclic AMP (cAMP) production, which paradoxically halts OPC maturation and prevents myelin repair following neuronal injury[4].

The Synergistic Rationale: Selective orthosteric antagonists for purinergic receptors often fail due to the highly conserved nature of the ATP-binding pocket and the overwhelming concentration of endogenous ATP at injury sites. Compound 14m circumvents this by acting as a non-competitive, allosteric modulator[2][5]. By dual-targeting P2Y2R and GPR17, it simultaneously dampens microglial activation and licenses OPCs to remyelinate damaged axons.

Fig 1: Dual antagonism of P2Y2R and GPR17 signaling pathways by Compound 14m.

Pharmacological Profile & Quantitative Data

Compound 14m (3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate) was optimized from the non-selective P2 antagonist suramin[2]. The removal of large, multiply-charged sulfonate groups present in suramin drastically improved the compound's drug-like properties, while the introduction of a 2-chlorobenzamido moiety conferred specific allosteric properties[2][5].

Quantitative Summary Table

Pharmacological Parameter	Value / Profile
Compound Identity	P2Y2R/GPR17 Antagonist 1 (Compound 14m)
Chemical Name	3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate
CAS Number	2395016-49-4[6]
Target 1: P2Y2R IC₅₀	3.17 µM[1]
Target 2: GPR17 IC₅₀	1.67 µM[1]
Mechanism of Action	Allosteric Antagonism (Non-competitive)[2][5]
Selectivity Profile	>30-fold selective over P2Y4R and P2Y6R[5]
Metabolic Stability	High (Human Liver Microsomes)[1][2]

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, assay systems must be carefully selected to isolate the target variables. The following protocols outline the industry-standard methodologies for validating Compound 14m.

Workflow Visualization: Intracellular Calcium Assay

Fig 2: Workflow for intracellular calcium mobilization assay using 1321N1 astrocytoma cells.

Protocol 1: Intracellular Ca2+ Mobilization Assay

Purpose: To quantify the IC₅₀ of Compound 14m against P2Y2R and GPR17.

Expertise & Causality: We specifically utilize human 1321N1 astrocytoma cells transfected with either P2Y2R or GPR17. Why? Wild-type 1321N1 cells are natively devoid of functional endogenous P2Y receptors[7][8]. This "null background" is critical; it ensures that any calcium signal generated upon UTP or UDP-glucose addition is exclusively mediated by the transfected target receptor, eliminating confounding cross-reactivity.

• Cell Seeding: Plate stably transfected 1321N1 cells at 2×104 cells/well in a 96-well black, clear-bottom microplate. Incubate overnight at 37°C. (Note: Black walls prevent optical crosstalk during fluorescence reading).

• Dye Loading: Wash cells with Assay Buffer (HBSS supplemented with 20 mM HEPES, pH 7.4). Add 2 µM of Fluo-4 AM (a Ca2+ -sensitive fluorophore) and incubate for 45 minutes at 37°C. The acetoxymethyl (AM) ester allows the dye to permeate the cell membrane, where intracellular esterases cleave it, trapping the active fluorophore inside.

• Compound Pre-incubation (Critical Step): Add Compound 14m in a 10-point concentration gradient (e.g., 0.1 µM to 100 µM). Pre-incubate for exactly 30 minutes. Because Compound 14m is an allosteric modulator, it requires sufficient time to reach binding equilibrium at the allosteric site before the orthosteric agonist is introduced.

• Agonist Challenge: Inject the respective agonist (UTP for P2Y2R; UDP-glucose for GPR17) at its predetermined EC80​ concentration. Using an EC80​ (rather than EC100​ ) ensures a robust signal window while remaining sensitive enough to detect rightward shifts induced by the antagonist.

• Detection: Immediately record fluorescence using a microplate reader (Excitation: 485 nm; Emission: 525 nm) over 3 minutes to capture the peak transient calcium response.

Protocol 2: In Vitro Metabolic Stability (HLM Assay)

Purpose: To assess the Phase I hepatic clearance of Compound 14m.

Expertise & Causality: Assessing metabolic stability early in drug development prevents costly downstream failures. We utilize Human Liver Microsomes (HLMs) supplemented with NADPH. HLMs contain the full complement of Cytochrome P450 (CYP) enzymes. NADPH is the obligate electron donor; without it, oxidative Phase I metabolism cannot occur, serving as a perfect internal negative control.

• Reaction Setup: Prepare a reaction mixture containing 1 µM of Compound 14m and 0.5 mg/mL pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes to reach thermal equilibrium.

• Initiation: Initiate the metabolic reaction by adding 1 mM NADPH. (Run a parallel control well substituting NADPH with buffer to validate that degradation is CYP-mediated).

• Quenching: At time points 0, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing an internal analytical standard. Causality: Acetonitrile instantly denatures and precipitates the microsomal proteins, halting the reaction.

• Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the intrinsic clearance ( CLint​ ).

Translational Outlook

The pharmacological profile of P2Y2R/GPR17 Antagonist 1 (Compound 14m) demonstrates a highly favorable balance of potency, allosteric mechanism, and metabolic stability. By moving away from the highly charged, non-bioavailable structure of suramin, this benzenesulfonate derivative provides a viable chemical probe for in vivo models of neuroinflammation, multiple sclerosis, and traumatic brain injury. Future optimization should focus on assessing its blood-brain barrier (BBB) permeability and its specific effects on primary human oligodendrocyte precursor cell cultures.

References

• Pillaiyar, T., et al. (2020). Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. European Journal of Medicinal Chemistry, 186, 111789.

• MedChemExpress. P2Y2R/GPR17 antagonist 1 (Compound 14m) Biological Activity.

• Erb, L., & Weisman, G. A. (2012). Coupling of P2Y receptors to G proteins and other signaling pathways. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling, 1(6), 789-803. (Referenced via PMC9553040: Therapeutic potential for P2Y2 receptor antagonism).

• Communi, D., et al. (1998). Lack of nucleotide-promoted second messenger signaling responses in 1321N1 cells expressing the proposed P2Y receptor, p2y7. Molecular Pharmacology, 53(4), 585-591.

• Baqi, Y., et al. (2023). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. Journal of Medicinal Chemistry, 66(9), 6030-6055.

• Lecca, D., et al. (2020). Involvement of GPR17 in Neuronal Fibre Outgrowth. International Journal of Molecular Sciences, 21(23), 9034.

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Dual Inhibition of P2Y2R and GPR17: A Novel Therapeutic Paradigm for Neuroinflammatory and Demyelinating Disorders

Executive Summary

The treatment of complex neuroinflammatory and demyelinating disorders, such as multiple sclerosis (MS) and traumatic brain injury (TBI), requires a multi-target pharmacological approach. Single-target therapies often fail to address the intricate web of purinergic signaling that drives both neuroinflammation and the arrest of remyelination. Enter P2Y2R/GPR17 antagonist 1 (Compound 14m), a rationally designed suramin-derived small molecule that exhibits potent dual inhibitory activity against two critical G protein-coupled receptors (GPCRs): the purinergic P2Y2 receptor (P2Y2R) and the orphan receptor GPR17[1]. This technical guide explores the mechanistic rationale, pharmacological profile, and experimental validation of this dual antagonist, providing an authoritative framework for researchers in drug development.

Mechanistic Rationale: The Convergence of P2Y2R and GPR17 Signaling

The pathological microenvironment in neurodegenerative diseases is characterized by high levels of extracellular nucleotides (ATP, UTP) and cysteinyl leukotrienes (CysLTs) released from damaged cells. These damage-associated molecular patterns (DAMPs) activate specific GPCRs that drive disease progression[2].

• P2Y2R (The Inflammatory Driver): P2Y2R is a Gq-coupled receptor activated by ATP and UTP. Upon activation, it triggers phospholipase C (PLC), leading to intracellular calcium ( Ca2+ ) mobilization. In the central nervous system (CNS), P2Y2R activation on microglia and astrocytes promotes chemotaxis, astrogliosis, and the release of pro-inflammatory cytokines[3].

• GPR17 (The Remyelination Brake): GPR17 is a Gi-coupled receptor that responds to uracil nucleotides and CysLTs. It is transiently expressed on oligodendrocyte precursor cells (OPCs). While its initial activation is necessary to start differentiation, prolonged activation in a diseased microenvironment decreases intracellular cAMP levels, arresting OPCs in an immature state and preventing myelin repair[4].

The Synergy of Dual Inhibition: By utilizing a dual antagonist like Compound 14m, researchers can simultaneously suppress P2Y2R-mediated neuroinflammation and lift the GPR17-mediated block on OPC differentiation. This dual-action mechanism offers a synergistic therapeutic paradigm: neuroprotection coupled with active myelin repair[1].

Pharmacological Profile of P2Y2R/GPR17 Antagonist 1 (Compound 14m)

Developed through extensive structure-activity relationship (SAR) studies of suramin derivatives, Compound 14m (3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate) overcomes the pharmacokinetic limitations of suramin (which is large, highly negatively charged, and lacks oral bioavailability). The introduction of a 3-nitrophenyl group and a 2-chlorobenzamido linkage optimized the binding affinity for both receptors[1].

Table 1: Pharmacological and Physicochemical Properties of Compound 14m

Property	Value / Characteristic	Significance
P2Y2R IC50​	3.17 µM	Potent inhibition of ATP/UTP-induced Gq signaling.
GPR17 IC50​	1.67 µM	High affinity for relieving Gi-mediated OPC arrest.
Selectivity	High	Selective over other closely related P2Y receptors (e.g., P2Y1, P2Y12).
Metabolic Stability	Excellent	High stability in human liver microsomes ( T1/2​>60 min).
Mechanism of Action	Competitive / Allosteric	Efficiently displaces endogenous DAMPs at the receptor site.

Experimental Workflows & Self-Validating Protocols

To rigorously validate the dual inhibitory activity of Compound 14m, researchers must employ self-validating in vitro systems. The following protocols are designed to ensure causality—proving that the observed phenotypic changes are directly linked to receptor antagonism.

Protocol 1: In Vitro Dual-Receptor Antagonism Assay

This protocol measures the downstream secondary messengers ( Ca2+ for P2Y2R, cAMP for GPR17) to confirm functional antagonism[5].

• Cell Preparation: Culture 1321N1 astrocytoma cells stably transfected with either human P2Y2R or GPR17.

  • Causality Note: 1321N1 cells lack endogenous P2Y receptors, ensuring that any signal is exclusively mediated by the transfected receptor, self-validating the target specificity.

• Dye Loading: For P2Y2R, load cells with Fluo-4 AM ( Ca2+ indicator) for 45 minutes at 37°C. For GPR17, utilize a FRET-based cAMP biosensor (e.g., EPAC-based).

• Antagonist Incubation: Pre-incubate the cells with Compound 14m at varying concentrations (0.1 µM to 30 µM) for 30 minutes.

  • Causality Note: Pre-incubation allows the antagonist to reach binding equilibrium before the agonist challenge, preventing false negatives.

• Agonist Challenge: Stimulate P2Y2R cells with EC80​ UTP and GPR17 cells with EC80​ LTD4.

• Signal Quantification: Record fluorescence kinetics using a microplate reader. Calculate the IC50​ by plotting the normalized maximal response against the log concentration of the antagonist.

Protocol 2: Oligodendrocyte Differentiation Assay

To validate the functional consequence of GPR17 inhibition[4].

• OPC Isolation: Isolate primary NG2+ OPCs from neonatal rat cortices using immunomagnetic sorting.

• Differentiation Induction: Plate OPCs in differentiation medium (containing T3 hormone) in the presence of an inflammatory cocktail (to simulate the disease microenvironment) and Compound 14m (2 µM).

• Immunocytochemistry: After 72 hours, fix the cells and stain for Myelin Basic Protein (MBP), a marker of mature oligodendrocytes.

• Validation: Quantify the percentage of MBP+ cells against a vehicle control. A significant increase in MBP+ cells in the Compound 14m-treated group confirms the release of the GPR17-mediated differentiation block.

Visualizing the Dual Inhibitory Network

Mechanistic pathway of P2Y2R and GPR17 dual inhibition by Compound 14m.

Step-by-step in vitro workflow for validating dual P2Y2R/GPR17 antagonism.

Future Perspectives in Drug Development

The identification of P2Y2R/GPR17 antagonist 1 represents a critical milestone in polypharmacology. By targeting two distinct but converging pathways in neuroinflammation and demyelination, this compound provides a robust starting point for developing next-generation therapeutics for multiple sclerosis, Alzheimer's disease, and ischemic stroke. Future in vivo pharmacokinetic profiling and blood-brain barrier (BBB) permeability optimization will be essential to translate these in vitro findings into clinical success.

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Purinergic Signalling: Therapeutic Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. unimi.it [unimi.it]
• 5. medchemexpress.com [medchemexpress.com]

Engineering Dual-Target Therapeutics: The Evolution of "P2Y2R/GPR17 Antagonist 1" from Suramin Derivatives

The Polypharmacology Paradigm in Neuroinflammation

Historically, drug discovery has been driven by the "one drug, one target" paradigm. However, complex pathologies such as neurodegenerative disorders and demyelinating diseases (e.g., Multiple Sclerosis) are driven by multi-faceted neuro-immune networks. In these environments, targeting a single receptor often leads to compensatory escape mechanisms.

This has catalyzed the search for rationally designed dual-target therapeutics. Two G protein-coupled receptors (GPCRs) have emerged as critical, synergistic nodes in neuroinflammation:

• P2Y2 Receptor (P2Y2R): A Gq-coupled purinergic receptor activated equipotently by ATP and UTP. In the central nervous system, injury-induced ATP release over-activates microglial P2Y2R, driving chronic neuroinflammation and inflammasome assembly ().

• GPR17: An orphan GPCR phylogenetically intermediate between purinergic and cysteinyl leukotriene receptors. It acts as a local sensor of brain damage. While transient activation is necessary for early repair, chronic over-activation by damage-associated molecular patterns (DAMPs) arrests oligodendrocyte precursor cell (OPC) maturation, halting remyelination ().

Simultaneous blockade of P2Y2R and GPR17 offers a dual therapeutic axis: suppressing microglial inflammation while simultaneously lifting the maturation block on oligodendrocytes.

Deconstructing Suramin: The Rational Design of Compound 14m

Suramin, a century-old polysulfonated naphthylurea used for African sleeping sickness, is a well-known non-selective antagonist of purinergic receptors. However, its utility as a modern neurological therapeutic is severely limited by its molecular architecture. Suramin possesses a molecular weight of over 1200 Da and carries six negatively charged sulfonate groups, violating Lipinski’s Rule of Five. This results in profound promiscuity (binding to numerous off-target proteins like FGF and RecA) and negligible blood-brain barrier (BBB) permeability.

To harness the pharmacophore of suramin while discarding its liabilities, medicinal chemists employed a "deconstruction" strategy. By fragmenting the massive suramin scaffold into smaller, drug-like benzenesulfonates, benzenesulfonamides, and diphenylureas, researchers isolated the specific structural motifs responsible for P2Y2R and GPR17 binding ().

This structure-activity relationship (SAR) optimization led to the discovery of 3-nitrophenyl 4-benzamidobenzenesulfonic acid derivatives. The crown jewel of this series is Compound 14m (3-nitrophenyl 4-(2-chlorobenzamido)benzenesulfonate) , commercially designated as P2Y2R/GPR17 antagonist 1 .

Quantitative Pharmacodynamics

The fragmentation strategy successfully yielded low-micromolar potency at both receptors while drastically reducing molecular weight and off-target promiscuity.

Compound Designation	Chemical Structure / Modification	P2Y2R IC₅₀ (μM)	GPR17 IC₅₀ (μM)	Mechanism of Action
Suramin	Polysulfonated naphthylurea	~15.0 - 20.0	~10.0 - 15.0	Competitive / Promiscuous
Compound 14l	3-nitrophenyl 4-(4-chlorobenzamido)benzenesulfonate	3.01	3.37	Allosteric Antagonism
Compound 14m (Antagonist 1)	3-nitrophenyl 4-(2-chlorobenzamido)benzenesulfonate	3.17	1.67	Allosteric Antagonism

Data synthesized from and .

Mechanistic Architecture: Allosteric Modulation

A critical finding in the development of Compound 14m is its mechanism of action. Unlike native nucleotides that bind to the orthosteric site, Compound 14m acts as an allosteric antagonist .

In the highly inflamed microenvironment of a demyelinating lesion, extracellular ATP and UTP concentrations can spike into the millimolar range. A traditional competitive antagonist would be rapidly outcompeted by this massive flood of endogenous agonist. Because Compound 14m binds to an allosteric pocket, it induces a conformational change that depresses the maximal response ( Emax​ ) of the receptor, maintaining its inhibitory efficacy regardless of local ATP/UTP concentrations.

Dual allosteric blockade of P2Y2R and GPR17 signaling pathways by Compound 14m.

Empirical Validation Systems: Self-Validating Protocols

To ensure rigorous scientific integrity, the pharmacological validation of Compound 14m relies on self-validating experimental systems. The following protocols detail the exact methodologies used to confirm target engagement, utilizing built-in negative controls to eliminate false positives.

Protocol 1: Intracellular Calcium Mobilization Assay (P2Y2R Validation)

Because P2Y2R is a Gq-coupled receptor, its activation triggers Phospholipase C (PLC), generating Inositol triphosphate (IP3) and releasing calcium ( Ca2+ ) from the endoplasmic reticulum.

Causality & Control Strategy: We utilize 1321N1 human astrocytoma cells. Wild-type 1321N1 cells natively lack all functional P2Y receptors. By comparing wild-type cells (negative control) against 1321N1 cells stably transfected with human P2Y2R, we guarantee that any observed calcium flux is strictly mediated by the target receptor, providing a zero-background baseline.

Step-by-Step Methodology:

• Cell Seeding: Seed human P2Y2R-transfected 1321N1 cells into 96-well black, clear-bottom plates at a density of 2×104 cells/well. Incubate overnight at 37°C in 5% CO2​ .

• Fluorophore Loading: Wash cells with assay buffer (HBSS supplemented with 20 mM HEPES, pH 7.4). Incubate cells with 2 µM Fluo-4 AM (a membrane-permeable calcium-sensitive dye) and 0.04% Pluronic F-127 for 45 minutes at 37°C. Note: Intracellular esterases cleave the AM ester, trapping the active fluorophore inside the cell.

• Antagonist Pre-Incubation: Wash away extracellular dye. Add Compound 14m at varying concentrations (0.1 µM to 30 µM) and incubate for 30 minutes. This extended pre-incubation is critical to allow the compound to reach equilibrium at the allosteric site.

• Agonist Challenge: Using a Fluorometric Imaging Plate Reader (FLIPR), inject UTP at an EC80​ concentration. Using EC80​ rather than a saturating dose ensures the assay remains sensitive to allosteric depression.

• Data Acquisition: Record fluorescence continuously for 3 minutes (Excitation: 488 nm / Emission: 520 nm). Calculate IC₅₀ values by plotting the peak fluorescence against the log concentration of Compound 14m.

Protocol 2: TR-FRET cAMP Inhibition Assay (GPR17 Validation)

GPR17 couples primarily to Gi proteins. Activation of GPR17 inhibits adenylate cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP).

Causality & Control Strategy: To measure a decrease in cAMP, one must first artificially elevate the baseline cAMP pool. We achieve this using Forskolin, a direct activator of adenylate cyclase. If Compound 14m successfully antagonizes GPR17, it will prevent the agonist-induced drop in cAMP, keeping the levels elevated.

Step-by-Step Methodology:

• Cell Preparation: Harvest CHO cells stably expressing human GPR17. Resuspend in stimulation buffer containing 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

• Forskolin & Antagonist Addition: Plate cells in a 384-well microplate. Add 10 µM Forskolin simultaneously with Compound 14m (0.1 µM to 30 µM). Incubate for 15 minutes at room temperature.

• Agonist Challenge: Add the GPR17 agonist (e.g., UDP or LTD4 at EC80​ ) and incubate for an additional 30 minutes.

• Detection: Add Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP detection reagents (Europium-labeled cAMP cryptate and d2-labeled anti-cAMP antibody).

• Readout: Measure the FRET signal using a compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm). The FRET ratio is inversely proportional to the intracellular cAMP concentration.

High-throughput screening and validation workflow yielding Compound 14m.

Conclusion and Translational Outlook

The derivation of P2Y2R/GPR17 antagonist 1 (Compound 14m) from the archaic suramin scaffold represents a masterclass in rational drug design. By stripping away the poly-anionic bulk of suramin, researchers successfully engineered an allosteric modulator that retains the necessary pharmacophore for dual GPCR targeting while exhibiting excellent metabolic stability in human liver microsomes ().

Moving forward, Compound 14m serves as a premier pharmacological probe for investigating the neuro-immune axis. Its ability to simultaneously extinguish P2Y2R-driven microglial inflammation and reverse GPR17-mediated oligodendrocyte arrest positions it as a highly promising lead compound for the next generation of therapeutics targeting Multiple Sclerosis and other demyelinating neuropathologies.

References

• Pillaiyar, T., et al. (2020). "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, 186, 111789. Available at:[Link][1]

• Woods, L. T., et al. (2022). "Therapeutic potential for P2Y2 receptor antagonism." Purinergic Signalling. Available at:[Link][2]

• Franke, H., et al. (2021). "Involvement of GPR17 in Neuronal Fibre Outgrowth." International Journal of Molecular Sciences. Available at:[Link][3]

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• 1. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Involvement of GPR17 in Neuronal Fibre Outgrowth - PMC [pmc.ncbi.nlm.nih.gov]

Targeting Neuroinflammation and Systemic Immune Cascades: A Technical Guide to P2Y2R/GPR17 Antagonist 1

Executive Summary

The treatment of complex inflammatory and demyelinating diseases is undergoing a paradigm shift, moving away from single-target therapies toward polypharmacological approaches. At the forefront of this shift is the targeting of G protein-coupled receptors (GPCRs) that act as damage sensors in the tumor microenvironment and the central nervous system (CNS). P2Y2R/GPR17 antagonist 1 (Compound 14m) is a first-in-class, dual-acting allosteric modulator designed to simultaneously inhibit the pro-inflammatory purinergic receptor P2Y2 (P2Y2R) and the orphan receptor GPR17[1],[2]. This technical whitepaper provides an in-depth analysis of its pharmacological profile, mechanistic pathways, and self-validating experimental workflows for drug development professionals.

The Purinergic-Leukotriene Axis in Inflammation

Tissue injury, hypoxia, and neurodegeneration trigger the massive release of danger-associated molecular patterns (DAMPs), specifically extracellular nucleotides and lipid mediators. These molecules drive pathology through two distinct but converging GPCR pathways:

• P2Y2 Receptor (P2Y2R): Activated equipotently by ATP and UTP, P2Y2R couples to Gq proteins. Its activation triggers the Phospholipase C (PLC)/IP3/Ca2+ cascade and transactivates the EGFR-ERK1/2 signaling pathway[3]. This signaling culminates in the assembly of the NLRP3 inflammasome and the subsequent release of mature IL-1β, a process heavily implicated in alcoholic liver inflammation and radiotherapy-resistant breast cancer progression[3],[4].

• GPR17 Receptor: Acting as a unique sensor for brain damage, GPR17 is activated by both uracil nucleotides (UDP, UDP-glucose) and cysteinyl leukotrienes (LTC4, LTD4)[5],[6]. It is highly expressed on oligodendrocyte precursor cells (OPCs). During chronic neuroinflammation—such as in Multiple Sclerosis (MS)—GPR17 becomes pathologically overexpressed. This overexpression arrests OPCs in an immature state, actively preventing remyelination and exacerbating microglial activation[5],[7].

Pharmacological Profile of Compound 14m

Developed through the structural optimization of the suramin scaffold, Compound 14m (3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate) was identified as a potent dual antagonist[2]. Unlike early-generation purinergic antagonists that suffered from poor bioavailability and competitive displacement by high local concentrations of DAMPs, Compound 14m acts as an allosteric antagonist. This non-competitive mechanism ensures that its inhibitory effect is maintained even during acute tissue injury when ATP and UDP levels surge[2]. Furthermore, it demonstrates excellent metabolic stability in human liver microsomes, making it a highly viable candidate for translational in vivo studies[1],[2].

Mechanistic Pathway Visualization

Fig 1. Dual inhibition of P2Y2R and GPR17 signaling pathways by Antagonist 1 (Compound 14m).

Experimental Workflows and Self-Validating Protocols

To ensure rigorous validation of Compound 14m in preclinical models, the following self-validating protocols are established. These methodologies are designed to isolate the specific mechanistic variables of dual GPCR antagonism.

Protocol 1: Intracellular Calcium Flux Assay (FLIPR)

Rationale: Because both P2Y2R and GPR17 couple to Gq/11 proteins, intracellular calcium mobilization is the definitive, real-time functional readout for receptor activation and subsequent antagonism. Step-by-Step Methodology:

• Cell Preparation: Seed 1321N1 astrocytoma cells (stably transfected with either human P2Y2R or GPR17) at 20,000 cells/well in a 384-well black-wall, clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Wash the cells and load with 2 µM Fluo-4 AM in assay buffer (HBSS + 20 mM HEPES + 2.5 mM probenecid) for 45 minutes.

  • Causality Insight: Fluo-4 AM is an acetoxymethyl ester that becomes trapped in the cytoplasm after cleavage by intracellular esterases. Probenecid is strictly required here; it inhibits multidrug resistance (MDR) transporters, preventing the premature efflux of the dye and ensuring baseline fluorescence stability.

• Compound Incubation: Add Compound 14m at varying concentrations (0.1 µM to 100 µM) and incubate for 30 minutes.

  • Self-Validation Step: Run parallel plates using AR-C118925 (selective P2Y2R antagonist) and Cangrelor (selective GPR17 antagonist) to validate target specificity and establish a dynamic assay window.

• Agonist Stimulation: Using a FLIPR Tetra system, inject an EC80 concentration of UTP (for P2Y2R) or UDP-glucose (for GPR17).

• Data Acquisition: Record fluorescence (Ex 488 nm / Em 525 nm) continuously for 3 minutes. Calculate the IC50 based on the Area Under the Curve (AUC) of the calcium transient.

Fig 2. Self-validating intracellular calcium flux assay workflow for dual GPCR antagonism.

Protocol 2: In Vitro OPC Differentiation and Myelination Assay

Rationale: To prove the translational efficacy of GPR17 antagonism in neurorepair, one must demonstrate the reversal of maturation arrest in primary glial cells[7]. Step-by-Step Methodology:

• Isolation: Isolate primary OPCs from neonatal rat cortices utilizing A2B5 magnetic bead sorting to ensure a highly pure progenitor population.

• Proliferation to Differentiation Switch: Plate cells in media supplemented with PDGF-AA and FGF-2. After 48 hours, switch to a differentiation medium (T3/CNTF) containing Compound 14m (3 µM) ± a synthetic GPR17 agonist (e.g., MDL29951).

• Immunofluorescence: After 72 hours of differentiation, fix the cells and perform co-staining for Myelin Basic Protein (MBP, a marker of mature myelinating oligodendrocytes) and NG2 (a marker of immature OPCs).

• Quantification: Calculate the ratio of MBP+ to NG2+ cells using high-content imaging.

  • Causality Insight: If Compound 14m successfully reverses the MDL29951-induced maturation arrest (yielding a high MBP+/NG2+ ratio), it confirms functional allosteric antagonism of GPR17 at the phenotypic level.

Quantitative Data Presentation

Table 1: Pharmacological Profile of Compound 14m

Parameter	Value	Reference
Target Receptors	P2Y2R, GPR17	[1],[2]
IC50 (P2Y2R)	3.17 µM	[1],[2]
IC50 (GPR17)	1.67 µM	[1],[2]
Mechanism of Action	Allosteric Dual Antagonist	[2]
Metabolic Stability	Excellent (Human Liver Microsomes)	[1],[2]
Chemical Scaffold	Benzenesulfonate derivative	[2]

Table 2: Expected Functional Readouts in Preclinical Models

Assay Type	Primary Readout	Expected Effect of Compound 14m
FLIPR Calcium Flux	Intracellular Ca2+ Peak (AUC)	Dose-dependent reduction in AUC vs. Vehicle
OPC Differentiation	MBP+ Cell Count / Morphology	Significant increase in mature arborization
Inflammasome Assay	Extracellular IL-1β Secretion	Suppression of ATP-induced cytokine release
Hepatocyte Apoptosis	Cleaved Caspase-3 Levels	Reduction in ethanol/ATP-induced apoptosis

Conclusion

P2Y2R/GPR17 antagonist 1 (Compound 14m) represents a highly sophisticated tool compound for interrogating complex inflammatory networks. By simultaneously neutralizing the pro-inflammatory P2Y2R-inflammasome axis and lifting the GPR17-mediated block on oligodendrocyte maturation, it offers a self-synergizing mechanism of action. Its allosteric nature and high metabolic stability make it an ideal candidate for advanced preclinical studies targeting neurodegenerative diseases, fibrotic liver conditions, and immune-suppressive tumor microenvironments.

References

• MedChemExpress . P2Y2R/GPR17 antagonist 1. 1

• ResearchGate . Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. 2

• PMC . The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis. 5

• Dovepress . Blockade of the P2Y2 Receptor Attenuates Alcoholic Liver Inflammation by Targeting the EGFR-ERK1/2 Signaling Pathway. 3

• Spandidos Publications . P2Y2R-mediated inflammasome activation is involved in tumor progression in breast cancer cells and in radiotherapy-resistant breast cancer. 4

• Frontiers . Purinergic Receptors on Oligodendrocyte Progenitors: Promising Targets for Myelin Repair in Multiple Sclerosis?7

• MDPI . Involvement of GPR17 in Neuronal Fibre Outgrowth. 6

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• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Purinergic Receptors on Oligodendrocyte Progenitors: Promising Targets for Myelin Repair in Multiple Sclerosis? [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols: Development of a Cell-Based Assay for a P2Y2R/GPR17 Dual Antagonist

For: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for a Dual-Target Antagonist Assay

The P2Y2 receptor (P2Y2R) and G protein-coupled receptor 17 (GPR17) are two closely related purinergic receptors that have emerged as compelling therapeutic targets for a range of pathologies, including neurodegenerative diseases, inflammatory disorders, and certain cancers.[1][2][3] P2Y2R, activated by ATP and UTP, is implicated in inflammation, wound healing, and cell migration.[3][4] GPR17, which responds to both uracil nucleotides and cysteinyl leukotrienes, plays a critical role in oligodendrocyte maturation and has been identified as a negative regulator in this process, making it a target for promoting remyelination in diseases like multiple sclerosis.[5][6]

Given their sequence homology and occasional overlapping ligand sensitivities, developing compounds that can modulate both receptors presents a promising therapeutic strategy.[7][8] "P2Y2R/GPR17 antagonist 1" represents a novel chemical entity designed for this dual activity. To characterize such a compound and enable high-throughput screening (HTS) for similar molecules, a robust and reliable cell-based assay is paramount. This document provides a comprehensive guide to the development and validation of a functional cell-based assay to determine the potency and efficacy of dual P2Y2R/GPR17 antagonists.

Our approach will focus on leveraging the distinct G protein coupling of these receptors to create a multiplexed or parallel screening workflow. P2Y2R primarily couples to Gαq, initiating the phospholipase C (PLC) pathway and leading to an increase in intracellular calcium ([Ca²⁺]i).[1][9] In contrast, GPR17 predominantly couples to Gαi/o, which inhibits adenylyl cyclase and results in a decrease in cyclic AMP (cAMP) levels.[7][10][11] By monitoring these distinct second messenger signals, we can simultaneously assess the antagonist activity at both receptors.

Signaling Pathways Overview

To design an effective assay, understanding the downstream signaling of each receptor is crucial. The following diagrams illustrate the canonical pathways activated upon agonist binding to P2Y2R and GPR17.

Caption: GPR17 Gαi/o-mediated signaling pathway.

Assay Development Strategy

The core of our strategy is to use a host cell line, such as HEK293 or CHO cells, which are commonly used for GPCR assays due to their robust growth and low endogenous receptor expression. [12][13]We will generate stable cell lines co-expressing human P2Y2R and human GPR17. The antagonist activity will be determined by the ability of "P2Y2R/GPR17 antagonist 1" to inhibit the signal generated by a known agonist for each receptor.

We will develop two parallel assays:

• A Calcium Flux Assay to measure P2Y2R antagonism.

• A cAMP Assay to measure GPR17 antagonism.

This parallel approach allows for the unambiguous determination of the antagonist's activity at each target.

Sources

• 1. What are P2Y2 receptor antagonists and how do they work? [synapse.patsnap.com]
• 2. Frontiers | P2Y2R Signaling Is Involved in the Onset of Glomerulonephritis [frontiersin.org]
• 3. Therapeutic potential for P2Y2 receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis [mdpi.com]
• 6. The Recently Identified P2Y-Like Receptor GPR17 Is a Sensor of Brain Damage and a New Target for Brain Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Luciferase Reporter Assay for Deciphering GPCR Pathways [promega.com]
• 13. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Calcium Mobilization Assay for the Evaluation of P2Y2R/GPR17 Antagonist 1

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol

Executive Summary

Dual- or multi-target drugs are increasingly recognized as promising therapeutic strategies for complex neuroinflammatory and demyelinating disorders, such as multiple sclerosis. P2Y2R/GPR17 antagonist 1 (Compound 14m) is a highly stable, suramin-derived small molecule that exhibits potent dual antagonism against two pro-inflammatory G protein-coupled receptors (GPCRs): the purinergic P2Y2 receptor (P2Y2R) and the orphan receptor GPR17[1][2].

Because both P2Y2R and GPR17 can couple to Gq proteins, their activation triggers the phospholipase C (PLC) cascade, resulting in the release of intracellular calcium ( Ca2+ ). This application note details a robust, self-validating fluorescent calcium mobilization assay to quantify the inhibitory potency of P2Y2R/GPR17 antagonist 1. By leveraging real-time kinetic fluorescence readers (e.g., FLIPR® or FlexStation®), researchers can accurately determine IC50​ values while ensuring high-throughput scalability.

Mechanistic Rationale & Assay Causality

To design a self-validating assay, it is critical to understand the causality between receptor activation and the chosen readout.

• Receptor Coupling & Signal Transduction: Both P2Y2R and GPR17 are metabotropic GPCRs. Upon binding their respective agonists (e.g., UTP for P2Y2R; for GPR17[3]), the receptors undergo a conformational change that activates the Gαq​ subunit.

• The PLC-IP3 Axis: Active Gαq​ stimulates Phospholipase C (PLC), which cleaves membrane-bound phosphatidylinositol 4,5-bisphosphate ( PIP2​ ) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate ( IP3​ ).

• Calcium Efflux: IP3​ diffuses through the cytosol and binds to IP3​ receptors on the endoplasmic reticulum (ER), triggering a rapid, transient release of stored Ca2+ into the cytoplasm.

• Fluorescent Detection: The assay utilizes a cell-permeable, fluorogenic calcium-binding dye (e.g., Calcium 6 or Fluo-4 AM). Once inside the cell, endogenous esterases cleave the AM ester, trapping the dye intracellularly. Upon binding free Ca2+ , the dye exhibits a massive increase in fluorescence (typically Ex/Em ~485/525 nm), allowing for real-time kinetic quantification of receptor activity. P2Y2R/GPR17 antagonist 1 competitively blocks the initial receptor activation, thereby blunting this fluorescent spike[2][4].

Signaling Pathway Visualization

Figure 1: Gq-coupled GPCR signaling pathway and the inhibitory mechanism of P2Y2R/GPR17 antagonist 1.

Experimental Design: Self-Validating Systems

To ensure Trustworthiness and eliminate false positives (such as Pan-Assay Interference Compounds or PAINS), the protocol incorporates strict self-validating parameters[5]:

• Cell Line Selection: 1321N1 human astrocytoma cells stably transfected with either human GPR17 or P2Y2R. 1321N1 cells are the gold standard for purinergic receptor assays because they lack endogenous P2Y and P2X receptors, providing a null background that prevents off-target calcium signals[4].

• Probenecid Addition: Probenecid (2.5 mM) is added to the dye-loading buffer. Causality: Probenecid inhibits organic anion transporters, preventing the premature efflux of the fluorescent dye from the intracellular space, which would otherwise degrade the signal-to-background ratio over the course of the assay.

• EC80​ Agonist Challenge: Agonists are applied at their EC80​ concentration (e.g., ~1 µM for MDL29,951) rather than a saturating dose. Causality: This ensures the assay is sensitive enough to detect competitive antagonism by Compound 14m without being overwhelmed by excessive receptor activation[4].

Quantitative Data Summary

The following table summarizes the expected pharmacological profile of P2Y2R/GPR17 antagonist 1 (Compound 14m) and the quality control metrics required to validate the assay run[1][2].

Parameter	Target: P2Y2R	Target: GPR17	Assay Quality Threshold
Agonist Used	UTP	MDL29,951	N/A
Agonist Challenge Dose	EC80​ (~0.5 µM)	EC80​ (~1.0 µM)	N/A
Antagonist 1 IC50​	3.17 µM	1.67 µM	N/A
Signal-to-Background (S/B)	> 4.0	> 4.0	≥ 3.0
Z'-Factor	~0.75	~0.78	≥ 0.50 (Excellent Assay)

Detailed Experimental Protocol

Reagents and Materials

• Cells: 1321N1 astrocytoma cells stably expressing hGPR17 or hP2Y2R.

• Compounds: P2Y2R/GPR17 antagonist 1 (CAS: 2395016-49-4), MDL29,951, UTP.

• Assay Kit: Calcium 6 Assay Kit (Molecular Devices) or Fluo-4 AM.

• Buffer: Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

• Equipment: 384-well black, clear-bottom microplates (poly-D-lysine coated); FLIPR Tetra or FlexStation 3 microplate reader.

Step-by-Step Methodology

Step 1: Cell Seeding (Day 1)

• Harvest 1321N1 stable cells at 80% confluency using TrypLE Express.

• Resuspend cells in complete culture medium (DMEM + 10% FBS + selection antibiotics).

• Seed cells into a 384-well black, clear-bottom, poly-D-lysine coated plate at a density of 10,000 cells/well in 25 µL volume.

• Incubate overnight at 37°C, 5% CO2​ to allow for cell adhesion and receptor recovery.

Step 2: Dye Loading (Day 2)

• Prepare the Calcium 6 dye loading buffer according to the manufacturer's instructions, dissolving the dye in HBSS + 20 mM HEPES.

• Add Probenecid to the dye solution to a final concentration of 2.5 mM.

• Add 25 µL of the dye loading buffer directly to each well (final volume = 50 µL/well). Note: A no-wash kit is preferred to prevent mechanical shear stress on the cells, which can trigger spontaneous calcium transients.

• Incubate the plate in the dark for 2 hours at 37°C, followed by 15 minutes at room temperature to equilibrate.

Step 3: Antagonist Preparation and Pre-Incubation

• Prepare a 10 mM stock of P2Y2R/GPR17 antagonist 1 in 100% DMSO.

• Perform a 3-fold serial dilution of the antagonist in HBSS + 20 mM HEPES to create a 10-point dose-response curve (final well concentrations ranging from 30 µM to 1.5 nM). Ensure the final DMSO concentration remains constant at 0.1% across all wells to prevent solvent toxicity.

• Transfer the plate to the FLIPR/FlexStation. Add 12.5 µL of the antagonist dilutions to the respective wells.

• Pre-incubate for 15 minutes at room temperature. Causality: This allows the antagonist to reach binding equilibrium with the receptors before the agonist challenge.

Step 4: Agonist Challenge and Kinetic Measurement

• Prepare the agonist (MDL29,951 for GPR17; UTP for P2Y2R) at 5× the predetermined EC80​ concentration in HBSS buffer.

• Configure the plate reader to measure fluorescence (Ex = 485 nm, Em = 525 nm) at 1-second intervals.

• Read baseline fluorescence for 15 seconds.

• Automatically inject 12.5 µL of the agonist solution into all wells (total final volume = 75 µL).

• Continue recording the kinetic fluorescence response for an additional 90 to 120 seconds to capture the peak calcium transient.

Step 5: Data Analysis

• Export the kinetic data. Calculate the response as the Maximum minus Minimum (Max-Min) relative fluorescence units (RFU) for each well.

• Normalize the data against the positive control (agonist only, 0% inhibition) and negative control (buffer only, 100% inhibition).

• Plot the normalized percentage of inhibition against the log10​ concentration of P2Y2R/GPR17 antagonist 1.

• Fit the data using a 4-parameter logistic non-linear regression model (e.g., GraphPad Prism) to determine the IC50​ .

References

• Pillaiyar T, Funke M, Al-Hroub H, Weyler S, Ivanova S, Schlegel J, Abdelrahman A, Müller CE. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry. 2020 Jan 15;186:111789. URL:[Link]

• Hennen S, Wang H, Peters L, et al. "Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17." Journal of Medicinal Chemistry. 2024. URL:[Link]

• Lu Y, et al. "Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity." NIH PMC. URL:[Link]

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• 2. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Characterizing P2Y2R/GPR17 Antagonist 1 with a Beta-Arrestin Recruitment Assay

Introduction: A Unified Approach to Interrogating P2Y2R and GPR17 Function

The purinergic receptors P2Y2 (P2Y2R) and GPR17 are G protein-coupled receptors (GPCRs) that have emerged as significant therapeutic targets for a spectrum of pathologies, including inflammation, neurodegenerative diseases, and cancer.[1][2][3] P2Y2R is activated by extracellular nucleotides like ATP and UTP, primarily coupling through Gq/11 proteins to mobilize intracellular calcium.[4][5] GPR17, a receptor with a structural relationship to both P2Y and cysteinyl leukotriene (CysLT) receptors, responds to uracil nucleotides (e.g., UDP) and CysLTs, and typically signals through Gi/o proteins to inhibit adenylyl cyclase.[6][7]

Despite their distinct primary G protein-coupling preferences, a common, pivotal event in the lifecycle of most activated GPCRs is the recruitment of β-arrestin proteins.[8] Initially identified as key players in receptor desensitization and internalization, β-arrestins are now recognized as versatile signaling scaffolds themselves, initiating G protein-independent signaling cascades.[9][10] This universal mechanism of β-arrestin recruitment provides a powerful, G protein-agnostic method to quantify receptor activation and, consequently, its inhibition by an antagonist.

This guide provides a comprehensive framework for characterizing a novel compound, "P2Y2R/GPR17 antagonist 1," using a β-arrestin recruitment assay. We will delve into the scientific principles, provide a detailed step-by-step protocol, and offer insights into data analysis and interpretation, establishing a self-validating system for robust antagonist profiling.

The Scientific Principle: Visualizing Antagonism through β-Arrestin Recruitment

The β-arrestin recruitment assay offers a direct measure of receptor engagement by a ligand. Many commercially available platforms, such as the PathHunter® assay, are based on the principle of enzyme fragment complementation (EFC).[11][12] In this system, the GPCR of interest (P2Y2R or GPR17) is tagged with a small, inactive enzyme fragment (ProLink™, or PK), while β-arrestin is fused to a larger, complementary enzyme fragment (Enzyme Acceptor, or EA).[13]

Upon agonist binding, the receptor undergoes a conformational change, is phosphorylated by GPCR kinases (GRKs), and recruits the EA-tagged β-arrestin.[14][15] This proximity-induced interaction forces the complementation of the two enzyme fragments, reconstituting a fully active β-galactosidase enzyme. The active enzyme then hydrolyzes a substrate to produce a detectable chemiluminescent signal.[11][13]

A competitive antagonist, such as "P2Y2R/GPR17 antagonist 1," works by binding to the receptor, typically at the same site as the natural agonist (the orthosteric site), thereby preventing agonist binding and the subsequent conformational changes required for β-arrestin recruitment.[14] This inhibitory action results in a dose-dependent reduction of the agonist-induced chemiluminescent signal.

Figure 1: Principle of the β-arrestin EFC assay for antagonist screening.

Receptor Signaling Context: P2Y2R and GPR17 Pathways

Understanding the native signaling of P2Y2R and GPR17 provides context for the universal applicability of the β-arrestin assay. P2Y2R activation leads to a Gq-mediated cascade resulting in calcium mobilization, while GPR17 primarily uses Gi to inhibit cAMP production.[4][6] An antagonist could potentially show bias, inhibiting one pathway more effectively than another.[16][17] The β-arrestin pathway serves as an integrated measure of receptor conformational changes that are a prerequisite for both G protein and β-arrestin-mediated signaling.

Figure 2: Simplified signaling pathways for P2Y2R and GPR17.

Detailed Experimental Protocol

This protocol is designed for a 384-well plate format using a chemiluminescence-based β-arrestin recruitment assay kit, such as the PathHunter® eXpress GPCR Assay.[18]

Part 1: Materials & Reagents

• Cell Line: PathHunter® eXpress CHO-K1 cells stably co-expressing ProLink-tagged P2Y2R or GPR17 and EA-tagged β-arrestin.[11][12]

• Test Compound: "P2Y2R/GPR17 antagonist 1" (powder or stock solution in 100% DMSO).

• Reference Agonists:

  • Uridine 5'-triphosphate (UTP) for P2Y2R.

  • MDL29951 for GPR17.[19]

• Reference Antagonists (for assay validation):

  • AR-C118925 for P2Y2R.[20]

  • HAMI-3379 for GPR17.[16]

• Assay Kit Components:

  • Cell Plating Reagent (Assay Buffer).

  • PathHunter Detection Reagents (Substrate).

• Labware & Equipment:

  • 384-well solid white, tissue-culture treated assay plates.

  • Acoustic dispenser or multichannel pipette.

  • Humidified incubator (37°C, 5% CO₂).

  • Plate reader with chemiluminescence detection capability.

Part 2: Agonist EC₅₀ Determination (Prerequisite for Antagonist Assay)

Expert Insight: To accurately measure antagonism, the assay must be challenged with a concentration of agonist that gives a robust but submaximal response. The 80% effective concentration (EC₈₀) is ideal, as it provides a large signal window for detecting inhibition. This value must be determined empirically for each agonist and cell line batch.

• Cell Plating:

  • Thaw and culture the PathHunter® cells according to the manufacturer's manual.

  • Harvest low-passage, sub-confluent cells.

  • Resuspend cells in the provided Cell Plating Reagent to the recommended density (e.g., 5,000 cells/10 µL).

  • Dispense 10 µL of the cell suspension into each well of a 384-well plate.

  • Incubate overnight at 37°C, 5% CO₂.

• Agonist Dilution Series:

  • Prepare a 3x concentrated serial dilution of the reference agonist (UTP or MDL29951) in Cell Plating Reagent. A 10-point, 1:3 dilution series starting from 30 µM is a good starting point.

  • Include a "no agonist" control (vehicle only).

• Agonist Stimulation:

  • Add 5 µL of the 3x agonist dilutions to the appropriate wells containing cells. The final concentration will now be 1x in a 15 µL volume.

  • Incubate the plate at 37°C for 90 minutes.

• Signal Detection:

  • Equilibrate the plate and the PathHunter Detection Reagents to room temperature.

  • Prepare the detection reagent solution according to the kit manual.

  • Add 7.5 µL of the detection solution to each well.

  • Incubate at room temperature for 60 minutes in the dark.

  • Read chemiluminescence on a plate reader.

• Data Analysis (EC₅₀):

  • Plot the Relative Luminescence Units (RLU) against the logarithm of the agonist concentration.

  • Use a non-linear regression model (four-parameter variable slope) to fit the curve and determine the EC₅₀ and EC₈₀ values.

Part 3: Antagonist IC₅₀ Determination

Figure 3: Experimental workflow for the antagonist mode β-arrestin assay.

• Cell Plating: Plate cells as described in Part 2, Step 1.

• Compound Preparation:

  • Prepare a 4x concentrated serial dilution of "P2Y2R/GPR17 antagonist 1" in Cell Plating Reagent containing a fixed percentage of DMSO (e.g., 0.4%, to ensure final assay concentration is ≤0.1%).

  • Prepare control wells:

    • Negative Control (0% Inhibition): Vehicle only (e.g., 0.4% DMSO in buffer).

    • Positive Control (100% Inhibition): Vehicle only (will not receive agonist later).

• Antagonist Pre-Incubation:

  • Add 5 µL of the 4x antagonist dilutions or controls to the appropriate wells.

  • Incubate the plate at 37°C for 15-30 minutes. Expert Insight: Pre-incubation allows the antagonist to reach binding equilibrium with the receptor before the agonist is introduced, ensuring a more accurate measurement of competitive inhibition.

• Agonist Stimulation:

  • Prepare a 4x concentrated solution of the agonist (UTP or MDL29951) at its predetermined EC₈₀ value in Cell Plating Reagent.

  • Add 5 µL of this 4x agonist solution to all wells except the positive control (100% inhibition) wells. Add 5 µL of plain Cell Plating Reagent to the positive control wells.

  • The final assay volume is now 20 µL.

  • Incubate the plate at 37°C for 90 minutes.

• Signal Detection:

  • Perform detection steps as described in Part 2, Step 4, adjusting the volume of detection reagent to 10 µL.

Data Analysis and Interpretation

Data Normalization

First, normalize the raw RLU data to percent inhibition using the on-plate controls:

% Inhibition = 100 * (1 - [RLU_sample - RLU_pos_control] / [RLU_neg_control - RLU_pos_control])

• RLU_sample: Signal from a well with antagonist and agonist.

• RLU_neg_control: Average signal from wells with vehicle and agonist (0% inhibition).

• RLU_pos_control: Average signal from wells with vehicle only (100% inhibition).

IC₅₀ Curve Fitting and Data Presentation

Plot the calculated % Inhibition against the logarithm of the antagonist concentration. Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC₅₀ value, which is the concentration of antagonist required to inhibit 50% of the agonist response.

Table 1: Example Agonist Potency Data (P2Y2R)

UTP Conc. (M)	Log[UTP]	Mean RLU
1.00E-09	-9.0	10,500
3.16E-09	-8.5	11,200
1.00E-08	-8.0	25,600
3.16E-08	-7.5	98,400
1.00E-07	-7.0	255,000
3.16E-07	-6.5	389,000
1.00E-06	-6.0	451,000
3.16E-06	-5.5	475,000
1.00E-05	-5.0	480,000
0 (Vehicle)	-	10,200
Result	EC₅₀ = 65 nM

Table 2: Example Antagonist Inhibition Data (P2Y2R/GPR17 antagonist 1 vs. P2Y2R)

Antagonist 1 Conc. (M)	Log[Antagonist]	Mean RLU	% Inhibition
1.00E-09	-9.0	385,000	1.1%
1.00E-08	-8.0	342,000	11.9%
3.16E-08	-7.5	245,000	39.0%
1.00E-07	-7.0	151,000	65.5%
3.16E-07	-6.5	88,000	83.1%
1.00E-06	-6.0	45,000	95.1%
1.00E-05	-5.0	22,000	101.4%
Controls
0% Inhibition	-	389,500	0.0%
100% Inhibition	-	12,500	100.0%
Result	IC₅₀ = 85 nM

Expert Insight: A high-quality assay is characterized by a robust signal-to-background (S/B) ratio (ideally >5) and a Z'-factor >0.5, indicating good separation between positive and negative controls and low data variability. Always run the test compound in agonist mode as well to check for any intrinsic agonistic activity.[12]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Signal	- Cell density too high.- Contamination.- Intrinsic activity of assay buffer.	- Optimize cell seeding density.- Check for contamination; use fresh reagents.- Test buffer components individually.
Low Signal Window (S/B < 3)	- Low receptor/β-arrestin expression.- Poor agonist potency.- Sub-optimal incubation times.	- Use a new vial of cells.- Verify agonist integrity and concentration.- Optimize agonist and detection incubation times (e.g., 60-120 min).
High Well-to-Well Variability	- Inconsistent cell plating.- Pipetting errors.- Edge effects on the plate.	- Ensure a homogenous cell suspension.- Use calibrated pipettes or automated liquid handlers.- Avoid using the outermost wells of the plate.
Incomplete Inhibition Curve	- Antagonist concentration range is too low.- Compound insolubility at high concentrations.	- Extend the concentration range of the antagonist.- Check compound solubility in the final assay buffer with DMSO.

References

• PathHunter® β-Arrestin GPCR Assays. Eurofins DiscoverX. [Link]

• P2Y2 Receptor Signaling in Health and Disease. International Journal of Molecular Sciences. [Link]

• Intracellular signaling pathways activated by the P2Y2 receptor. ResearchGate. [Link]

• SCREENING FOR P2Y2 RECEPTOR ANTAGONISTS USING THE BERTHOLD TECHNOLOGIES MITHRAS² LB 943 MONOCHROMATOR MULTIMODE READER. Berthold Technologies. [Link]

• Signaling Through Purinergic Receptor P2Y2 Enhances Macrophage IL-1β Production. MDPI. [Link]

• Purinergic signaling through the P2Y2 receptor regulates osteocytes' mechanosensitivity. Journal of Cell Biology. [Link]

• Schematic representation of GPR17 activation and its signaling pathways. ResearchGate. [Link]

• Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. bioRxiv. [Link]

• GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting. ACS Omega. [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets. NCBI Bookshelf. [Link]

• P2Y Purinergic Receptor Signaling Pathway. QIAGEN GeneGlobe. [Link]

• Pharmacology of Antagonism of GPCR. J-Stage. [Link]

• The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis. MDPI. [Link]

• GPCR Assay Kits. Biocompare. [Link]

• MULTISCREEN™ GPCR Assay Kits. Multispan, Inc. [Link]

• GPR17. Wikipedia. [Link]

• The role of β-arrestins in the termination and transduction of G-protein-coupled receptor signals. Duke University Libraries. [Link]

• β-Arrestin Assays. Eurofins Discovery. [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets. PubMed. [Link]

• The GPCR β-arrestin recruitment assay principle. ResearchGate. [Link]

• GPR17 is an essential regulator for the temporal adaptation of sonic hedgehog signalling in neural tube development. Development. [Link]

• GPCR signaling via β-arrestin-dependent mechanisms. PMC. [Link]

• β-Arrestin Bias Confers Differential Regulation of Gαq Signaling by GPR17 Antagonists. ACS Chemical Neuroscience. [Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. PubMed. [Link]

• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. PubMed. [Link]

• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. ACS Publications. [Link]

• Therapeutic Potential of Targeting ß-Arrestin. Frontiers in Pharmacology. [Link]

• GPCRs and β-arrestins — an on-off relationship. PMC. [Link]

• Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. Journal of Medicinal Chemistry. [Link]

• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. ResearchGate. [Link]

• Structures of selected P2Y2R agonists (1−3) and antagonists (4−10). ResearchGate. [Link]

• G Protein: β-Arrestin Bias Confers Differential Regulation of Gαq Signaling by GPR17 Antagonists. PubMed. [Link]

• GPR 17 agonists and screening assay.

• Functional Heterodimerization between the G Protein-Coupled Receptor GPR17 and the Chemokine Receptors 2 and 4: New Evidence. PMC. [Link]

• Does GRK-β arrestin machinery work as a "switch on" for GPR17-mediated activation of intracellular signaling pathways? PubMed. [Link]

• ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. bioRxiv. [Link]

• The P2Y2 Receptor C-Terminal Tail Modulates but Is Dispensable for β-Arrestin Recruitment. PubMed. [Link]

• The P2Y2 Receptor C-Terminal Tail Modulates but Is Dispensable for β-Arrestin Recruitment. PMC. [Link]

• The Recently Identified P2Y-Like Receptor GPR17 Is a Sensor of Brain Damage and a New Target for Brain Repair. PMC. [Link]

• The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis. MDPI. [Link]

• Antagonistic Roles of P2X7 and P2Y2 Receptors in Neurodegenerative Diseases. Frontiers in Molecular Neuroscience. [Link]

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Application Note: Dual P2Y2R/GPR17 Antagonism in Neuroinflammation Models Using Compound 14m

Introduction & Mechanistic Rationale

Neuroinflammation is a primary driver of tissue damage in central nervous system (CNS) disorders, including Multiple Sclerosis (MS), traumatic brain injury, and neurodegeneration. During CNS injury, damaged cells release massive concentrations of damage-associated molecular patterns (DAMPs), specifically extracellular nucleotides (ATP, UTP) and cysteinyl leukotrienes (CysLTs)[1],[2].

These DAMPs propagate neuroinflammation via two critical G protein-coupled receptors (GPCRs):

• P2Y2 Receptor (P2Y2R): Expressed heavily on microglia and astrocytes, P2Y2R is activated equipotently by ATP and UTP. Its activation triggers the canonical Gq/PLC/IP3/intracellular Ca²⁺ signaling pathway, leading to microglial activation, inflammasome assembly, and the release of pro-inflammatory cytokines[3].

• GPR17 Receptor: An orphan-like receptor phylogenetically related to purinergic and CysLT receptors, GPR17 acts as a sensor for local myelin damage. It is activated by uracil nucleotides and CysLTs. While transient GPR17 expression is necessary for early oligodendrocyte precursor cell (OPC) differentiation, its chronic overactivation during neuroinflammation halts OPC maturation, preventing remyelination and exacerbating microglial necrosis[1].

The Case for Dual Antagonism: Targeting a single receptor often fails to quench the robust, multi-faceted purinergic cascade. P2Y2R/GPR17 antagonist 1 (Compound 14m) is a rationally designed, suramin-derived small molecule that acts as a dual allosteric antagonist for both receptors[4]. By simultaneously blocking P2Y2R-mediated microgliosis and GPR17-mediated OPC arrest, Compound 14m provides a synergistic therapeutic strategy to resolve inflammation and promote myelin repair[5],[4].

Signaling Pathway Visualization

Mechanism of dual P2Y2R/GPR17 antagonism by Compound 14m in neuroinflammation.

Physicochemical & Pharmacological Profile

Compound 14m exhibits excellent metabolic stability in human liver microsomes, making it highly suitable for complex in vitro and in vivo neuroinflammation models[5],[4].

Property	Value / Description
Compound Name	P2Y2R/GPR17 antagonist 1 (Compound 14m)
CAS Number	2395016-49-4
Molecular Weight	432.83 g/mol
Chemical Formula	C₁₉H₁₃ClN₂O₆S
Target Affinity (IC₅₀)	P2Y2R: 3.17 µM | GPR17: 1.67 µM
Mechanism of Action	Dual Allosteric Antagonist

Experimental Protocols

To ensure rigorous scientific validation, the following protocols are designed as self-validating systems. They incorporate functional readouts (Ca²⁺ flux) to confirm immediate target engagement, alongside downstream phenotypic readouts (myelination/cytokine release) to assess therapeutic efficacy.

Protocol A: In Vitro Microglia/OPC Co-Culture Model

Causality & Rationale: Microglia and OPCs share a symbiotic relationship. Activated microglia secrete cytokines that stall OPC maturation, while DAMPs directly activate GPR17 on OPCs to halt myelination. This co-culture model accurately mimics the multicellular purinergic signaling environment of a demyelinating lesion.

Step-by-Step Methodology:

• Cell Isolation & Plating: Isolate primary murine microglia and OPCs from P0-P2 C57BL/6 mice. Plate cells in a 1:2 (Microglia:OPC) ratio in poly-D-lysine coated 24-well plates using differentiation media (DMEM/F12 supplemented with T3 and NT3).

• Pre-treatment (Target Occupancy): Wash cells with PBS to remove endogenous basal ATP. Treat the co-culture with 10 µM Compound 14m (or vehicle control) for 1 hour at 37°C.

  • Expert Insight: Pre-treatment is critical. Because Compound 14m is an allosteric modulator[4], establishing receptor occupancy prior to the massive influx of competitive DAMPs ensures reliable blockade.

• Inflammatory Induction: Add LPS (100 ng/mL) for 3 hours to prime the microglial NF-κB pathway (synthesizing pro-IL-1β). Subsequently, add ATP/UTP (1 mM) for 1 hour.

  • Expert Insight: The sequential addition of LPS then ATP is required to fully activate the purinergic-driven NLRP3 inflammasome via P2Y2R/P2X7R.

• Self-Validating Readouts:

  • Target Engagement (Ca²⁺ Flux): Load a parallel plate with Fluo-4 AM dye. Measure intracellular Ca²⁺ transients immediately upon ATP/UTP addition. A blunted Ca²⁺ spike validates successful P2Y2R antagonism.

  • Phenotypic Assay (ELISA & ICC): Collect supernatant 24 hours post-induction to quantify TNF-α and IL-1β via ELISA. Fix the cells with 4% PFA and perform Immunocytochemistry (ICC) for Myelin Basic Protein (MBP) to quantify OPC maturation.

Protocol B: In Vivo Cuprizone-Induced Demyelination Model

Causality & Rationale: Unlike the EAE model (which is heavily driven by peripheral T-cells), the Cuprizone (CPZ) model induces local oligodendroglial apoptosis and robust microgliosis with intact blood-brain barrier. This makes it the gold standard for isolating the local effects of GPR17 and P2Y2R in myelin repair[1].

Step-by-Step Methodology:

• Demyelination Phase: Feed 8-week-old male C57BL/6 mice a diet containing 0.2% (w/w) cuprizone for 5 weeks to induce severe demyelination in the corpus callosum.

• Remyelination & Treatment Phase: At the end of Week 5, withdraw the cuprizone diet to allow spontaneous remyelination. Randomize mice and administer Compound 14m (10 mg/kg, i.p., daily) or vehicle for 14 days (Weeks 5-7).

• Tissue Processing: At day 14 of the remyelination phase, deeply anesthetize and transcardially perfuse the mice with ice-cold PBS followed by 4% PFA. Cryoprotect brains in 30% sucrose and section coronally at 20 µm.

• Histological Evaluation:

  • Myelin Density: Perform Luxol Fast Blue (LFB) staining. Quantify the myelinated area in the corpus callosum using ImageJ.

  • Microgliosis: Perform immunohistochemistry for Iba1. Assess microglial morphology (amoeboid vs. ramified) to confirm the resolution of neuroinflammation.

Expected Data & Outcomes

The following table summarizes the expected quantitative and qualitative outcomes when utilizing Compound 14m in the described protocols, demonstrating the synergistic effect of dual antagonism.

Experimental Readout	Healthy Control	Disease Model (Vehicle)	Compound 14m Treated
Intracellular Ca²⁺ Flux	Baseline	+++ (Rapid, sustained spike)	+ (Significantly blunted)
TNF-α / IL-1β Secretion	< 20 pg/mL	> 800 pg/mL	< 250 pg/mL
OPC Maturation (MBP⁺ cells)	80-90%	< 20% (Stalled at NG2⁺ stage)	60-75% (Rescued)
Corpus Callosum Myelination	Intact (High LFB intensity)	Severe Demyelination	Partial to Full Remyelination
Microglial State (Iba1⁺)	Ramified (Resting)	Amoeboid (Hyperactive)	Ramified (Resting)

References

• Pillaiyar T, et al. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, 2020. URL:[Link]

• Dziedzic A, et al. "The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis." International Journal of Molecular Sciences, 2022. URL:[Link]

• Woods LT, et al. "Therapeutic potential for P2Y2 receptor antagonism." Purinergic Signalling, 2022. URL:[Link]

• Illes P, et al. "Purinergic Signaling in Neuroinflammation." International Journal of Molecular Sciences, 2021. URL:[Link]

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• 4. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Targeting Tumor Metabolic Reprogramming and Microenvironment with P2Y2R/GPR17 Antagonist 1

Target Audience: Researchers, Assay Biologists, and Preclinical Drug Development Scientists Application: In Vitro Cancer Cell Line Assays (Metabolism, Calcium Signaling, and Proliferation)

Mechanistic Rationale: Purinergic Signaling in Oncology

In the dense, hypoxic core of the tumor microenvironment (TME), cellular stress and necrosis lead to the accumulation of high concentrations of extracellular ATP (eATP) and UTP. These nucleotides act as potent autocrine and paracrine signaling molecules by binding to purinergic receptors on the cancer cell surface[1].

The P2Y2 receptor (P2Y2R) , a Gq-coupled G-protein coupled receptor (GPCR), is highly upregulated in various malignancies, including pancreatic ductal adenocarcinoma (PDAC) and head and neck squamous cell carcinomas (HNSCC)[2],[3]. Activation of P2Y2R by eATP/eUTP triggers a cascade that transactivates the Epidermal Growth Factor Receptor (EGFR) and stimulates the PI3K/AKT-mTOR pathway[2],[1]. This signaling axis directly drives the "Warburg effect"—enhancing tumor glycolysis, promoting rapid proliferation, and creating an immunosuppressive microenvironment by repressing T-cell and macrophage infiltration[2],[3].

P2Y2R/GPR17 antagonist 1 (Compound 14m) is a suramin-derived, dual-acting small molecule that effectively disrupts this protumorigenic network[4],[5]. By blocking both P2Y2R and the metabolically linked orphan receptor GPR17, this compound provides a robust pharmacological tool to reverse glycolytic reprogramming and halt tumor progression in vitro[4],[5].

Fig 1: P2Y2R signaling cascade in the tumor microenvironment and points of pharmacological inhibition.

Compound Pharmacodynamics & Profile

To ensure reproducibility across assays, it is critical to understand the physicochemical constraints of the antagonist. The compound demonstrates excellent metabolic stability in human liver microsomes, making it highly suitable for prolonged in vitro assays (e.g., 24-48 hour viability screens) without significant degradation[4].

Table 1: Physicochemical and Pharmacological Properties

Property	Specification	Experimental Implication
Compound Name	P2Y2R/GPR17 antagonist 1 (Compound 14m)	Suramin-derivative; requires careful handling of stock solutions[4],[5].
CAS Number	2395016-49-4	Use for exact chemical verification[6].
Target Receptors	P2Y2R, GPR17	Dual antagonism affects both purinergic and metabolic pathways[4].
IC₅₀ Values	3.17 µM (P2Y2R), 1.67 µM (GPR17)	Working concentrations in vitro should range from 1 µM to 10 µM[4].
Solubility	DMSO (10 mM stock)	Keep final DMSO concentration in cell culture ≤ 0.1% to prevent toxicity[7].
Storage	-20°C (up to 12 months)	Aliquot immediately upon reconstitution to avoid freeze-thaw degradation[7].

Experimental Methodologies

The following protocols are engineered as self-validating systems . Every critical step includes a specific biological or chemical checkpoint to isolate P2Y2R activity from background noise.

Fig 2: Self-validating experimental workflow for evaluating P2Y2R antagonism in vitro.

Protocol A: Functional Target Engagement via Intracellular Calcium Flux

Rationale & Causality: Because P2Y2R is a Gq-coupled receptor, its activation directly stimulates Phospholipase C (PLC), leading to IP₃ generation and a rapid release of calcium from the endoplasmic reticulum[3]. Measuring this calcium transient provides a direct, real-time readout of receptor antagonism.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., human PDAC cell lines like PANC-1 or HNSCC lines like Cal27) at 20,000 cells/well in a 96-well black-walled, clear-bottom plate. Incubate overnight.

• Dye Loading: Remove media and wash cells with Assay Buffer (HBSS + 20 mM HEPES, pH 7.4). Add 4 µM Fluo-4 AM (calcium-sensitive dye) and 0.04% Pluronic F-127. Incubate for 45 minutes at 37°C.

  • Causality: Pluronic F-127 prevents dye compartmentalization, ensuring the fluorescence accurately reflects cytosolic calcium.

• Baseline Clearance (Validation Step): Wash cells twice to remove extracellular dye. Add Assay Buffer containing 0.5 U/mL Apyrase .

  • Causality: Cancer cells tonically release ATP. Apyrase hydrolyzes this endogenous ATP/ADP, resetting the receptors to a fully sensitized, baseline state.

• Antagonist Pre-incubation: Add P2Y2R/GPR17 antagonist 1 at varying concentrations (0.1 µM to 30 µM). Incubate for 30 minutes at room temperature.

• Agonist Stimulation & Readout: Transfer the plate to a kinetic fluorescence reader (Ex/Em: 488/525 nm). Read baseline for 10 seconds, then automatically inject 10 µM UTP .

  • Causality: UTP is used instead of ATP because UTP selectively activates P2Y2 and P2Y4, whereas ATP activates a broad spectrum of P2X and P2Y receptors[1],[3]. This ensures the signal is P2Y2R-specific.

• System Validation Control: In a separate control well, inject 1 µM Ionomycin (a calcium ionophore). If a massive calcium spike is not observed, the dye loading failed, and the assay must be repeated.

Protocol B: Metabolic Reprogramming Assessment (Seahorse XF Glycolysis Stress Test)

Rationale & Causality: P2Y2R activation upregulates HIF1α and c-Myc, driving the cancer cell to rely on glycolysis rather than oxidative phosphorylation[2]. By measuring the Extracellular Acidification Rate (ECAR), we can quantify the antagonist's ability to shut down this tumor-promoting metabolic shift.

Step-by-Step Methodology:

• Preparation: Seed PDAC cells in a Seahorse XF96 microplate. The day before the assay, treat cells with either Vehicle (0.1% DMSO) or P2Y2R/GPR17 antagonist 1 (5 µM) for 24 hours.

• Starvation Phase: Wash cells and replace media with Seahorse XF Base Medium (without glucose or pyruvate). Incubate in a non-CO₂ incubator for 1 hour.

• Real-Time Analysis (Validation Checkpoints):

  • Injection 1 (10 mM Glucose): Stimulates basal glycolysis. Expected: ECAR increases.

  • Injection 2 (1 µM Oligomycin): Inhibits mitochondrial ATP synthase, forcing the cell to rely entirely on glycolysis. Expected: ECAR reaches maximum capacity.

  • Injection 3 (50 mM 2-Deoxyglucose / 2-DG): A competitive hexokinase inhibitor that completely shuts down glycolysis.

  • Self-Validation: If ECAR does not drop back to baseline after 2-DG injection, the acidification is coming from non-glycolytic sources, invalidating the metabolic readout.

Data Interpretation & Expected Outcomes

When executed correctly, the dual antagonism of P2Y2R and GPR17 will yield a distinct pharmacological signature across both signaling and metabolic assays.

Table 2: Expected Experimental Outcomes

Assay Type	Readout Metric	Vehicle + UTP (Control)	Antagonist 1 + UTP	Interpretation
Calcium Flux	Max RFU (Relative Fluorescence)	Rapid, sharp spike (~300% over baseline)	Dose-dependent suppression (IC₅₀ ~3.17 µM)	Validates direct target engagement and blockade of Gq-PLC signaling[4],[3].
Seahorse ECAR	Glycolytic Capacity (after Oligomycin)	High ECAR (Warburg phenotype)	Significant reduction in max ECAR	Confirms the antagonist reverses P2Y2R-driven metabolic reprogramming[2].
Cell Viability	Relative Luminescence (ATP assay)	100% Proliferation	40-60% reduction at 72h	Demonstrates anti-tumor efficacy resulting from metabolic starvation[2],[3].

Troubleshooting Guide

• Issue: High baseline fluorescence in the Calcium Flux Assay before UTP injection.

  • Cause: Endogenous ATP release from stressed cancer cells is pre-activating the receptors.

  • Solution: Ensure Apyrase (0.5 U/mL) is freshly prepared and included in the wash buffer. Handle cells gently to avoid mechanically induced ATP release.

• Issue: Antagonist shows poor efficacy in long-term viability assays (>72 hours).

  • Cause: While Compound 14m has excellent microsomal stability[4], the half-life in complex culture media at 37°C may require replenishment.

  • Solution: Perform a 50% media exchange containing fresh antagonist every 48 hours.

• Issue: No difference in ECAR between Vehicle and Antagonist groups.

  • Cause: The specific cell line may not rely on autocrine P2Y2R signaling for its basal glycolysis.

  • Solution: "Spike" the Seahorse assay by adding 10 µM UTP concurrently with the Glucose injection to actively drive the P2Y2R pathway, thereby widening the assay window[2].

References

• Title: P2Y2R/GPR17 antagonist 1 Source: MedChemExpress URL
• Title: P2Y2R/GPR17 antagonist 1 I CAS#: 2395016-49-4 Source: InvivoChem URL
• Title: P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO)
• Title: Targeting Purinergic Receptor P2Y2 Prevents the Growth of Pancreatic Ductal Adenocarcinoma by Inhibiting Cancer Cell Glycolysis Source: AACR Journals URL
• Title: Therapeutic potential for P2Y2 receptor antagonism Source: PMC / NIH URL
• Title: Tumoral P2Y2 receptor modulates tumor growth and host anti-tumor immune responses in a syngeneic murine model of oral cancer Source: PMC / NIH URL
• Title: Drug-like Antagonists of P2Y Receptor Subtypes: An Update Source: PMC / NIH URL

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Application Note: Elucidating the Mechanism of Antagonism for a Dual P2Y2R/GPR17 Antagonist Using Schild Analysis

Audience: Researchers, scientists, and drug development professionals in pharmacology and related fields.

Introduction: The Rationale for Dual P2Y2R/GPR17 Antagonism

The P2Y2 receptor (P2Y2R) and G protein-coupled receptor 17 (GPR17) are members of the G protein-coupled receptor (GPCR) superfamily, playing significant roles in various physiological and pathological processes.[1][2][3] P2Y2R, activated by extracellular nucleotides like ATP and UTP, is implicated in inflammation, wound healing, and cell migration.[4][5] GPR17, a receptor phylogenetically positioned between the P2Y and cysteinyl leukotriene (CysLT) receptor families, is activated by both uracil nucleotides and CysLTs.[6][7][8] It is recognized as a key regulator of oligodendrocyte precursor cell (OPC) maturation, making it a target for demyelinating diseases like multiple sclerosis.[8][9] Given their roles in overlapping disease pathways, a dual antagonist, such as "P2Y2R/GPR17 antagonist 1" (a representative compound with reported IC50 values of 3.17 µM for P2Y2R and 1.67 µM for GPR17), presents a compelling therapeutic strategy.[10]

To properly characterize such a compound, it is crucial to determine not just its potency (e.g., IC50), but also its mechanism of antagonism. Schild analysis is a cornerstone of classical pharmacology that provides a robust method for this determination.[11][12] This application note will detail the theoretical underpinnings and a practical, step-by-step protocol for conducting a Schild analysis to characterize the mechanism of "P2Y2R/GPR17 antagonist 1" at both of its target receptors.

Theoretical Framework: Understanding Schild Analysis

Schild analysis is a powerful tool used to quantify the interaction between a competitive antagonist and a receptor.[12][13] It is founded on the principle that a competitive antagonist will cause a parallel, rightward shift in the concentration-response curve of an agonist without affecting the maximum response.[11][14] The magnitude of this shift is dependent on the concentration and affinity of the antagonist.

The analysis involves generating a Schild plot, which is a logarithmic plot of (dose ratio - 1) versus the molar concentration of the antagonist.[13][15][16] The dose ratio (r) is the ratio of the agonist's EC50 in the presence of the antagonist to the agonist's EC50 in the absence of the antagonist. A key output of the Schild plot is the pA2 value , which is the negative logarithm of the molar concentration of an antagonist that necessitates a two-fold increase in the agonist concentration to produce the same response.[12][15][17]

For a simple, competitive antagonist, the Schild plot should be linear with a slope of unity (approximately 1.0).[11][14] In this ideal scenario, the pA2 value is a direct measure of the antagonist's equilibrium dissociation constant (Kb). Deviations from a slope of 1 can indicate non-competitive antagonism, allosteric modulation, or experimental artifacts.[11][14]

Signaling Pathways of P2Y2R and GPR17

A foundational understanding of the signaling cascades initiated by P2Y2R and GPR17 is essential for designing appropriate functional assays.

• P2Y2R Signaling: Upon activation by ATP or UTP, P2Y2R primarily couples to Gαq proteins.[18][19] This activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).[4][19] IP3 mediates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[4][19] These events can subsequently trigger downstream pathways, including the activation of mitogen-activated protein kinases (MAPKs) like ERK1/2.[19][20]

• GPR17 Signaling: GPR17 exhibits more complex signaling, coupling to both Gαi/o and Gαq proteins.[2][6][21] The Gαi/o pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[22][23] The Gαq pathway, similar to P2Y2R, can lead to an increase in intracellular calcium.[2]

Caption: Simplified signaling pathways for P2Y2R and GPR17.

Experimental Protocol: Schild Analysis Workflow

This protocol outlines the key steps for performing a Schild analysis of "P2Y2R/GPR17 antagonist 1" using a calcium mobilization assay, which is a suitable functional readout for both Gq-coupled receptors.

Caption: Experimental workflow for Schild analysis.

Detailed Methodologies

1. Cell Culture:

• Use a suitable host cell line, such as 1321N1 human astrocytoma cells, which have low endogenous purinergic receptor expression.

• Maintain separate stable cell lines, one expressing recombinant human P2Y2R and the other expressing recombinant human GPR17.

• Culture cells in appropriate media (e.g., DMEM with 10% FBS and a selection antibiotic) at 37°C in a humidified 5% CO2 incubator.

2. Reagent Preparation:

• Agonists: Prepare stock solutions of a P2Y2R agonist (e.g., UTP) and a GPR17 agonist (e.g., UDP-glucose or LTD4) in a suitable buffer (e.g., HBSS).

• Antagonist: Prepare a stock solution of "P2Y2R/GPR17 antagonist 1" in DMSO. Create a serial dilution series in assay buffer, ensuring the final DMSO concentration is consistent across all wells and typically below 0.1% to avoid solvent effects. A minimum of three concentrations of the antagonist should be used.[24]

3. Cell Plating:

• Seed the P2Y2R- or GPR17-expressing cells into 96- or 384-well black, clear-bottom microplates at an appropriate density to achieve a confluent monolayer on the day of the assay.

4. Calcium Dye Loading:

• On the day of the experiment, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

5. Antagonist Incubation:

• Wash the cells with assay buffer to remove excess dye.

• Add the different concentrations of "P2Y2R/GPR17 antagonist 1" (and a vehicle control) to the appropriate wells.

• Incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to reach equilibrium with the receptors. It is crucial to ensure sufficient equilibration time.[14]

6. Agonist Addition and Response Measurement:

• Place the microplate into a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Record a baseline fluorescence reading.

• Inject a serial dilution of the appropriate agonist (UTP for P2Y2R cells, UDP-glucose for GPR17 cells) into the wells.

• Immediately measure the change in fluorescence over time, which corresponds to the increase in intracellular calcium.

Data Analysis and Interpretation

1. Generate Concentration-Response Curves:

• For each antagonist concentration (including zero), plot the peak fluorescence response against the logarithm of the agonist concentration.

• Fit the data to a four-parameter logistic equation to generate sigmoidal concentration-response curves.

2. Determine EC50 Values:

• From each curve, determine the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response.

3. Calculate Dose Ratios:

• Calculate the dose ratio (r) for each antagonist concentration using the formula: r = EC50 (in the presence of antagonist) / EC50 (in the absence of antagonist)

4. Construct the Schild Plot:

• Calculate log(r-1) for each antagonist concentration.

• Plot log(r-1) (y-axis) against the negative logarithm of the molar concentration of the antagonist (x-axis).

5. Determine pA2 and Slope:

• Perform a linear regression on the Schild plot data.

• The slope of the regression line should be determined. A slope of approximately 1.0 is indicative of competitive antagonism.[11][25]

• The pA2 value is the x-intercept of the regression line.[15][16] It represents the negative log of the antagonist concentration that produces a dose ratio of 2.[12][17]

Hypothetical Data Presentation

Table 1: Effect of "P2Y2R/GPR17 antagonist 1" on UTP-induced P2Y2R Activation

[Antagonist 1] (M)	Agonist (UTP) EC50 (M)	Dose Ratio (r)	log [Antagonist 1]	log (r-1)
0 (Vehicle)	1.0 x 10⁻⁷	1.0	N/A	N/A
1.0 x 10⁻⁶	4.2 x 10⁻⁷	4.2	-6.0	0.51
3.0 x 10⁻⁶	1.1 x 10⁻⁶	11.0	-5.5	1.00
1.0 x 10⁻⁵	3.6 x 10⁻⁶	36.0	-5.0	1.54

Table 2: Schild Analysis Results for "P2Y2R/GPR17 antagonist 1"

Target Receptor	Schild Plot Slope	pA2 Value	Antagonist Potency (Kb)	Mechanism of Antagonism
P2Y2R	1.03	6.5	3.16 x 10⁻⁷ M	Competitive
GPR17	0.98	6.8	1.58 x 10⁻⁷ M	Competitive

Interpreting the Results

• Parallel Shift: A visual inspection of the agonist concentration-response curves in the presence of increasing concentrations of the antagonist should show a parallel rightward shift with no depression of the maximal response. This is the first indication of competitive antagonism.[11]

• Schild Plot Slope: A slope not significantly different from 1.0 strongly supports a simple, competitive mechanism of action.[12][14][25]

  • A slope greater than 1 might suggest issues with experimental equilibrium or complex interactions.[11]

  • A slope less than 1 could indicate non-competitive antagonism or allosteric modulation.[11]

• pA2 Value: The pA2 provides a quantitative measure of the antagonist's potency that is independent of the agonist used.[12][15] A higher pA2 value indicates a more potent antagonist.[15] If the slope is 1, the pA2 is equivalent to the pKb, the negative logarithm of the antagonist's dissociation constant.

Conclusion

Schild analysis is an indispensable tool for the rigorous pharmacological characterization of novel receptor antagonists. By following the detailed protocols outlined in this application note, researchers can effectively determine the mechanism of antagonism for dual-target ligands like "P2Y2R/GPR17 antagonist 1". The resulting data, particularly the Schild plot slope and the pA2 value, provide critical insights into the drug-receptor interaction, which is fundamental for advancing drug development programs. A finding of a slope near unity for both P2Y2R and GPR17 would classify "P2Y2R/GPR17 antagonist 1" as a competitive antagonist at both of its targets, providing a clear mechanistic foundation for its further development.

References

• Decoding Schild Analysis: The Pharmacologist's Lens on Competitive Antagonism. (2025, November 18). Vertex AI Search.
• What Is pA2 and Why Does It M
• Wyllie, D. J. A., & Chen, P. E. (2007). Taking The Time To Study Competitive Antagonism. British Journal of Pharmacology, 150(5), 541-551.
• Competitive Antagonism. University of Vermont.
• Competitive and non-competitive antagonists. (2024, September 8). Deranged Physiology.
• Equation: Gaddum/Schild EC50 shift. GraphPad Prism 11 Curve Fitting Guide.
• Costa, G., et al. (2007). Experimental and theoretical comparisons between the classical Schild analysis and a new alternative method to evaluate the pA2 of competitive antagonists. Journal of Pharmacological and Toxicological Methods, 55(3), 266-274.
• Schild's Equation and the Best Estimate of pA2 Value and Dissociation Constant of an Antagonist. Facta Universitatis, Series: Medicine and Biology, 10(1), 38-41.
• Velcicky, J., et al. (2017). Decoding Signaling and Function of the Orphan G Protein–Coupled Receptor GPR17 with a Small-Molecule Agonist. Science Signaling, 10(480), eaal3483.
• Daniele, S., et al. (2011). Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation. Journal of Biological Chemistry, 286(12), 10593-10604.
• GPR17. Wikipedia.
• P2Y2R/GPR17 antagonist 1. MedchemExpress.com.
• GPR17: Molecular modeling and dynamics studies of the 3-D structure and purinergic ligand binding features in comparison with P2Y receptors. BMC Biology, 6, 26.
• P2Y2 Nucleotide Receptor Prompts Human Cardiac Progenitor Cell Activation by Modulating Hippo Signaling.
• Woods, L. T., et al. (2015). P2Y2 receptors mediate nucleotide-induced EGFR phosphorylation and stimulate proliferation and tumorigenesis of head and neck squamous cell carcinoma cell lines. Oncotarget, 6(33), 34758-34772.
• Basal ATP release signals through the P2Y2 receptor to maintain the differentiated phenotype of vascular smooth muscle cells. IU Indianapolis ScholarWorks.
• P2Y2R Signaling. Activation of the P2Y2R by ATP or UTP stimulates the...
• Basic Pharmacological Principles. (2016, July 24). Basicmedical Key.
• Kenakin, T. P. (1984). The Schild regression in the process of receptor classification. Canadian Journal of Physiology and Pharmacology, 62(2), 115-122.
• Purinergic (P2Y) Receptor Antagonists. Tocris Bioscience.
• GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting. (2025, September 29). ACS Omega.
• MRS2500 [2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice. Journal of Pharmacology and Experimental Therapeutics, 316(2), 588-595.
• Pugliese, A. M., et al. (2009). Functional characterization of two isoforms of the P2Y-like receptor GPR17: [35S]GTPgammaS binding and electrophysiological studies in 1321N1 cells. Journal of Neurochemistry, 111(2), 439-451.
• P2Y2 Receptor Signaling in Health and Disease. International Journal of Molecular Sciences, 24(23), 16905.
• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. ACS Omega, 7(12), 10457-10467.
• GPR17: molecular modeling and dynamics studies of the 3-D structure and purinergic ligand binding features in comparison with P2Y receptors. BMC Biology, 6, 26.
• Drug-like Antagonists of P2Y Receptor Subtypes: An Update. Journal of Medicinal Chemistry, 64(20), 14853-14884.
• GPR17 modulates oligodendrocyte precursor cell maturation during development but has limited impact on myelin regeneration following demyelin
• GPR17 program. Myrobalan Therapeutics.
• Therapeutic potential for P2Y2 receptor antagonism. (2022, October 11).
• P2Y Receptor | Antagonists Inhibitors Agonists. MedChemExpress.
• Structural insight into the self-activation and G-protein coupling of P2Y2 receptor. (2026, January 24).
• Parravicini, C., et al. (2011). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Journal of Receptors and Signal Transduction, 31(6), 412-419.
• G protein-coupled receptor 17 is regulated by WNT pathway during oligodendrocyte precursor cell differentiation. Neurobiology of Disease, 188, 106315.
• The Schild Equation Explained — Understanding Competitive Antagonism in Pharmacology. (2025, November 5). YouTube.
• The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis. (2020, March 8). International Journal of Molecular Sciences, 21(5), 1836.
• Zhu, H., et al. (2021). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. Molecules, 26(11), 3293.
• Narayanan, S. (2021, March 14). Optimization of Small Molecule GPR17 Antagonists for Multiple Sclerosis. Grantome.
• Myrobalan Presents GPR17 Antagonist Preclinical Data at ECTRIMS 2024. (2024, September 18). Myrobalan Therapeutics.

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Technical Notes & Optimization

Key Physicochemical Properties & Solubility Profile

Welcome to the Technical Support Center for P2Y2R/GPR17 antagonist 1 (widely known in literature as Compound 14m). As a Senior Application Scientist, I have engineered this guide to address the specific physicochemical challenges researchers encounter when handling this highly potent molecule.

Compound 14m is a suramin-derived dual antagonist specifically designed to target the pro-inflammatory G protein-coupled receptors P2Y2 and GPR17 . Because of its unique structural lipophilicity, precise solvent management is critical. Every protocol described below is designed as a self-validating system, ensuring that you can visually and procedurally confirm the integrity of your compound before proceeding to costly in vitro or in vivo assays.

Before formulating your experiments, it is critical to understand the quantitative boundaries of the compound.

Property	Value
Compound Name	P2Y2R/GPR17 antagonist 1 (Compound 14m)
CAS Number	2395016-49-4
Molecular Weight	432.83 g/mol
Chemical Formula	C19H13ClN2O6S
Target IC50	P2Y2R: 3.17 µM | GPR17: 1.67 µM
Max Solubility (In Vitro)	DMSO: 125 mg/mL (288.80 mM)
Storage (Powder)	-20°C (Stable for up to 3 years)
Storage (In Solvent)	-80°C (Stable for up to 6 months)

Troubleshooting Guides & FAQs

Q1: Why is my P2Y2R/GPR17 antagonist 1 precipitating or forming a cloudy suspension in DMSO?

• Causality: Compound 14m contains a highly lipophilic core that is acutely sensitive to the dielectric constant of its solvent environment. DMSO is extremely hygroscopic. If your DMSO has absorbed atmospheric moisture, the introduction of water shifts the solvent's polarity, forcing the hydrophobic domains of the antagonist to aggregate and crash out of solution.

• Actionable Solution: Always use newly opened, anhydrous DMSO. If precipitation has already occurred, sonicate the sealed vial in a 37°C water bath for 5–10 minutes. This provides the necessary activation energy to disrupt the crystalline lattice and drive the compound back into solution.

Q2: Can I dissolve the lyophilized powder directly in aqueous buffers (e.g., PBS, saline) for cell culture assays?

• Causality: No. The compound's high molecular weight and specific functional groups render it practically insoluble in purely aqueous media at a neutral pH. Attempting direct aqueous dissolution will result in undissolved micro-crystals, leading to inaccurate dosing, poor bioavailability, and artificially low IC50 readings.

• Actionable Solution: You must first prepare a concentrated primary stock in 100% anhydrous DMSO. For in vitro assays, perform serial dilutions in your assay buffer immediately prior to use, ensuring the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

Q3: How do I formulate Compound 14m for in vivo systemic administration without causing injection-site necrosis?

• Causality: Direct injection of high-concentration DMSO stocks causes rapid solvent diffusion into the surrounding aqueous tissue. The solvent leaves the insoluble compound behind as a localized precipitate, causing tissue necrosis and yielding zero systemic bioavailability.

• Actionable Solution: You must use a co-solvent system that creates a stable micellar dispersion. We recommend a validated vehicle formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline (Detailed in Protocol 2 below).

Experimental Workflows & Methodologies

Protocol 1: Preparation of a 10 mM In Vitro Stock Solution

This protocol ensures complete dissolution and prevents moisture-induced degradation.

• Equilibration: Remove the vial of P2Y2R/GPR17 antagonist 1 from -20°C storage and equilibrate to room temperature in a desiccator for 30 minutes. (Causality: This prevents atmospheric condensation from forming on the cold powder, which would introduce water and ruin solubility).

• Weighing: Weigh out exactly 4.33 mg of the compound into a sterile microcentrifuge tube.

• Solvation: Add 1.0 mL of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Agitation: Vortex vigorously for 30–60 seconds.

• Sonication: Place the vial in an ultrasonic water bath at room temperature for 5 minutes.

• Self-Validation Check: Hold the vial against a light source. The solution must be completely optically clear. Any turbidity or opalescence indicates moisture contamination in your DMSO.

• Storage: Aliquot the stock into single-use amber vials (to prevent photolytic degradation) and store at -80°C.

Protocol 2: Preparation of a 2 mg/mL In Vivo Formulation

This protocol utilizes a step-wise addition method to prevent premature precipitation.

• Primary Stock: Start with 100 µL of a 20 mg/mL stock solution of Compound 14m in DMSO.

• Co-solvent Addition: Add 400 µL of PEG300. Vortex continuously for 30 seconds. (Causality: PEG300 acts as a miscible co-solvent that coats the hydrophobic molecules before the aqueous phase is introduced).

• Surfactant Addition: Add 50 µL of Tween 80. Vortex gently. Tween 80 reduces surface tension and forms protective micelles around the compound.

• Aqueous Phase: Slowly add 450 µL of sterile 0.9% Saline dropwise while continuously vortexing the tube. (Critical: Rushing this step will cause irreversible precipitation).

• Self-Validation Check: The final 1 mL solution (2 mg/mL) must remain a clear, micellar dispersion. If milky precipitate forms, the localized concentration of the aqueous phase exceeded the micellar capacity during the dropwise addition. Discard and restart. Administer to the animal model within 4 hours.

Mechanistic Visualization

The following diagram illustrates the dual-antagonism mechanism of Compound 14m, validating its use in blocking pro-inflammatory signaling cascades initiated by P2Y2R and GPR17 .

Mechanism of action: Compound 14m dual antagonism of P2Y2R and GPR17 pro-inflammatory signaling.

References

• Pillaiyar T, et al. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, 2020 Jan 15;186:111789. URL:[Link]

"P2Y2R/GPR17 antagonist 1" stability in experimental buffers

Welcome to the technical support guide for P2Y2R/GPR17 antagonist 1 (also known as Compound 14m). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and handling of this dual antagonist in common experimental settings. Our goal is to empower you with the technical knowledge to ensure the accuracy, reproducibility, and validity of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of P2Y2R/GPR17 antagonist 1.

Q1: What is P2Y2R/GPR17 antagonist 1 and what are its fundamental properties?

P2Y2R/GPR17 antagonist 1 (Compound 14m) is a potent, dual-target antagonist for two G protein-coupled receptors: the P2Y₂ receptor (P2Y2R) and the GPR17 receptor, with IC₅₀ values of 3.17 µM and 1.67 µM, respectively[1][2][3]. It is selective against other closely related P2Y receptors[2]. The P2Y2 receptor is activated by ATP and UTP, while GPR17 responds to both uracil nucleotides and cysteinyl leukotrienes, playing roles in inflammation and myelination processes[4][5][6][7]. This antagonist allows for the simultaneous inhibition of these pathways. Studies have shown that the compound possesses excellent metabolic stability in human liver microsomes, suggesting a good preliminary profile for in vitro studies[1][8][9].

Below is a summary of its key physicochemical properties.

Property	Value	Source
CAS Number	2395016-49-4	[1][2][10]
Molecular Weight	432.83 g/mol	[2][10]
Formula	C₁₉H₁₃ClN₂O₆S	[2][10]
Appearance	Solid Powder	[2]
Purity	>98% (via HPLC)	[2]
Primary Solvent	DMSO	[1][2]

Q2: I'm observing a loss of compound activity in my multi-day cell culture experiment. Is the antagonist degrading?

This is a critical observation and a common concern in long-term experiments. While P2Y2R/GPR17 antagonist 1 has good metabolic stability, its chemical stability in aqueous media at 37°C over several days is not guaranteed and can be influenced by several factors[11][12].

• Hydrolysis: The benzenesulfonate ester linkage in the molecule's structure could be susceptible to hydrolysis, especially at non-neutral pH or elevated temperatures.

• Serum Interactions: Components in fetal bovine serum (FBS) or other supplements can bind to small molecules, reducing their bioavailable concentration, or in some cases, enzymatically degrade them[11][13].

• Adsorption: Small molecules can adsorb to the plastic surfaces of culture plates and tubes, effectively lowering the working concentration over time[11].

Recommendation: For experiments lasting longer than 24-48 hours, it is best practice to replace the medium with freshly prepared antagonist to ensure a consistent and effective concentration. It is highly advisable to perform a preliminary stability study under your specific experimental conditions (see Protocol 2).

Q3: What is the best way to prepare and store stock and working solutions?

Proper preparation and storage are paramount to preserving the integrity of the antagonist. Incorrect handling is a frequent source of experimental variability[11].

Stock Solutions (in DMSO):

• Solubilization: The antagonist is highly soluble in DMSO, with suppliers confirming solubility up to 125 mg/mL (288.80 mM)[1]. For ease of use, a stock concentration of 10 mM in DMSO is common[2][3].

• Solvent Quality: Always use newly opened, anhydrous, research-grade DMSO. DMSO is hygroscopic (absorbs water from the air), and excess water can promote compound degradation and affect solubility over time[1].

• Storage:

  • Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months[2].

  • DMSO Stock Solution: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C or -20°C for up to 6 months[2].

Working Solutions (in Aqueous Buffer/Media):

• Preparation: Always prepare working solutions fresh for each experiment. Do not store the antagonist in aqueous buffers for extended periods.

• Precipitation: When diluting the DMSO stock into an aqueous buffer, do so by adding the stock solution to the buffer (not the other way around) while vortexing gently. This rapid mixing helps prevent the compound from precipitating out of solution. Avoid final DMSO concentrations above 0.5% in cell-based assays, as DMSO can have its own biological effects.

Q4: I see a precipitate forming after diluting my DMSO stock into my cell culture medium. What should I do?

Precipitation indicates that the compound's solubility limit in the aqueous medium has been exceeded.

• Check Final Concentration: You may be attempting to make a working solution that is too concentrated. Review the literature for typical working concentrations for similar P2Y antagonists, which are often in the low micromolar range[1][14][15].

• Solvent Percentage: Ensure the final percentage of DMSO is not too low if a high concentration of the antagonist is required. While minimizing DMSO is crucial, a certain amount may be necessary to maintain solubility. A concentration of 0.1% DMSO is generally well-tolerated and sufficient.

• Media Components: Serum proteins in cell culture media can sometimes impact the solubility of small molecules. You can test solubility in a simpler buffer like Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) to diagnose the issue[11].

Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered during experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
High variability between experimental replicates	1. Incomplete dissolution of the antagonist in stock or working solutions.2. Degradation of stock solution due to repeated freeze-thaw cycles.3. Pipetting errors.	1. Ensure the DMSO stock is fully dissolved (ultrasonication can help) and vortex thoroughly when making aqueous dilutions[1].2. Aliquot stock solutions into single-use volumes.3. Calibrate pipettes and use proper pipetting technique.
Gradual loss of antagonist effect over time (in-assay)	1. Chemical instability/degradation of the antagonist in the aqueous buffer at 37°C.2. Binding of the antagonist to serum proteins.3. Adsorption of the antagonist to plasticware.	1. Perform a stability test (see Protocol 2). For long-term experiments, replace media with fresh antagonist every 24-48 hours[12].2. Test stability in serum-free vs. serum-containing media. If binding is an issue, an increased initial concentration may be required.3. Use low-protein-binding plates and tubes[11].
No antagonist activity observed, even at high concentrations	1. Incorrect storage leading to complete degradation of the solid or stock solution.2. Use of a very old batch of the compound.3. The target receptors (P2Y2R/GPR17) are not expressed or functional in your experimental system.	1. Purchase a new vial of the antagonist and prepare fresh stock solutions according to guidelines.2. Verify the expiration date. Commercial suppliers often guarantee stability for 12 months from receipt when stored properly[10].3. Confirm receptor expression via qPCR, Western blot, or by using a known agonist to elicit a response.

Experimental Protocols & Visualizations

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol details the steps for correctly preparing a concentrated stock solution of the antagonist.

• Acclimatization: Allow the vial of solid P2Y2R/GPR17 antagonist 1 (MW = 432.83) to equilibrate to room temperature for 15-20 minutes before opening to prevent condensation of atmospheric moisture onto the compound.

• Calculation: To prepare a 10 mM stock solution, you will dissolve 4.33 mg of the compound in 1 mL of DMSO.

  • Calculation: (1 mL) x (10 mmol/L) x (432.83 g/mol ) x (1 L/1000 mL) x (1000 mg/g) = 4.3283 mg

• Dissolution: Add the appropriate volume of new, anhydrous, research-grade DMSO to the vial. Cap tightly and vortex for 1-2 minutes until the solid is completely dissolved. Gentle warming (to 37°C) or brief ultrasonication can be used if dissolution is slow[1].

• Aliquoting & Storage: Dispense the stock solution into single-use, low-binding microcentrifuge tubes. Store immediately at -80°C for long-term storage (up to 6 months)[2].

Caption: A troubleshooting decision tree for stability issues.

Mechanistic Context: Antagonist Action

Understanding the mechanism is key to interpreting experimental outcomes. P2Y2R and GPR17 are GPCRs that, upon activation by their native ligands (like ATP/UTP), initiate downstream signaling cascades. P2Y2R primarily couples through Gq proteins to stimulate phospholipase C (PLC), leading to an increase in intracellular calcium.[4] GPR17 has more complex signaling, coupling to both Gi (inhibiting cAMP) and Gq pathways.[6][16] P2Y2R/GPR17 antagonist 1 physically occupies the ligand binding site on these receptors, preventing the native agonists from binding and thereby blocking these downstream events.

Caption: Antagonist mechanism of action at the receptor level.

References

• P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO). Tebubio. [Link]

• Costanzi, S., et al. (2015). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. PMC. [Link]

• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. ACS Chemical Biology. [Link]

• P2Y2 receptor agonist with enhanced stability protects the heart from ischemic damage in vitro and in vivo. PubMed. [Link]

• Jacobson, K.A., et al. (2006). Agonists and antagonists for P2 receptors. PMC. [Link]

• GPR17. Myrobalan Therapeutics. [Link]

• Haffke, M., et al. (2024). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. PMC. [Link]

• Erb, L., et al. (2022). Therapeutic potential for P2Y2 receptor antagonism. PMC. [Link]

• Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. ResearchGate. [Link]

• Al-Salami, M., et al. (2023). DISTINCT EFFECTS OF SYNTHETIC GPR17 ANTAGONISTS ON CELLULAR SIGNALING IN RECOMBINANT HEK293 CELLS AND NATIVE OLIGODENDROGLIAL CELL BACKGROUNDS. PMC. [Link]

• Myrobalan Presents GPR17 Antagonist Preclinical Data at ECTRIMS 2024. Myrobalan Therapeutics. [Link]

• Limited Stability in Cell Culture Medium and Hydrogen Peroxide Formation Affect the Growth Inhibitory Properties of Delphinidin and Its Degradation Product Gallic Acid. PubMed. [Link]

• Ciana, P., et al. (2009). Functional characterization of two isoforms of the P2Y-like receptor GPR17: [35S]GTPgammaS binding and electrophysiological studies in 1321N1 cells. PubMed. [Link]

• Fujii, N., et al. (2008). Evaluation of a chemical library of small-molecule Dishevelled antagonists that suppress tumor growth by down-regulating T-cell factor–mediated transcription. Molecular Cancer Therapeutics. [Link]

• The Role of a Selective P2Y6 Receptor Antagonist, MRS2578, on the Formation of Angiotensin II-Induced Abdominal Aortic Aneurysms. PubMed. [Link]

• Daniele, S., et al. (2010). Regulation of PC12 cell survival and differentiation by the new P2Y-like receptor GPR17. Cellular Signalling. [Link]

• Inhibitory effects of P2Y2 and P2Y6 receptor antagonists. ResearchGate. [Link]

• GPR17: Molecular modeling and dynamics studies of the 3-D structure and purinergic ligand binding features in comparison with P2Y receptors. PMC. [Link]

• Parravicini, C., et al. (2022). Functional Heterodimerization between the G Protein-Coupled Receptor GPR17 and the Chemokine Receptors 2 and 4: New Evidence. MDPI. [Link]

• Comparison of Different Buffers for Protein Extraction from Formalin-Fixed and Paraffin-Embedded Tissue Specimens. PLOS One. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. P2Y2R/GPR17 antagonist 14m | P2Y2R/GPR17 antagonist | Probechem Biochemicals [probechem.com]
• 3. tebubio.com [tebubio.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Myrobalan Therapeutics – GPR17 [myrotx.com]
• 6. Functional characterization of two isoforms of the P2Y-like receptor GPR17: [35S]GTPgammaS binding and electrophysiological studies in 1321N1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of PC12 cell survival and differentiation by the new P2Y-like receptor GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. biorbyt.com [biorbyt.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Therapeutic potential for P2Y2 receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing In Vitro Dosage for P2Y2R/GPR17 Antagonist 1 (Compound 14m)

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with P2Y2R/GPR17 Antagonist 1 (also known as Compound 14m). As a suramin-derived dual antagonist, this compound presents unique kinetic and biochemical properties.

This document bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting strategies. Our goal is to ensure your in vitro assays yield high-fidelity, reproducible data by explaining the causality behind every protocol step.

Pharmacological Profile & Quantitative Data Summary

Before optimizing your dosage, it is critical to understand the baseline metrics of the compound. Compound 14m acts as an allosteric modulator, meaning it binds to a site distinct from the orthosteric (ATP/UTP/UDP) binding pocket, stabilizing the receptors in an inactive conformation.

Parameter	Value	Mechanistic Implication
Target Receptors	P2Y2R, GPR17	Dual blockade of pro-inflammatory purinergic signaling.
IC₅₀ (P2Y2R)	3.17 µM	Requires ~30 µM top dose for full curve characterization.
IC₅₀ (GPR17)	1.67 µM	Slightly higher potency; GPR17 assays require tighter low-end dilution.
Mechanism of Action	Allosteric Antagonist	Slower binding kinetics; strict pre-incubation required.
CAS Number	2395016-49-4	Reference identifier for .
Molecular Weight	432.83 g/mol	Benzenesulfonate derivative (C₁₉H₁₃ClN₂O₆S).
Solubility	≥ 10 mM in DMSO	Highly hydrophobic; prone to aqueous precipitation if crashed.

Pathway Mechanics & Target Engagement

To troubleshoot functional assays, you must visualize how Compound 14m intercepts the signaling cascade. P2Y2R is strictly Gq-coupled (driving intracellular calcium release), whereas GPR17 is dual-coupled to both Gi (inhibiting adenylyl cyclase) and Gq.

Diagram 1: Dual allosteric inhibition of P2Y2R and GPR17 signaling pathways by Compound 14m.

Troubleshooting Guide & FAQs

Q1: My IC₅₀ value is significantly higher (lower potency) than the reported 1.67 – 3.17 µM range. What is causing this rightward shift? Causality & Fix: This is almost always caused by one of two factors: serum protein binding or competitive agonist masking.

• Protein Binding: Suramin-derived benzenesulfonates have a notoriously high affinity for Bovine Serum Albumin (BSA) and Fetal Bovine Serum (FBS). If your assay buffer contains >0.1% BSA, the effective "free" concentration of the antagonist drops drastically. Fix: Perform the assay in a serum-free buffered salt solution (e.g., HBSS with 20 mM HEPES).

• Agonist Masking: If you challenge the receptor with a saturating dose (EC₁₀₀) of the agonist (e.g., UTP), you will artificially overcome the allosteric block. Fix: Always calculate the EC₈₀ of your specific agonist batch and use that exact concentration for the antagonist challenge.

Q2: I am observing spontaneous calcium spikes in my vehicle control wells before adding the agonist. How do I stabilize the baseline? Causality & Fix: P2Y receptors are highly mechanosensitive, and their signaling is easily triggered by changes in membrane fluidity caused by high solvent concentrations. If your final DMSO concentration exceeds 0.1% (v/v), it destabilizes the lipid bilayer, triggering spontaneous intracellular calcium release. Fix: Perform your serial dilutions entirely in 100% DMSO first. Then, perform a single 1:1000 dilution step into your aqueous buffer. This guarantees that every well—from your highest dose to your vehicle control—contains exactly 0.1% DMSO.

Q3: How long should I pre-incubate the cells with the antagonist before adding the agonist? Causality & Fix: Unlike orthosteric antagonists that rapidly compete for the ATP/UDP binding pocket, Compound 14m acts as an allosteric modulator . Allosteric binding requires the receptor to undergo and stabilize into a new conformational state—a slower thermodynamic process. Fix: A strict minimum pre-incubation of 30 minutes at 37°C is required to reach binding equilibrium. Skipping this step will result in a false-negative lack of inhibition.

Q4: Can I use this antagonist to distinguish between P2Y2R and GPR17 activity in primary microglia? Causality & Fix: Microglia natively express both P2Y2R and GPR17. Because Compound 14m is a dual antagonist, it will block both targets simultaneously. Fix: To isolate the pathways, you must control the agonist, not the antagonist. Use UTP (selective for P2Y2R) to measure P2Y2R-specific antagonism, or use UDP/LTD4 (selective for GPR17) to measure GPR17-specific antagonism within the same cell population.

Validated Experimental Protocols

To ensure trustworthiness, the following protocol is designed as a self-validating system . It includes built-in quality control checkpoints (Z'-factor calculation) to verify assay integrity before data analysis.

Diagram 2: Step-by-step dosage optimization workflow for in vitro functional assays.

Protocol: Intracellular Calcium Mobilization Assay (Gq-Coupling)

Designed for 384-well microplate formats using a FLIPR or equivalent kinetic reader.

Step 1: Cell Preparation & Dye Loading

• Seed cells stably expressing P2Y2R or GPR17 at 20,000 cells/well. Incubate overnight at 37°C.

• Aspirate culture media. Add 20 µL/well of Fluo-4 AM loading buffer.

  • Expert Note: Include 2.5 mM Probenecid in the loading buffer. Probenecid inhibits organic anion transporters, preventing the cells from prematurely pumping the fluorescent dye out of the cytoplasm.

• Incubate for 45 minutes at 37°C, followed by 15 minutes at room temperature to allow complete dye de-esterification.

Step 2: Antagonist Preparation & Pre-Incubation

• Prepare a 10 mM stock of Compound 14m in 100% DMSO.

• Perform a 10-point, 1:3 serial dilution in 100% DMSO.

• Dilute the DMSO series 1:500 into serum-free HBSS buffer to create 2X working solutions (final DMSO will be 0.2% in the 2X solution, dropping to 0.1% once added to the cells).

• Add 20 µL/well of the 2X antagonist to the cells. Incubate for exactly 30 minutes at 37°C.

Step 3: Agonist Challenge & System Validation

• Prepare a 5X solution of your agonist (e.g., UTP for P2Y2R) at its pre-determined EC₈₀ concentration.

• Using the kinetic plate reader, inject 10 µL/well of the 5X agonist and record fluorescence (Ex/Em = 488/525 nm) continuously for 120 seconds.

• Self-Validation Checkpoint: Calculate the Z'-factor using your vehicle control (0.1% DMSO, 0% inhibition) and a reference standard (e.g., 100 µM Suramin, 100% inhibition). Do not proceed with IC₅₀ calculation unless Z' > 0.5.

• Normalize the Area Under the Curve (AUC) data and fit to a 4-parameter logistic non-linear regression model to determine the IC₅₀.

References

• Title: Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. Source: European Journal of Medicinal Chemistry (2020 Jan 15;186:111789). URL: [Link]

• Title: Suramin Interactions Across Biological Systems: From Molecular Targets to Therapeutic Implications. Source: Molecules (MDPI, 2024). URL: [Link]

Technical Support Center: P2Y2R/GPR17 Antagonist 1 Assay Interference

Welcome to the technical support resource for researchers utilizing "P2Y2R/GPR17 antagonist 1," a dual antagonist for the P2Y2 and GPR17 receptors. This guide is designed to provide in-depth troubleshooting and practical advice to minimize assay interference and ensure the generation of high-quality, reproducible data. As drug development professionals and scientists, we understand that robust and reliable assay data is the cornerstone of successful research.

"P2Y2R/GPR17 antagonist 1" (also known as Compound 14m) is a valuable tool for investigating the roles of these G protein-coupled receptors (GPCRs) in various physiological and pathological processes.[1][2][3] It acts as a dual antagonist with IC50 values of 3.17 µM for P2Y2R and 1.67 µM for GPR17.[1][2][3] This guide will address common challenges and provide solutions to help you navigate the complexities of your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary signaling pathways activated by P2Y2R and GPR17?

A1: Understanding the signaling cascades of your target receptors is fundamental to designing effective functional assays.

• P2Y2 Receptor (P2Y2R): This receptor is primarily coupled to Gq/11 proteins.[4] Upon activation by its endogenous ligands, ATP and UTP, P2Y2R stimulates phospholipase C (PLC).[4][5][6] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][5][6] This leads to an increase in intracellular calcium ([Ca2+]) and activation of protein kinase C (PKC).[4][5][6] P2Y2R can also couple to other G proteins like G12/13 and Gi/o to activate pathways involving Rho/Rac and MAPK/ERK.[4][7][8]

• GPR17: This receptor exhibits dual coupling to both Gi/o and Gq proteins.[9][10] Its activation by uracil nucleotides and cysteinyl leukotrienes can lead to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[9][11][12] It can also mobilize intracellular calcium.[9][13]

Q2: What are the most common types of assay interference I should be aware of when screening small molecules like P2Y2R/GPR17 antagonist 1?

A2: Assay interference can lead to false positives or false negatives, wasting valuable time and resources. The most prevalent sources of interference in GPCR assays, particularly those with optical readouts (fluorescence or luminescence), include:

• Autofluorescence of Test Compounds: Many small molecules inherently fluoresce. If the emission spectrum of your compound overlaps with that of your assay's detection wavelength, it can lead to a false-positive signal.[14][15][16][17]

• Fluorescence Quenching: Your test compound might absorb the light emitted by the assay's fluorophore, leading to a decrease in the detected signal and a potential false-negative result.[15]

• Light Scattering: Poor solubility of a test compound can lead to the formation of precipitates or aggregates that scatter light, interfering with optical measurements.

• Non-specific Inhibition of Reporter Enzymes: In reporter gene assays, compounds can directly inhibit the reporter enzyme (e.g., luciferase), leading to a false indication of receptor antagonism.

• Cell Toxicity: At higher concentrations, test compounds can be cytotoxic, leading to a decrease in signal that can be misinterpreted as antagonism.

Q3: I am observing a high rate of false positives in my fluorescence-based calcium mobilization assay. What could be the cause and how can I troubleshoot this?

A3: A high false-positive rate in fluorescence-based assays is a common issue. Here’s a systematic approach to troubleshooting:

• Identify Autofluorescent Compounds: The first step is to determine if your antagonist or other library compounds are contributing to the signal.

  • Protocol: Perform a pre-read of your compound plate at the same excitation and emission wavelengths used in your assay before adding the fluorescent dye or cells. This will identify any intrinsically fluorescent compounds.[15]

• Implement a Counter-Screen: To distinguish true hits from artifacts, a counter-screen is essential.

  • Protocol: Use a cell line that does not express the target receptor (P2Y2R or GPR17) and run the same assay. A compound that shows activity in this counter-screen is likely an assay artifact.

• Use an Orthogonal Assay: Confirm your hits using a different assay format that relies on a distinct detection technology.

  • Example: If your primary screen is a calcium mobilization assay (fluorescence-based), you could validate your hits with an IP1 accumulation assay (e.g., HTRF-based) or a reporter gene assay (luminescence-based).[18][19][20]

Troubleshooting Guides

Guide 1: Mitigating Fluorescence Interference

Fluorescence interference is a significant challenge in drug discovery screening.[14] Here are detailed strategies to minimize its impact:

Data Presentation: Comparison of Assay Readouts

Assay Type	Principle	Common Interferences	Mitigation Strategies
Fluorescence Intensity	Measures the amount of light emitted by a fluorophore.	Autofluorescence, quenching, light scattering.	Pre-read plates, use red-shifted dyes, counter-screens.
Fluorescence Polarization (FP)	Measures the change in the rotational speed of a fluorescently labeled molecule upon binding.	Autofluorescence, light scattering.	Use red-shifted fluorophores, check compound solubility.[21]
Time-Resolved Fluorescence (TRF) / HTRF	Uses long-lifetime fluorophores and a time delay in measurement to reduce background fluorescence.	Can still be affected by strong quenchers.	Generally more robust against autofluorescence.
Bioluminescence (e.g., Luciferase)	An enzymatic reaction produces light.	Compound inhibition of the enzyme, color quenching.	Counter-screen against the enzyme, use red-shifted luciferases.

Experimental Protocol: Identifying and Flagging Interfering Compounds

This protocol outlines a systematic approach to identify compounds that interfere with your fluorescence-based assay.

Workflow for Identifying Interfering Compounds

Caption: Workflow for optimizing cell-based assay conditions.

Step-by-Step Methodology:

• Cell Density Titration:

  • Plate a range of cell densities in your assay plates (e.g., from 2,500 to 40,000 cells per well).

  • Allow the cells to adhere overnight.

  • Stimulate the cells with a fixed, near-maximal concentration (e.g., EC80) of the appropriate agonist (ATP/UTP for P2Y2R, UDP for GPR17).

  • Measure the response and plot it against cell number.

  • Select the cell density that provides the best signal-to-background ratio without reaching signal saturation.

• Agonist Stimulation Time Course:

  • Using the optimal cell density, stimulate the cells with an EC80 concentration of the agonist.

  • Measure the response at various time points (e.g., from 1 minute to 60 minutes).

  • Plot the response over time to determine when the signal is maximal and stable. This will be your optimal stimulation time.

• Antagonist Pre-incubation Time:

  • When testing antagonists, it is also important to determine the optimal pre-incubation time.

  • Add the antagonist at a fixed concentration and incubate for different durations before adding the agonist.

  • This ensures that the antagonist has sufficient time to bind to the receptor.

Signaling Pathway Diagrams

P2Y2 Receptor Signaling Pathway

Caption: Simplified P2Y2R signaling cascade.

GPR17 Signaling Pathway

Caption: Dual signaling pathways of the GPR17 receptor.

References

• P2Y2 Receptor Signaling in Health and Disease - PMC. (n.d.).
• P2Y2 Nucleotide Receptor Prompts Human Cardiac Progenitor Cell Activation by Modulating Hippo Signaling. (n.d.).
• Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation - PMC. (n.d.).
• Schematic representation of GPR17 activation and its signaling... - ResearchGate. (n.d.).
• GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting | ACS Omega - ACS Publications. (2025, September 29).
• Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf. (2015, December 7).
• GPR17 - Wikipedia. (n.d.).
• P2Y2R Signaling. Activation of the P2Y2R by ATP or UTP stimulates the... | Download Scientific Diagram - ResearchGate. (n.d.).
• P2Y2 receptors mediate nucleotide-induced EGFR phosphorylation and stimulate proliferation and tumorigenesis of head and neck squamous cell carcinoma cell lines - PMC. (n.d.).
• Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC - NIH. (n.d.).
• P2Y2R Signaling Is Involved in the Onset of Glomerulonephritis - Frontiers. (2018, July 16).
• Fluorescence & Luminescence Assays - Charnwood Discovery. (n.d.).
• The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis - MDPI. (2020, March 8).
• Drug-like Antagonists of P2Y Receptor Subtypes: An Update - PMC. (n.d.).
• P2Y2R/GPR17 antagonist 1 - MedchemExpress.com. (n.d.).
• Application of Laser-Based Fluorescence in Drug Discovery | Danaher Life Sciences. (n.d.).
• Design of Tracers in Fluorescence Polarization Assay for Extensive Application in Small Molecule Drug Discovery | Journal of Medicinal Chemistry - ACS Publications. (2024, January 18).
• Therapeutic potential for P2Y2 receptor antagonism - PMC. (2022, October 11).
• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening - ACS Publications. (2022, March 14).
• P2Y2R/GPR17 antagonist 14m - ProbeChem.com. (n.d.).
• P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO) - Tebubio. (n.d.).
• Evaluating functional ligand-GPCR interactions in cell-based assays - PMC. (n.d.).
• Gain in accuracy by optimizing your Gαs coupled GPCR assays. | Revvity. (2024, June 11).
• GPR17 - Myrobalan Therapeutics. (n.d.).
• Is there a quick and easy way to check if my GPCRs are getting activated? - ResearchGate. (2025, April 7).
• GPCRs (G Protein Coupled Receptors): A Guide - Assay Genie. (2023, June 28).
• Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity - PMC. (n.d.).
• GPCR Functional Assays, Understanding On/Off-target Activity - Eurofins Discovery. (n.d.).
• What are P2Y2 receptor antagonists and how do they work? - Patsnap Synapse. (2024, June 25).
• GPR17 antagonist 1 | Biorbyt. (n.d.).
• Tools for GPCR drug discovery - PMC - NIH. (n.d.).
• Artemis Testing Lab Identifies Authentic Artifacts Using XRF Analysis | Blog Post - Evident. (2020, June 2).
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• Authentication & TL Testing - Artemis Fine Arts. (n.d.).
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• A Systematic Review of Techniques for Artifact Detection and Artifact Category Identification in Electroencephalography from Wearable Devices - PMC. (2025, September 16).
• Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity - ResearchGate. (2024, December 7).
• Scientific Techniques in the Authentication Process - Arrowheads.com. (n.d.).

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"P2Y2R/GPR17 antagonist 1" cell line selection and validation

Welcome to the Technical Support Center for P2Y2R/GPR17 Antagonist 1 (Compound 14m) . As a Senior Application Scientist, I have designed this guide to help you navigate the complexities of cell line selection, assay optimization, and functional validation for this dual-targeting compound.

Compound 14m is a suramin-derived benzenesulfonate derivative that acts as a dual antagonist for the purinergic P2Y2 receptor (P2Y2R) and the orphan G protein-coupled receptor 17 (GPR17)[1][2]. Because these receptors govern intricate neuroinflammatory and demyelinating pathways, experimental design requires precise temporal control and rigorous background validation.

Part 1: Cell Line Selection & System Engineering (FAQs)

Q: Which recombinant cell line is optimal for the initial IC50 validation of Compound 14m? A: We strongly recommend using the 1321N1 human astrocytoma cell line stably transfected with either human P2Y2R or GPR17[3]. The Causality: Immortalized lines like HEK293T or CHO natively express a wide array of endogenous purinergic receptors (including P2Y1 and P2Y2). If you use these lines, the application of ATP, UTP, or UDP-glucose will trigger endogenous calcium spikes, confounding your readout. Wild-type 1321N1 cells are completely null for endogenous P2Y receptors. This biological "blank slate" ensures that any calcium mobilization observed is strictly mediated by your transfected receptor, yielding an accurate IC50 for Compound 14m[3].

Q: Why must I use primary Oligodendrocyte Precursor Cells (OPCs) instead of immortalized lines for functional validation? A: While immortalized lines (e.g., Oli-Neu) are useful for high-throughput screening, primary rodent OPCs are required to validate the true physiological outcome of GPR17 antagonism: myelin repair[4]. The Causality: GPR17 acts as an intrinsic temporal timer during oligodendrogliogenesis. Its expression is highly restricted to the transition phase between NG2+ OPCs and immature CC1+ pre-oligodendrocytes[5]. Immortalized lines possess dysregulated cell cycles that fail to mirror this transient expression window. Primary OPCs allow you to observe the antagonist's ability to rescue differentiation blocks natively[4].

Q: When should I utilize the GLUTag cell line in my GPR17 assays? A: Use the GLUTag cell line when investigating the Gi/o-coupled pathway of GPR17[6]. The Causality: GPR17 is a dual-coupled receptor (Gq and Gi/o). GLUTag is an enteroendocrine cell model that robustly expresses the machinery for cAMP-dependent pathways. It provides a highly sensitive endogenous environment to measure how Compound 14m reverses agonist-induced cAMP suppression[6].

Part 2: Assay Troubleshooting & Validation (FAQs)

Q: My Gq-coupled calcium mobilization assay in 1321N1 cells shows high baseline fluorescence and a low signal-to-noise ratio. How do I fix this? A: This is typically caused by premature dye leakage or incomplete washing of extracellular esterases. The Fix: Ensure your Fluo-4 AM dye loading buffer contains 2.5 mM Probenecid . Probenecid inhibits multidrug resistance proteins (MRPs) on the cell membrane, preventing the active extrusion of the fluorophore from the cytoplasm back into the media[3]. Additionally, wash the cells at least three times with assay buffer to remove extracellular dye.

Q: How do I accurately measure the Gi-coupled pathway of GPR17 since Compound 14m is a dual antagonist? A: You must use a Forskolin-induced cAMP accumulation assay [5][6]. The Causality: Because Gi/o activation inhibits adenylyl cyclase (AC), basal cAMP levels in resting cells are often too low to detect a meaningful decrease upon receptor activation. By pre-treating cells with Forskolin (a direct AC activator), you artificially raise the cAMP "ceiling." You then apply a GPR17 agonist (e.g., MDL29,951) to drop the cAMP levels. Finally, you introduce Compound 14m to demonstrate its antagonistic rescue of the cAMP levels back to the Forskolin-induced baseline.

Part 3: Standardized Experimental Protocols

Protocol A: Gq-Coupled Calcium Mobilization Assay (1321N1 Cells)

This protocol isolates the Gq-PLC-IP3 pathway to determine the antagonist's IC50.

• Cell Seeding: Seed 1321N1 cells stably expressing P2Y2R or GPR17 at 20,000 cells/well in a 96-well black, clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Aspirate media. Add 100 µL of Dye Loading Buffer (HBSS, 20 mM HEPES, 2.5 mM Probenecid, 2 µM Fluo-4 AM, 0.04% Pluronic F-127). Incubate for 45 mins at 37°C in the dark.

• Antagonist Pre-incubation: Wash cells 3x with Assay Buffer (HBSS + HEPES). Add Compound 14m at varying concentrations (0.1 µM to 50 µM). Incubate for 30 mins at room temperature.

• Agonist Stimulation & Reading: Transfer the plate to a Fluorescent Imaging Plate Reader (FLIPR). Inject the EC80 concentration of the respective agonist (UTP for P2Y2R; UDP-glucose for GPR17) and record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 120 seconds[3].

• Self-Validating Checkpoint: Always include a well with wild-type (untransfected) 1321N1 cells stimulated with the agonist. A true zero-calcium response validates that the signal in transfected wells is exclusively mediated by the target receptor.

Protocol B: Primary OPC Differentiation Rescue Assay

This protocol validates the phenotypic efficacy of Compound 14m in promoting myelination.

• Isolation: Isolate mixed glial cultures from P0-P2 rodent cortices. Shake off microglia at 1 hour, then shake overnight (200 rpm) to detach OPCs[5].

• Plating: Plate OPCs on poly-D-lysine coated coverslips in proliferation media (PDGF-AA, FGF-2).

• Differentiation & Treatment: After 24 hours, switch to differentiation media containing T3 (Triiodothyronine) to induce cell cycle exit. Simultaneously, add Compound 14m (e.g., 5 µM)[2][5]. Causality: T3 is strictly required to drive the terminal differentiation program where GPR17 expression peaks.

• Fixation & Staining: At Day 5, fix cells with 4% PFA. Immunostain for MBP (Myelin Basic Protein, mature marker) and NG2 (immature marker).

• Self-Validating Checkpoint: Include a vehicle-only control and a positive control (e.g., Montelukast, a known GPR17 modulator) to validate the dynamic range of your differentiation rescue[4].

Part 4: Quantitative Data Summary

Target Receptor	Cell Line Model	Assay Type	Pathway Evaluated	IC50 / Effective Dose	Source
P2Y2R	1321N1 (Transfected)	Calcium Mobilization	Gq (PLC/IP3)	3.17 µM	[1][2]
GPR17	1321N1 (Transfected)	Calcium Mobilization	Gq (PLC/IP3)	1.67 µM	[1][2]
GPR17	Primary Rodent OPCs	Immunocytochemistry	Phenotypic (Maturation)	~5.00 µM	[4][5]
GPR17	GLUTag Cells	HTRF cAMP Assay	Gi/o (Adenylyl Cyclase)	Pathway Validated	[6]

Part 5: Mechanistic Visualization

Signaling blockade of P2Y2R and GPR17 by Compound 14m, preventing Gq and Gi/o cascade activation.

Part 6: References

• [5] Lecca D, et al. Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation. J Biol Chem / PMC. URL:[Link]

• [2] Pillaiyar T, et al. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. Eur J Med Chem. URL:[Link]

• [4] Bonfanti E, et al. Abnormal Upregulation of GPR17 Receptor Contributes to Oligodendrocyte Dysfunction in SOD1 G93A Mice. MDPI. URL:[Link]

• [3] Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. ACS Publications. URL:[Link]

• [6] Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. PMC. URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Abnormal Upregulation of GPR17 Receptor Contributes to Oligodendrocyte Dysfunction in SOD1 G93A Mice [mdpi.com]
• 5. Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity - PMC [pmc.ncbi.nlm.nih.gov]

"P2Y2R/GPR17 antagonist 1" troubleshooting guide

Welcome to the Technical Support Center for P2Y2R/GPR17 Antagonist 1 (Compound 14m) . As a Senior Application Scientist, I have designed this desk reference to bridge the gap between theoretical pharmacology and bench-level execution.

Compound 14m is a suramin-derived dual antagonist targeting the pro-inflammatory purinergic receptor P2Y2 (P2Y2R) and the orphan receptor GPR17[1][2]. Because both receptors are fundamentally linked to neuroinflammatory and demyelinating diseases, evaluating this compound requires highly sensitive, noise-free functional assays[3].

Below, you will find the mechanistic rationale, a self-validating experimental workflow, and a field-proven troubleshooting guide to ensure your screening assays yield robust, reproducible data.

I. Mechanistic Overview & Target Biology

To effectively troubleshoot, we must first understand the signal transduction pathways we are inhibiting. Both P2Y2R and GPR17 are G protein-coupled receptors (GPCRs) that, upon activation by their respective nucleotide agonists, stimulate the canonical Gαq/PLC/IP3 pathway, culminating in the release of intracellular calcium[4]. Compound 14m acts by blocking these receptors, preventing downstream calcium mobilization[5].

Dual inhibition of P2Y2R and GPR17 Gαq-signaling pathways by Compound 14m.

Quantitative Pharmacological Profile

Summary of the compound's target metrics based on in vitro characterization.

Parameter	P2Y2R	GPR17
IC50 Value (Compound 14m)	3.17 µM[1]	1.67 µM[1]
Endogenous Agonists	UTP, ATP[4]	UDP, UDP-Glucose, LTD4[3]
Coupled G-Protein	Gαq[4]	Gαq / Gαi[3]
Reference Control Antagonist	AR-C118925[4]	Cangrelor (partial)[3]

II. Self-Validating Experimental Protocol: Calcium Mobilization Assay

The gold standard for evaluating Compound 14m is the fluorescence-based calcium mobilization assay[5]. This protocol is designed as a self-validating system: it includes internal baseline checks and dynamic readouts to ensure that any observed antagonism is a true pharmacological effect, not an artifact of cell stress or dye leakage.

Self-validating high-throughput calcium mobilization assay workflow.

Step-by-Step Methodology:

• Null-Background Cell Preparation : Seed 1321N1 human astrocytoma cells stably expressing either human P2Y2R or GPR17 into 96-well or 384-well black, clear-bottom plates[5]. Causality: 1321N1 cells are mandatory because they natively lack endogenous P2Y receptors, providing an absolute null background. Using HEK293 or CHO cells will result in false positives due to endogenous purinergic receptor activation[5].

• Fluorophore Loading & Efflux Inhibition : Wash cells with Assay Buffer (HBSS + 20 mM HEPES, pH 7.4). Incubate with 2 µM Fluo-4 AM (calcium indicator), 0.02% Pluronic F-127 (to aid dye dispersion), and 2.5 mM Probenecid for 45 minutes at 37°C in the dark. Causality: Probenecid is critical; it inhibits multidrug resistance (MDR) transporters that would otherwise actively pump the cleaved Fluo-4 dye out of the cell, destroying your baseline signal.

• Antagonist Equilibration (Validation Checkpoint 1) : Wash the cells to remove extracellular dye. Add P2Y2R/GPR17 antagonist 1 (Compound 14m) at varying concentrations (e.g., 0.1 µM to 30 µM). Read the baseline fluorescence for 10-15 seconds. Causality: If the baseline fluorescence spikes upon adding the antagonist, the compound has precipitated or the cells are mechanically stressed.

• EC80 Agonist Stimulation : Using an automated liquid handler (e.g., FLIPR), inject the agonist (UTP for P2Y2R; UDP-Glucose for GPR17) at a pre-calibrated EC80 concentration[5].

• Kinetic Readout (Validation Checkpoint 2) : Record fluorescence continuously (Ex 488 nm / Em 525 nm) for 90 seconds. Calculate the antagonistic effect by integrating the area under the curve (AUC) or the maximum peak height relative to the vehicle-treated positive control[5].

III. Troubleshooting & FAQs

Q: Why am I seeing high background calcium spikes before I even inject the agonist? A: This is a classic issue in purinergic receptor assays. Cells release trace amounts of ATP/UTP when subjected to mechanical stress (e.g., harsh pipetting or plate washing). Because P2Y2R is exquisitely sensitive to ATP/UTP, this triggers premature receptor activation[4]. Solution: Use a gentle, automated liquid handling system. Additionally, you can add a low concentration of Apyrase (an ATP/UTP-degrading enzyme) to the assay buffer during the dye-loading phase to scavenge any leaked endogenous nucleotides.

Q: The IC50 of P2Y2R/GPR17 antagonist 1 in my assay is >15 µM, which is much higher than the reported 3.17 µM. What is causing this rightward shift? A: This is almost always caused by incorrect agonist calibration. In competitive or allosteric antagonism dynamics, using an agonist concentration that is too high (e.g., >EC80 or saturating max concentrations) will outcompete the antagonist, artificially inflating the IC50[5]. Solution: Never use a generic literature concentration for your agonist. Always perform an agonist dose-response curve on your specific cell batch first to determine the exact EC80, and strictly use that concentration for your antagonist screens[5].

Q: I observe a gradual loss of Compound 14m potency over multiple independent experiments. Is the molecule chemically unstable? A: P2Y2R/GPR17 antagonist 1 actually demonstrates excellent metabolic and chemical stability, particularly in human liver microsomes[1][2]. The loss of potency is likely due to improper handling of the master stock. Compound 14m is a benzenesulfonate derivative; repeated freeze-thaw cycles of the DMSO stock introduce atmospheric moisture, leading to micro-precipitation of the compound that is invisible to the naked eye. Solution: Re-suspend the lyophilized powder in 100% anhydrous DMSO. Immediately aliquot the 10 mM stock into single-use vials and store at -20°C[6]. Never return a thawed vial to the freezer.

Q: Can I use standard HEK293 cells for this assay if I co-express a calcium reporter like GCaMP? A: No. While GCaMP is an excellent reporter, HEK293 cells natively express a myriad of endogenous purinergic receptors (including P2Y1, P2Y2, and various P2X subtypes). Applying UTP or ATP to these cells will trigger massive endogenous calcium spikes, completely masking the signal of your recombinant receptor and rendering the antagonist data uninterpretable. You must use a null-background line like 1321N1 astrocytoma cells[5].

IV. References

• P2Y2R/GPR17 antagonist 1 Product Information Source: MedChemExpress URL:

• P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO) - Tebubio Source: Tebubio URL:

• Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 Source: PubMed / NIH URL:

• Therapeutic potential for P2Y2 receptor antagonism Source: PMC / NIH URL:

• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening Source: ACS Publications URL:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic potential for P2Y2 receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tebubio.com [tebubio.com]

Technical Support Center: P2Y2R/GPR17 Antagonist 1 (Compound 14m)

Welcome to the Technical Support and Troubleshooting Portal for P2Y2R/GPR17 Antagonist 1 (also known in literature as Compound 14m ). This guide is designed for researchers, assay developers, and drug discovery scientists working on neuroinflammation, oligodendrocyte differentiation, and purinergic signaling.

Compound 14m is a suramin-derived small molecule that acts as a dual antagonist for the pro-inflammatory purinergic receptor P2Y2 (P2Y2R) and the orphan G protein-coupled receptor GPR17[1][2]. Because these receptors couple to different downstream G-proteins (Gq and Gi, respectively), validating the efficacy of this compound requires orthogonal assay designs. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps to ensure absolute experimental reproducibility.

Compound Specifications & Quantitative Data

To ensure reproducible assay preparation, verify your compound lot against the established quantitative parameters below[1][2][3]:

Parameter	Specification / Value	Clinical / Experimental Relevance
Chemical Name	3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate	Suramin-derivative optimized for stability[2].
CAS Number	2395016-49-4	Unique identifier for sourcing verification[3].
Molecular Weight	432.83 g/mol	Critical for accurate molarity calculations[3].
Target 1: P2Y2R	IC₅₀ = 3.17 µM	Blocks UTP/ATP-induced Gq-mediated calcium release[2].
Target 2: GPR17	IC₅₀ = 1.67 µM	Blocks agonist-induced Gi-mediated cAMP inhibition[2].
Metabolic Stability	High (in human liver microsomes)	Suitable for extended in vitro and in vivo studies[2].
Solubility	10 mM in DMSO	Requires careful serial dilution to prevent precipitation[4].

Mechanistic Pathway Visualization

Understanding the dual-pathway antagonism of Compound 14m is critical for designing proper assay controls. The diagram below illustrates how the compound uncouples both the Gq and Gi signaling cascades.

Mechanism of Compound 14m: Dual antagonism of P2Y2R and GPR17 signaling pathways.

Self-Validating Experimental Protocols

To guarantee data integrity, protocols must be designed as self-validating systems. The following methodologies include built-in causality checks to ensure that the observed antagonism is genuine and not an artifact of cytotoxicity or assay interference.

Protocol A: Intracellular Calcium Mobilization Assay (Validating P2Y2R Antagonism)

P2Y2R is a Gq-coupled receptor. Activation by UTP or ATP leads to intracellular calcium release. Compound 14m should dose-dependently inhibit this release[5][6].

Step-by-Step Methodology:

• Cell Line Selection: Plate 1321N1 astrocytoma cells stably expressing human P2Y2R at 2 × 10⁴ cells/well in a 96-well plate.

  • Causality Check: 1321N1 cells natively lack endogenous P2Y and P2X receptors. Using this specific cell line ensures that any calcium flux observed is strictly mediated by your transfected P2Y2R, eliminating false-positive background noise[5].

• Dye Loading: Incubate cells for 45 minutes at 37°C with 2 µM Fura-2 AM (or Fluo-4 AM) in assay buffer containing 2.5 mM Probenecid.

  • Causality Check: Probenecid is an inhibitor of multidrug resistance-associated proteins (MRPs). It prevents the cells from prematurely pumping the fluorescent dye out into the extracellular space, which would destroy your signal-to-noise ratio.

• Antagonist Pre-Incubation: Wash cells twice to remove extracellular dye. Add Compound 14m (serial dilutions from 0.1 µM to 30 µM) and incubate for 30 minutes.

• Agonist Stimulation & Readout: Inject UTP at its predetermined EC₈₀ concentration (typically ~1-3 µM) using an automated fluorometric imaging plate reader (FLIPR).

• Self-Validation: Include a "Compound 14m + No UTP" control well. If calcium spikes here, the compound is acting as a partial agonist or causing membrane rupture.

Protocol B: cAMP Accumulation Assay (Validating GPR17 Antagonism)

GPR17 primarily couples to Gi proteins. Activation inhibits adenylyl cyclase (AC), lowering cAMP levels. Compound 14m reverses this inhibition[7][8].

Step-by-Step Methodology:

• Cell Preparation: Seed 1321N1 cells stably expressing GPR17 (or primary oligodendrocyte precursor cells, OPCs) in a 384-well plate[7][8].

• Phosphodiesterase (PDE) Inhibition: Pre-treat cells with 500 µM IBMX or 20 µM Ro20-1724 for 15 minutes.

  • Causality Check: PDEs naturally degrade cAMP. By inhibiting them, you trap the synthesized cAMP inside the cell, creating a stable, measurable accumulation window[7].

• Compound Co-Incubation: Add Compound 14m (0.1 µM to 30 µM) alongside a known GPR17 agonist (e.g., MDL-29951 at its EC₈₀, ~0.3 µM)[9].

• Forskolin Stimulation: Add 1 µM Forskolin to all wells and incubate for 30 minutes at room temperature.

  • Causality Check: Because GPR17 lowers cAMP, you cannot measure its activity in a resting cell where cAMP is already near zero. Forskolin directly activates AC to artificially spike cAMP. A successful assay shows: (A) Forskolin alone = High cAMP; (B) Forskolin + MDL-29951 = Low cAMP; (C) Forskolin + MDL-29951 + Compound 14m = High cAMP (Rescue)[8].

• Detection: Lyse cells and measure cAMP using a Homogeneous Time-Resolved Fluorescence (HTRF) kit[8].

Troubleshooting Guides & FAQs

Q: I am seeing high variability in my IC₅₀ calculations for Compound 14m across different assay runs. What is the most likely cause? A: The most common cause of IC₅₀ drift with suramin derivatives is compound precipitation or non-specific binding to plasticware. Compound 14m has a molecular weight of 432.83 and contains a benzenesulfonate group[2][3].

• Resolution: Always prepare fresh working dilutions from your 10 mM DMSO stock. Ensure the final DMSO concentration in the assay does not exceed 1% (ideally 0.1-0.5%). Use low-binding polypropylene plates for serial dilutions before transferring to the assay plate.

Q: In my calcium mobilization assay, my wild-type (untransfected) 1321N1 cells are showing a calcium response to the agonist. How do I fix this? A: While 1321N1 cells lack endogenous purinergic receptors, they natively express the muscarinic M3 receptor (M3R)[10]. If your UTP or ATP agonist is contaminated, or if you are using an off-target agonist like carbachol, you will trigger M3R.

• Resolution: Counter-screen your wild-type cells with Carbachol to confirm M3R presence, but ensure your UTP/ATP is highly pure (HPLC grade). Furthermore, ensure Compound 14m does not inhibit M3R to rule out off-target artifacts[10].

Q: During the GPR17 cAMP assay, Compound 14m fails to rescue the cAMP levels suppressed by the agonist. Is the compound degraded? A: Not necessarily. This is usually an issue with the assay window. If your Forskolin concentration is too high (e.g., >10 µM), the massive overproduction of cAMP will completely overwhelm the Gi-mediated inhibition by GPR17, making it impossible for the antagonist to show a measurable "rescue" effect[8].

• Resolution: Perform a Forskolin dose-response curve first. Select a sub-maximal Forskolin concentration (usually 0.5 µM to 1 µM) that provides a clear, mid-range cAMP signal.

Q: Can I use Compound 14m in in vivo models of neuroinflammation? A: Yes. Compound 14m was specifically selected during structure-activity relationship (SAR) studies for its excellent metabolic stability in human liver microsomes, making it a strong candidate for translational models[1][2]. However, you must empirically determine the vehicle formulation, as its solubility in standard aqueous buffers without DMSO or cyclodextrins may be limited.

References

• Pillaiyar T, et al. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, 2020 Jan 15;186:111789. URL: [Link]

• Fumagalli M, et al. "Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination." Frontiers in Pharmacology, 2019. URL: [Link]

• Lu Y, et al. "GPR17 structure and agonism with small molecules and oxysterols." bioRxiv, 2023. URL: [Link]

• Weyler S, et al. "Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening." ACS Medicinal Chemistry Letters, 2022. URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorbyt.com [biorbyt.com]
• 4. tebubio.com [tebubio.com]
• 5. Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination [frontiersin.org]
• 8. GPR17 structure and agonism with small molecules and oxysterols | bioRxiv [biorxiv.org]
• 9. Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

"P2Y2R/GPR17 antagonist 1" addressing metabolic instability in long-term studies

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development teams facing pharmacokinetic and stability challenges during extended in vitro and in vivo assays. This technical guide is specifically engineered to help you successfully deploy P2Y2R/GPR17 antagonist 1 (Compound 14m) in long-term metabolic studies.

Below, you will find targeted troubleshooting logic, causal explanations for pharmacological behavior, and self-validating protocols to ensure absolute data integrity.

Section 1: Core Pharmacology & Causality of Stability (FAQ)

Q1: Why should I transition to P2Y2R/GPR17 antagonist 1 for my 14-day metabolic studies instead of classical P2Y2R antagonists? A1: The transition is fundamentally about structural survival in biological matrices. Classical orthosteric antagonists (e.g., AR-C118925) are nucleotide analogues; they contain phosphate groups that are rapidly hydrolyzed by ubiquitous ectonucleotidases (NTPDases) present in tissues and serum (1)[1].

Conversely, P2Y2R/GPR17 antagonist 1 (3-nitrophenyl-4-(2-chlorobenzamido)benzenesulfonate) is built on a suramin-derived benzenesulfonate scaffold (2)[2]. This structural divergence completely removes the enzymatic liability of hydrolyzable bonds, conferring excellent metabolic stability in human liver microsomes (HLM) and making it highly suitable for long-term multi-target drug development (3)[3].

Data Presentation: Comparative Pharmacological Profile

Parameter	P2Y2R/GPR17 Antagonist 1 (Compound 14m)	Classical Antagonist (e.g., AR-C118925)
Primary Targets	P2Y2R (IC50: 3.17 µM), GPR17 (IC50: 1.67 µM)	P2Y2R (IC50: ~1 µM)
Scaffold Type	Suramin-derived benzenesulfonate	Nucleotide analogue
Metabolic Stability (HLM)	Excellent (>85% intact at 60 min)	Poor (Rapid enzymatic hydrolysis)
Long-Term Utility	High (Requires standard dosing intervals)	Low (Requires continuous infusion)

Section 2: Troubleshooting "Apparent" Instability in Long-Term Assays

Q2: My 96-hour cell culture assay shows a progressive loss of receptor antagonism. If the compound is metabolically stable, why is efficacy dropping? A2: When utilizing a highly robust compound like P2Y2R/GPR17 antagonist 1, a drop in efficacy over 72+ hours is rarely due to intrinsic molecular degradation. Instead, you must investigate environmental and biological variables. The benzenesulfonate moiety is highly lipophilic, which introduces specific handling requirements.

Follow the logic tree below to identify the root cause:

Figure 1: Logical troubleshooting workflow for efficacy loss in long-term assays.

• Causality of Protein Binding: In media containing >10% Fetal Bovine Serum (FBS), progressive sequestration of the lipophilic drug by serum albumin reduces the free (active) fraction over time.

• Causality of Receptor Upregulation: Chronic blockade of GPCRs often triggers a compensatory upregulation of receptor expression. The compound is still fully intact, but the stoichiometric ratio of drug-to-target has shifted, requiring a dose adjustment.

Section 3: Validated Experimental Protocols

To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) standards, all workflows must be self-validating.

Protocol 1: Self-Validating LC-MS/MS Assay for Intrinsic Metabolic Stability

Do not assume stability based on literature alone; validate it in your specific biological matrix. This protocol includes internal failure-detection mechanisms.

• Preparation: Prepare human liver microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Spike in P2Y2R/GPR17 antagonist 1 to a final concentration of 1 µM.

• Self-Validation Controls (Critical Step): Run parallel, independent incubations with Verapamil (high clearance control) and Warfarin (low clearance control).

  • Causality: If Verapamil is not degraded by >80% at 60 minutes, your NADPH regenerating system has failed. The assay must be rejected to prevent false-positive stability reporting.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system (1 mM final concentration).

• Quenching: At 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (IS).

  • Causality: Acetonitrile instantly precipitates microsomal proteins, halting CYP450 activity and ensuring precise time-point accuracy.

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

Protocol 2: Optimized Formulation for Long-Term In Vivo Dosing

Because of its lipophilicity, improper formulation will lead to micro-precipitation, causing erratic pharmacokinetic absorption over a 14-day dosing schedule.

• Solubilization: Dissolve P2Y2R/GPR17 antagonist 1 in 5% DMSO.

  • Causality: DMSO is required to disrupt the strong crystal lattice of the benzenesulfonate structure.

• Surfactant Addition: Add 10% Tween 80 and vortex until completely clear.

  • Causality: The surfactant creates micelles that trap the hydrophobic compound, preventing precipitation when introduced to the aqueous phase.

• Aqueous Phase: Add 85% Saline (0.9%) dropwise while continuously vortexing.

  • Causality: Dropwise addition prevents localized supersaturation. A rapid dump of saline will cause the drug to crash out of solution, ruining the dosing vehicle.

Section 4: Mechanism of Action in Metabolic Dysfunction

Q3: How does the dual antagonism of P2Y2R and GPR17 synergize to prevent metabolic instability at the cellular level? A3: Both receptors are heavily implicated in driving neuroinflammation and metabolic syndrome. P2Y2R couples to the Gq pathway (driving intracellular calcium mobilization), while GPR17 couples to the Gi pathway (inhibiting cAMP production) (2)[2]. During cellular stress, extracellular nucleotides are released, triggering a feed-forward inflammatory loop through these receptors. Dual blockade simultaneously normalizes calcium signaling and restores cAMP levels, effectively forcing the cell back into metabolic homeostasis.

Figure 2: Dual antagonism of P2Y2R and GPR17 restoring metabolic homeostasis.

References

• Title: P2Y2R/GPR17 antagonist 1 - MedchemExpress Source: MedChemExpress URL
• Title: Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening Source: ACS Publications URL
• Source: PubMed (NIH)

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Reference Data & Comparative Studies

A Researcher's Guide to Dual P2Y₂ and GPR17 Antagonism: A Comparative Analysis

In the landscape of drug discovery, targeting single G protein-coupled receptors (GPCRs) has been a cornerstone of therapeutic development. However, the complexity of disease pathophysiology often involves crosstalk and redundancy in signaling pathways, prompting a shift towards multi-target ligands. This guide provides an in-depth comparison of a novel dual-target antagonist, P2Y₂R/GPR17 antagonist 1 , against established selective P2Y₂ receptor (P2Y₂R) antagonists.

The P2Y₂ receptor, activated by extracellular nucleotides ATP and UTP, is a key player in inflammation, wound healing, and cell migration.[1] Its dysregulation is implicated in conditions ranging from dry eye disease and cystic fibrosis to cancer progression.[1] Concurrently, the GPR17 receptor, which responds to both uracil nucleotides and cysteinyl leukotrienes (CysLTs), acts as a crucial regulator in the central nervous system, particularly in the maturation of oligodendrocytes—the cells responsible for myelination.[2][3][4] GPR17 has been identified as a negative regulator of this process, making its antagonism a promising strategy for promoting remyelination in diseases like multiple sclerosis.[4]

The rationale for a dual antagonist stems from the overlapping roles of these receptors in inflammatory and neurodegenerative processes.[2][5] By simultaneously modulating both P2Y₂R and GPR17, a single compound could offer a more comprehensive therapeutic effect than a selective agent.

The Antagonists: A Head-to-Head Comparison

This guide focuses on comparing the pharmacological profiles of three key antagonists:

• P2Y₂R/GPR17 antagonist 1 (Compound 14m) : A novel, suramin-derived dual antagonist.[6]

• AR-C118925 : A potent, selective, and competitive antagonist of the P2Y₂ receptor.[7][8][9]

• Pranlukast : A known CysLT1 receptor antagonist that also exhibits inhibitory activity at the GPR17 receptor.[10][11][12]

Mechanism of Action & Signaling Pathways

The P2Y₂ receptor primarily couples to Gq/11 proteins, leading to the activation of Phospholipase C (PLC), which generates inositol trisphosphate (IP₃) and diacylglycerol (DAG).[1][13] This cascade results in the mobilization of intracellular calcium and activation of Protein Kinase C (PKC), driving inflammatory and proliferative responses.[1][13]

GPR17 exhibits more complex signaling, coupling mainly to Gi/o proteins to inhibit adenylyl cyclase and decrease cAMP levels, but also potentially to Gq to mobilize calcium.[3][14] Its activation acts as a brake on oligodendrocyte differentiation.[15]

An effective antagonist must block these activation pathways. AR-C118925 acts as a competitive antagonist at P2Y₂R, directly competing with ATP and UTP for the binding site.[8] P2Y₂R/GPR17 antagonist 1 is designed to occupy the binding sites on both receptors, preventing their activation by endogenous ligands.[6] Pranlukast, while primarily targeting CysLT1, also functionally antagonizes GPR17.[10][12][16]

Caption: Simplified signaling pathways for P2Y₂R and GPR17, showing points of antagonist intervention.

Potency and Selectivity: A Quantitative Comparison

The efficacy of an antagonist is defined by its potency (how much of the drug is needed) and selectivity (how well it distinguishes between its intended target and other receptors). The half-maximal inhibitory concentration (IC₅₀) is a key metric for potency.

Compound	Target	Potency (IC₅₀)	Selectivity Profile	Reference(s)
P2Y₂R/GPR17 antagonist 1	P2Y₂R	3.17 µM	Dual antagonist, selective vs. other P2Y receptors.	[6][17][18][19]
GPR17	1.67 µM	[6][17][18][19]
AR-C118925	P2Y₂R	37.2 nM (pA₂)	Highly selective for P2Y₂R. At least 50-fold selectivity against other P2Y, P2X, and adenosine receptors.	[8]
GPR17	Inactive
Pranlukast	P2Y₂R	Inactive	Primarily a CysLT1 antagonist.	[10][12]
GPR17	~588 nM	Also potently inhibits CysLT1 (IC₅₀ = 4 nM), making it non-selective for GPR17.	[10]

Analysis:

• P2Y₂R/GPR17 antagonist 1 demonstrates a clear dual-target profile, with micromolar potency against both receptors.[6][17][18][19] Its balanced activity is its key feature.

• AR-C118925 is an exceptionally potent and selective tool for studying P2Y₂R in isolation.[8] Its high potency (in the nanomolar range) and selectivity make it a gold standard for P2Y₂R research.[5][20][21]

• Pranlukast is a potent GPR17 antagonist but is significantly more potent at the CysLT1 receptor, which could lead to confounding effects in experimental systems where both receptors are present.[10]

Experimental Validation: Protocols & Workflows

To ensure trustworthiness and scientific rigor, the characterization of any antagonist must follow a logical workflow, employing orthogonal assays to validate its mechanism, potency, and selectivity.

Caption: A typical experimental workflow for characterizing a novel GPCR antagonist.

Key Experimental Protocol: In Vitro Calcium Mobilization Assay

This functional assay is the workhorse for assessing antagonists of Gq-coupled receptors like P2Y₂R.[22][23] It measures the ability of an antagonist to block agonist-induced release of intracellular calcium.

Objective: To determine the IC₅₀ value of an antagonist by measuring its inhibition of agonist-induced calcium flux.

Materials:

• HEK293 cells stably expressing the human P2Y₂ receptor.

• Assay Plate: 96-well or 384-well black, clear-bottom microplates.[22]

• Calcium-sensitive dye (e.g., Fluo-4 AM, Fura-2 AM).[23][24]

• P2Y₂R agonist (e.g., ATP or UTP).

• Test antagonists (P2Y₂R/GPR17 antagonist 1, AR-C118925).

• Fluorescence plate reader with kinetic reading capability (e.g., FlexStation, FLIPR).[22][23]

Step-by-Step Methodology:

• Cell Plating:

  • Seed the HEK293-P2Y₂R cells into the microplate at a density that will yield a 90-100% confluent monolayer on the day of the assay.[22]

  • Incubate overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Prepare the calcium dye loading solution according to the manufacturer's protocol, often including probenecid to prevent dye leakage.[22][25]

  • Aspirate the cell culture medium from the plate and add an equal volume of the dye solution to each well.

  • Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature to allow for de-esterification of the dye.[22][25]

• Antagonist Pre-incubation:

  • Prepare serial dilutions of the test antagonists in an appropriate assay buffer.

  • Add the antagonist solutions to the wells of the dye-loaded cell plate. Include wells with buffer only (no antagonist control) and wells with a known potent antagonist (positive control, e.g., AR-C118925).

  • Incubate for 15-30 minutes at room temperature. Causality: This step allows the antagonist to bind to the receptor and reach equilibrium before agonist challenge.

• Agonist Challenge and Data Acquisition:

  • Prepare the agonist (ATP or UTP) at a concentration that elicits a submaximal response (EC₈₀). Causality: Using the EC₈₀ concentration ensures the assay is sensitive to inhibition without requiring excessive antagonist concentrations.

  • Place the cell plate into the fluorescence plate reader.

  • Initiate kinetic reading to establish a stable baseline fluorescence.

  • The instrument's integrated pipettor adds the EC₈₀ agonist solution to all wells simultaneously.

  • Continue recording the fluorescence signal for 60-120 seconds to capture the peak calcium response.[25]

• Data Analysis:

  • The change in fluorescence (Peak - Baseline) represents the calcium response.

  • Normalize the data: Set the response in the "no antagonist" wells to 100% and the response in wells with a saturating concentration of a potent antagonist to 0%.

  • Plot the normalized response against the logarithm of the antagonist concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Concluding Remarks

The development of P2Y₂R/GPR17 antagonist 1 represents a strategic approach to targeting interconnected signaling pathways involved in inflammation and neurodegeneration.[5][6] While it shows moderate, balanced potency at both receptors, highly potent and selective tools like AR-C118925 remain indispensable for dissecting the specific role of P2Y₂R.[20][21] The choice of antagonist—dual-target versus selective—must be dictated by the specific research question. For studying the integrated effects of purinergic signaling in complex disease models, a dual antagonist may provide unique insights. For elucidating the precise function of a single receptor, a selective tool is paramount. The rigorous experimental validation outlined here provides a framework for accurately characterizing these valuable research compounds.

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• Bio-protocol. (2020). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available from: [Link]

• Rafehi, M., et al. (2017). Synthesis, characterization, and in vitro evaluation of the selective P2Y2 receptor antagonist AR-C118925. Purinergic Signalling. Available from: [Link]

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• ACS Omega. (2023). GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting. ACS Omega. Available from: [Link]

• Narayanan, S. (2021). Optimization of Small Molecule GPR17 Antagonists for Multiple Sclerosis. Grantome. Available from: [Link]

• Zhu, H., et al. (2023). Discovery of novel and selective GPR17 antagonists as pharmacological tools for developing new therapeutic strategies in diabetes and obesity. bioRxiv. Available from: [Link]

• QIAGEN. P2Y Purinergic Receptor Signaling Pathway. Available from: [Link]

• Tebubio. P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO). Available from: [Link]

• Zhang, J. H., et al. (2012). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. Journal of Biomolecular Screening. Available from: [Link]

• Soroceanu, L., et al. (2013). P2Y2 purinergic receptor modulates virus yield, calcium homeostasis, and cell motility in human cytomegalovirus-infected cells. Proceedings of the National Academy of Sciences. Available from: [Link]

• Dziedzic, A., et al. (2020). The GPR17 Receptor—A Promising Goal for Therapy and a Potential Marker of the Neurodegenerative Process in Multiple Sclerosis. International Journal of Molecular Sciences. Available from: [Link]

• Zhu, H., et al. (2023). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. bioRxiv. Available from: [Link]

• Patsnap Synapse. (2024). What are P2Y2 receptor antagonists and how do they work?. Available from: [Link]

• Patsnap Synapse. (2024). What are P2Y2 receptor agonists and how do they work?. Available from: [Link]

• Sasai, N., et al. (2019). GPR17 is an essential regulator for the temporal adaptation of sonic hedgehog signalling in neural tube development. Development. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. GPR17. Available from: [Link]

• Zhu, H., et al. (2023). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. bioRxiv. Available from: [Link]

• Geladaris, A., et al. (2022). The leukotriene receptor antagonist montelukast as a potential therapeutic adjuvant in multiple sclerosis – a review. Frontiers in Neurology. Available from: [Link]

• Wang, Z., et al. (2020). Inhibition of GPR17 with pranlukast protects against TNF-α-induced loss of type II collagen in ATDC5 cells. International Immunopharmacology. Available from: [Link]

• National Center for Biotechnology Information. GPR17 G protein-coupled receptor 17 [ (human)]. Available from: [Link]

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• Zhu, H., et al. (2024). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. bioRxiv. Available from: [Link]

• Conley, J. M., et al. (2023). DISTINCT EFFECTS OF SYNTHETIC GPR17 ANTAGONISTS ON CELLULAR SIGNALING IN RECOMBINANT HEK293 CELLS AND NATIVE OLIGODENDROGLIAL CELL BACKGROUNDS. bioRxiv. Available from: [Link]

• Springer Nature Experiments. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. Available from: [Link]

• Ciana, P., et al. (2006). The orphan receptor GPR17 identified as a new dual uracil nucleotides/cysteinyl-leukotrienes receptor. The EMBO Journal. Available from: [Link]

• Braune, A., et al. (2021). Involvement of GPR17 in Neuronal Fibre Outgrowth. International Journal of Molecular Sciences. Available from: [Link]

• UNICAM. (2016). The G Protein‐Coupled Receptor GPR17: Overview and Update. Available from: [Link]

• Ulrich, H., et al. (2021). Antagonistic Roles of P2X7 and P2Y2 Receptors in Neurodegenerative Diseases. Frontiers in Molecular Neuroscience. Available from: [Link]

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• bioRxiv. (2022). Characterization of [3H]AZ12464237 as a high affinity, non-nucleotide antagonist radioligand for the P2Y12 receptor. Available from: [Link]

• Gifford Bioscience. Radioligand Binding Assay. Available from: [Link]

• Fabbro, S., et al. (2021). Radioligands Targeting the Purinergic P2X Receptors. Molecules. Available from: [Link]

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A Comparative Guide for Researchers: P2Y2R/GPR17 Antagonist 1 vs. AR-C118925

For researchers in pharmacology and drug development, the selection of precise chemical tools is paramount to elucidating the complex roles of purinergic and related G protein-coupled receptors (GPCRs). This guide provides an in-depth comparison of two antagonists targeting the P2Y2 receptor (P2Y2R): the dual-target P2Y2R/GPR17 antagonist 1 and the selective antagonist AR-C118925 . Understanding their distinct pharmacological profiles is crucial for designing experiments that yield clear, interpretable results in studies of inflammation, neurodegeneration, and oncology.

Introduction to the Targets: P2Y2R and GPR17

The P2Y2 receptor is a Gq protein-coupled receptor activated with similar potency by the extracellular nucleotides ATP and UTP.[1] Its activation triggers a cascade of intracellular signaling events pivotal in processes like wound healing, immune cell recruitment, and cell migration.[2][3] The GPR17 receptor, while also responding to nucleotides like UDP, is structurally intermediate between P2Y and cysteinyl leukotriene (CysLT) receptors.[4] It primarily couples to Gi proteins, inhibiting adenylyl cyclase, and plays a significant role in oligodendrocyte differentiation and neuroinflammatory processes.[5][6] Given their involvement in overlapping pathophysiological states, distinguishing their individual contributions is a key experimental challenge.

Signaling Pathways Overview

To effectively use these antagonists, it is essential to understand the downstream pathways they modulate.

P2Y2 Receptor Signaling Cascade

Activation of P2Y2R by ATP or UTP primarily engages the Gαq/11 subunit, stimulating phospholipase C (PLC).[1] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 mediates the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC), leading to a host of cellular responses.[8]

Caption: P2Y2R Gq-coupled signaling pathway.

GPR17 Receptor Signaling Cascade

GPR17 activation by ligands such as UDP or CysLTs leads to the engagement of Gαi/o proteins.[9] This inhibits the enzyme adenylyl cyclase (AC), resulting in decreased production of cyclic AMP (cAMP) from ATP.[5] The reduction in cAMP levels modulates the activity of downstream effectors like Protein Kinase A (PKA), influencing gene transcription and cellular functions.

Caption: GPR17 Gi-coupled signaling pathway.

Head-to-Head Antagonist Comparison

The primary distinction between these two compounds lies in their target selectivity, which dictates their appropriate experimental use.

Feature	AR-C118925	P2Y2R/GPR17 antagonist 1 (Compound 14m)
Target(s)	Selective P2Y2R	Dual P2Y2R and GPR17
Mechanism	Competitive, Reversible Antagonist	Antagonist[10]
Potency at P2Y2R	High (pA2 = 8.43; ~37-51 nM)[1]	Moderate (IC50 = 3.17 µM)[10][11]
Potency at GPR17	Inactive	Moderate (IC50 = 1.67 µM)[10][11]
Selectivity	>50-fold selective over other P2Y receptors.[12] Inactive against a panel of 37 other receptors at 10 µM.	Dual activity; designed from suramin derivatives.[10][13]
Chemical Class	Thiouracil derivative[14]	Benzenesulfonate derivative[13]
Key Advantage	High potency and selectivity for isolating P2Y2R function.	Useful for studying combined P2Y2R/GPR17 signaling.
Considerations	Moderate permeability suggests limited oral bioavailability for in vivo studies.[14]	Micromolar potency requires careful concentration selection to avoid off-target effects.

Experimental Protocols & Methodologies

To differentiate the effects of these antagonists, specific functional assays are required. Below are validated, step-by-step protocols for assessing receptor antagonism.

Calcium Mobilization Assay for P2Y2R Antagonism

This assay directly measures the consequence of Gq signaling. It is the gold standard for quantifying the potency of P2Y2R antagonists by measuring their ability to block agonist-induced intracellular calcium release.

Causality: The choice of 1321N1 astrocytoma cells is strategic; they lack endogenous P2Y receptors, providing a null background for the recombinant expression of the human P2Y2R, thus ensuring the observed signal is target-specific.[1] The fluorescent dye Fluo-4 AM is used because it is cell-permeable and exhibits a large fluorescence increase upon binding to free Ca²⁺, offering a high signal-to-noise ratio.[15]

Caption: Workflow for a FLIPR-based calcium mobilization assay.

Detailed Protocol:

• Cell Seeding: Seed 1321N1 cells stably expressing the human P2Y2R into a black-walled, clear-bottom 96-well plate at a density of 40,000-60,000 cells per well. Culture overnight.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or the FLIPR Calcium 6 Assay Kit) according to the manufacturer's instructions.[16] Aspirate the culture medium from the wells and add 100 µL of the loading buffer.

• Incubation: Incubate the plate for 1 hour at 37°C, protected from light, to allow for dye de-esterification.

• Antagonist Addition: Prepare serial dilutions of AR-C118925 or P2Y2R/GPR17 antagonist 1. Add the desired final concentration of antagonist to the wells and incubate for 15-30 minutes at room temperature.

• Measurement: Place the plate into a fluorometric imaging plate reader (FLIPR) or a similar instrument with liquid handling capabilities.[17]

• Data Acquisition: Record a baseline fluorescence reading for 10-20 seconds.

• Agonist Stimulation: Automatically inject a P2Y2R agonist (e.g., UTP or ATP) at a concentration known to elicit a submaximal response (EC80) to sensitize the assay for antagonism.

• Kinetic Reading: Immediately record the change in fluorescence intensity over 1-2 minutes. The antagonist's effect is quantified by the reduction in the peak fluorescence signal compared to vehicle-treated controls.

Transwell Chemotaxis Assay

Both P2Y2R and GPR17 are implicated in cell migration.[2][18] This assay provides a functional readout to compare how each antagonist impacts directed cell movement, which is crucial for studies in immunology and oncology.

Causality: The Transwell system creates a chemical gradient, mimicking physiological conditions where cells migrate toward a chemoattractant.[19] The pore size of the membrane (typically 8 µm) is chosen to be large enough for cell passage but small enough to prevent passive diffusion. The choice of chemoattractant and cell type (e.g., immune cells like monocytes or microglia) should be based on the biological context of the research question.

Caption: Workflow for a Transwell chemotaxis assay.

Detailed Protocol:

• Plate Setup: Place Transwell inserts (e.g., 8.0 µm pore size) into the wells of a 24-well plate.

• Chemoattractant Addition: Add media containing the chemoattractant (e.g., ATP for P2Y2R-mediated migration, or other relevant chemokines) to the lower chamber. Add serum-free media to control wells.

• Cell Preparation: Harvest and resuspend the cells of interest (e.g., THP-1 monocytes, primary microglia) in serum-free media to a concentration of 1x10⁶ cells/mL.

• Antagonist Pre-incubation: In a separate tube, incubate the cell suspension with the desired concentration of AR-C118925, P2Y2R/GPR17 antagonist 1, or a vehicle control for 30 minutes at 37°C.

• Cell Seeding: Add 100 µL of the pre-incubated cell suspension (1x10⁵ cells) to the upper chamber of each Transwell insert.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a period determined by the cell type's migratory speed (typically 4-24 hours).

• Cell Removal: After incubation, carefully remove the inserts. Use a cotton swab to gently wipe away the non-migrated cells from the top surface of the membrane.

• Fixing and Staining: Fix the migrated cells on the bottom of the membrane with methanol, then stain with a solution such as 0.5% Crystal Violet.

• Quantification: After washing and drying, elute the stain and measure absorbance, or count the number of migrated cells in several fields of view using a microscope.

Conclusion: Selecting the Appropriate Tool

The choice between AR-C118925 and P2Y2R/GPR17 antagonist 1 is entirely dependent on the experimental hypothesis.

• To specifically investigate the role of the P2Y2 receptor , AR-C118925 is the superior tool. Its high potency and selectivity ensure that observed effects can be confidently attributed to the blockade of P2Y2R signaling.[20] It is the ideal choice for target validation and dissecting the P2Y2R's contribution to complex biological processes.[3]

• To explore the combined role of P2Y2R and GPR17 , or to screen for phenotypes in systems where both receptors are co-expressed and potentially synergistic, P2Y2R/GPR17 antagonist 1 is a valuable probe.[10] Its use is appropriate in initial studies to determine if blocking this receptor pair has a functional consequence, which can then be followed up with more selective tools.

By understanding the distinct molecular profiles and applying rigorous, validated experimental protocols, researchers can effectively leverage these antagonists to advance our knowledge of purinergic signaling in health and disease.

References

• Kise, R., et al. (2022). Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. ACS Omega, 7(12), 10353–10362. Retrieved from [Link]

• Patsnap Synapse. (2025). AR-C118925. Retrieved from [Link]

• Rafehi, M., et al. (2017). Synthesis, characterization, and in vitro evaluation of the selective P2Y2 receptor antagonist AR-C118925. Purinergic Signalling, 13(1), 89–103. Retrieved from [Link]

• Singh, M. K., et al. (2017). P2Y2 Nucleotide Receptor Prompts Human Cardiac Progenitor Cell Activation by Modulating Hippo Signaling. Circulation Research, 121(7), 841–854. Retrieved from [Link]

• Tebubio. (n.d.). P2Y2R/GPR17 antagonist 1 - 1 mL x 10 mM (in DMSO). Retrieved from [Link]

• Meghani, P. (2017). From UTP to AR-C118925, the discovery of a potent non nucleotide antagonist of the P2Y2 receptor. Bioorganic & Medicinal Chemistry Letters, 27(21), 4785–4791. Retrieved from [Link]

• Rafehi, M., et al. (2017). Synthesis, characterization, and in vitro evaluation of the selective P2Y2 receptor antagonist AR-C118925. Purinergic Signalling, 13(1), 89–103. Retrieved from [Link]

• Wikipedia. (n.d.). GPR17. Retrieved from [Link]

• Woods, L. T., et al. (2023). P2Y2 Receptor Signaling in Health and Disease. International Journal of Molecular Sciences, 24(3), 2568. Retrieved from [Link]

• Agilent. (2023). Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging. Retrieved from [Link]

• Fumagalli, M., et al. (2011). Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation. Journal of Biological Chemistry, 286(12), 10593–10604. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic representation of GPR17 activation and its signaling.... Retrieved from [Link]

• ACS Publications. (2023). GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting. ACS Omega. Retrieved from [Link]

• Springer Lab. (2000). Chemotaxis Assay. Retrieved from [Link]

• Muthusamy, K., et al. (2022). Alkylaminophenol and GPR17 Agonist for Glioblastoma Therapy: A Combinational Approach for Enhanced Cell Death Activity. Cancers, 14(15), 3737. Retrieved from [Link]

• ResearchGate. (n.d.). P2Y2R Signaling. Activation of the P2Y2R by ATP or UTP stimulates the.... Retrieved from [Link]

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Basal ATP release signals through the P2Y2 receptor to maintain the differentiated phenotype of vascular smooth muscle cells. Retrieved from [Link]

• Jacobson, K. A., et al. (2016). Drug-like Antagonists of P2Y Receptors—From Lead Identification to Drug Development. Journal of Medicinal Chemistry, 59(15), 6945–6972. Retrieved from [Link]

• Erb, L., et al. (2017). P2Y2 receptors mediate nucleotide-induced EGFR phosphorylation and stimulate proliferation and tumorigenesis of head and neck squamous cell carcinoma cell lines. Oncotarget, 8(26), 42476–42491. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. Retrieved from [Link]

• Molecular Devices. (n.d.). Optimized Workflows for Calcium Mobilization Assays on SpectraMax iD3/iD5 Readers. Retrieved from [Link]

• Simonetti, M., et al. (2020). Regulation and signaling of the GPR17 receptor in oligodendroglial cells. Journal of Neuroscience Research, 98(10), 1876–1892. Retrieved from [Link]

• Woods, L. T., et al. (2022). Therapeutic potential for P2Y2 receptor antagonism. Purinergic Signalling, 18(4), 483–495. Retrieved from [Link]

• Kemp, R., et al. (2024). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. ACS Pharmacology & Translational Science, 7(2), 263–295. Retrieved from [Link]

• Glaser, T., et al. (2020). Antagonistic Roles of P2X7 and P2Y2 Receptors in Neurodegenerative Diseases. Frontiers in Cellular Neuroscience, 14, 239. Retrieved from [Link]

• bioRxiv. (2024). Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity. Retrieved from [Link]

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• Biocompare. (n.d.). Anti-P2Y2R Antibody Products. Retrieved from [Link]

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A Comparative Guide to GPR17 Inhibition: The Repurposed Drug Pranlukast vs. the Selective Antagonist MRS2578

This guide offers a detailed, data-driven comparison of two key pharmacological tools used to study the G protein-coupled receptor 17 (GPR17): pranlukast, a clinically approved anti-asthmatic drug with significant off-target activity at GPR17, and MRS2578, a potent and selective antagonist developed specifically for GPR17 research. The objective is to provide researchers, scientists, and drug development professionals with the necessary insights to select the appropriate compound for their experimental needs, ensuring both scientific rigor and data integrity.

Introduction: GPR17 as a Therapeutic Target

G protein-coupled receptor 17 (GPR17) stands out in the P2Y-like receptor family due to its unique dual activation by both purinergic ligands (e.g., UDP-glucose) and cysteinyl-leukotrienes (CysLTs), such as LTD4 and LTC4. This dual sensitivity allows GPR17 to function as a sensor for signals related to both tissue damage and inflammation. The receptor is predominantly expressed in the central nervous system (CNS), particularly in oligodendrocytes, and is implicated in processes of myelination and recovery from ischemic injury, making it a compelling target for neurological disorders like multiple sclerosis and stroke.

GPR17 Signaling Cascade: The Basis of Inhibition Assays

Upon activation by its agonists, GPR17 primarily couples to inhibitory G proteins of the Gαi/o family. This initiates a signaling cascade that inhibits the enzyme adenylyl cyclase, leading to a measurable decrease in intracellular concentrations of the second messenger cyclic AMP (cAMP). This fundamental mechanism is exploited in functional assays to quantify the potency of GPR17 antagonists.

Figure 1: GPR17 signaling pathway and points of antagonist intervention.

Head-to-Head Comparison: Pranlukast vs. MRS2578

The selection of an appropriate antagonist is critical for the specific and accurate investigation of GPR17 function. Here, we compare a repurposed drug with a selective chemical probe.

Feature	Pranlukast	MRS2578
Primary Molecular Target	Cysteinyl Leukotriene Receptor 1 (CysLT1R)	G protein-coupled receptor 17 (GPR17)
GPR17 Inhibitory Potency (IC50)	~200 - 400 nM	~10 - 50 nM
Mechanism of Action at GPR17	Competitive Antagonist	Competitive Antagonist / Potential Inverse Agonist
Selectivity Profile	Low selectivity for GPR17; potent at CysLT1R	High selectivity for GPR17 over other P2Y and CysLT receptors
Primary Application	Clinical treatment of asthma	Preclinical research tool for GPR17

Pranlukast: The CysLT1R Antagonist with GPR17 Activity

Pranlukast is clinically established as a CysLT1R antagonist for managing asthma. Its interaction with GPR17 was identified as a significant off-target activity, with an inhibitory potency (IC50) in the mid-nanomolar range, typically reported between 200 and 400 nM.

• Expertise & Experience: While its GPR17 activity is potent enough for in vitro studies, the dual antagonism is a critical experimental confounder. Any biological effect observed following pranlukast administration could be due to the inhibition of CysLT1R, GPR17, or both. This makes it challenging to attribute observed phenotypes solely to GPR17 modulation without extensive and carefully designed control experiments.

MRS2578: The High-Potency, Selective GPR17 Probe

MRS2578 was specifically developed as a high-affinity antagonist for GPR17. It demonstrates significantly higher potency, with IC50 values in the low nanomolar range (10-50 nM).

• Expertise & Experience: The key advantage of MRS2578 is its selectivity. It shows minimal activity at other related receptors, including CysLT1R and various P2Y subtypes. This high degree of selectivity makes it a superior tool for experiments designed to isolate and understand the specific physiological or pathological roles of GPR17. Its use provides a much higher degree of confidence that the observed effects are a direct result of GPR17 inhibition.

Experimental Protocol: Quantifying GPR17 Inhibition

A robust and reproducible method to determine the potency of GPR17 antagonists is essential. The cAMP accumulation assay is the gold standard functional assay for Gαi/o-coupled receptors like GPR17.

cAMP Accumulation Assay Workflow

Principle: This assay measures an antagonist's ability to reverse the agonist-induced inhibition of cAMP production. To achieve a measurable signal, adenylyl cyclase is first stimulated with forskolin to raise intracellular cAMP levels. The addition of a GPR17 agonist then reduces this cAMP level. A potent antagonist will block this reduction in a dose-dependent manner.

Figure 2: A step-by-step workflow for the GPR17 competitive cAMP assay.

Detailed Step-by-Step Methodology

• Cell Preparation: Utilize a cell line (e.g., HEK293, CHO) stably transfected with the human GPR17 gene. Seed cells into 384-well plates and culture until they reach confluence.

• Assay Buffer Preparation: Prepare an assay buffer (e.g., HBSS) containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.

• Antagonist Addition: Perform serial dilutions of pranlukast or MRS2578 in the assay buffer. Remove culture media from the cells and add the antagonist solutions to the appropriate wells. Pre-incubate for 20 minutes at room temperature.

• Agonist Stimulation: Prepare a stimulation solution containing a fixed concentration of a GPR17 agonist (e.g., UDP at its EC80 concentration) and forskolin (e.g., 5 µM). Add this solution to all wells.

• Incubation: Incubate the plate for 30 minutes at room temperature to allow for GPR17-mediated modulation of cAMP levels.

• Detection: Lyse the cells and detect cAMP levels using a commercially available kit, such as a homogeneous time-resolved fluorescence (HTRF) assay. Read the plate on a compatible plate reader.

• Data Analysis (Trustworthiness): The raw data (e.g., HTRF ratio) is converted to cAMP concentrations using a standard curve. Data is then normalized relative to controls (forskolin alone vs. forskolin + agonist). The IC50 is determined by fitting the normalized data to a four-parameter logistic equation using graphing software.

Concluding Recommendations for Researchers

The choice between pranlukast and MRS2578 is dictated by the specific scientific question being addressed.

• For specific GPR17 functional validation, target identification, and mechanism of action studies, MRS2578 is the unequivocally superior tool. Its high potency and selectivity provide clear, interpretable results, ensuring that any observed biological effect can be confidently attributed to the inhibition of GPR17.

For building a robust and defensible scientific narrative around the function of GPR17, prioritizing the use of selective and potent chemical probes is paramount.

References

• Ciana, P., et al. (2006). The orphan receptor GPR17 identified as a new dual uracil nucleotides/cysteinyl-leukotrienes receptor. The EMBO Journal, 25(19), 4615–4627. [Link]

• Lecca, D., et al. (2008). The GPR17 receptor, a sensor of brain damage, is negatively regulated in vivo by the P2Y1 receptor. Journal of Neuroscience, 28(44), 11241–11249. [Link]

• Mazzolari, G., et al. (2009). The dual-ligand-activated receptor GPR17 is an attractive target for the treatment of multiple sclerosis. Journal of Neurochemistry, 111(5), 1286-1297. [Link]

• Hennen, S., et al. (2013). Decoding the agonist-biased signaling of the G protein-coupled receptor GPR17 with potent and selective GPR17 antagonists. Journal of Medicinal Chemistry, 56(22), 9136–9148. [Link]

"P2Y2R/GPR17 antagonist 1" selectivity profiling against P2Y receptor family

Comprehensive Selectivity Profiling: "P2Y2R/GPR17 Antagonist 1" vs. Alternative Purinergic Modulators

As drug development pivots toward multi-target pharmacology for complex neuroinflammatory and demyelinating diseases, dual-targeting G protein-coupled receptors (GPCRs) has emerged as a highly strategic approach. Both the P2Y2 receptor (P2Y2R) and the orphan receptor GPR17 are recognized as critical pro-inflammatory mediators. P2Y2R activation by extracellular ATP/UTP drives canonical inflammatory cascades, while GPR17 activation by UDP or cysteinyl leukotrienes (CysLTs) arrests oligodendrocyte precursor cell (OPC) maturation, preventing remyelination.

This guide provides an objective, data-driven comparison of P2Y2R/GPR17 Antagonist 1 (Compound 14m) against standard single-target alternatives, alongside self-validating experimental protocols for selectivity profiling.

Mechanistic Context & Pathway Visualization

P2Y2R/GPR17 Antagonist 1 (Compound 14m) is a rationally designed, suramin-derived benzenesulfonate [1]. Unlike its parent compound suramin, which suffers from massive polypharmacology and poor bioavailability, Compound 14m was optimized to selectively block the Gq-coupled P2Y2R and the Gi/Gq-coupled GPR17 without interfering with other P2Y or P2X subtypes.

Dual inhibition of P2Y2R and GPR17 signaling pathways by Compound 14m.

Quantitative Selectivity Profiling

When designing an assay panel, researchers must benchmark Compound 14m against established tool compounds. The table below synthesizes the pharmacological profiles of these alternatives to guide your control selection [1][2][3].

Modulator	Primary Target(s)	P2Y2R IC₅₀	GPR17 IC₅₀	Pharmacological Limitations / Notes
P2Y2R/GPR17 Antagonist 1	P2Y2R & GPR17	3.17 µM	1.67 µM	High metabolic stability in human liver microsomes. Ideal for dual-pathway neuroinflammation models.
AR-C118925XX	P2Y2R (Selective)	~0.1 - 1.0 µM	>10 µM	Gold standard for P2Y2R isolation. Poor oral bioavailability restricts in vivo utility.
Cangrelor	P2Y12R & GPR17	>10 µM	~0.7 nM*	Potent GPR17 antagonist, but profound P2Y12R antiplatelet effects confound systemic in vivo models.
Suramin	Pan-P2Y / P2X	~50 µM	Active	High molecular weight, highly negatively charged, non-selective pan-purinergic inhibitor.

*Note: Cangrelor's nanomolar potency is primarily characterized against P2Y12, but it acts as a highly potent, albeit non-selective, antagonist at GPR17.

Experimental Workflow: Self-Validating Protocols

To rigorously validate the selectivity of Compound 14m, assays must isolate the distinct G-protein coupling mechanisms of P2Y2R (Gq) and GPR17 (Gi).

Rationale for Cell Line Selection

We recommend utilizing 1321N1 human astrocytoma cells stably transfected with either human P2Y2R or GPR17. Causality: Wild-type 1321N1 cells are natively devoid of functional P2Y receptors, providing a null-background system that eliminates confounding endogenous purinergic noise.

Bifurcated workflow for assessing P2Y2R and GPR17 dual antagonism.

Protocol A: P2Y2R Antagonism via Intracellular Calcium Flux

Because P2Y2R couples to Gq, its activation directly triggers IP3-mediated Ca²⁺ release from the endoplasmic reticulum.

• Cell Seeding: Seed P2Y2R-1321N1 cells at 2 × 10⁴ cells/well in a 96-well black, clear-bottom plate. Incubate overnight.

• Dye Loading: Wash cells and incubate with 2 µM Fluo-4 AM and 2.5 mM Probenecid in HBSS for 45 mins at 37°C.

  • Causality: Probenecid is strictly required to inhibit organic anion transporters, preventing the premature efflux of the Fluo-4 dye and ensuring a stable fluorescent baseline.

• Antagonist Incubation: Add Compound 14m (0.1 µM to 30 µM) or AR-C118925XX (positive control) for 30 minutes.

• Agonist Stimulation: Inject UTP (at its EC₈₀ concentration, typically ~0.5 µM) using a FLIPR (Fluorometric Imaging Plate Reader).

• Readout: Measure peak fluorescence (Ex 494 nm / Em 516 nm) over 3 minutes. Calculate IC₅₀ based on the suppression of the UTP-induced calcium spike.

Protocol B: GPR17 Antagonism via cAMP Accumulation

GPR17 predominantly couples to Gi. Agonist stimulation inhibits adenylyl cyclase, lowering cAMP. An effective antagonist will reverse this inhibition.

• Cell Seeding: Seed GPR17-1321N1 cells in a 384-well white microplate.

• Forskolin & Antagonist Treatment: Pre-incubate cells with 10 µM Forskolin (to artificially elevate baseline cAMP), 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation), and Compound 14m (or Cangrelor as a control) for 15 minutes.

  • Causality: Without IBMX, endogenous phosphodiesterases will rapidly degrade cAMP, collapsing the assay window and yielding false-positive antagonist profiles.

• Agonist Addition: Add UDP or the synthetic GPR17 agonist MDL29951 (at EC₈₀) and incubate for 30 minutes at room temperature.

• Readout: Lyse cells and measure cAMP levels using a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) cAMP assay kit. Compound 14m should dose-dependently restore the cAMP levels that were depressed by the agonist.

Summary & Application Insights

For researchers developing therapies for neurodegenerative diseases (e.g., Multiple Sclerosis), targeting a single GPCR often triggers compensatory mechanisms. By utilizing P2Y2R/GPR17 Antagonist 1 , researchers can simultaneously blunt the P2Y2R-driven microglial inflammatory response while lifting the GPR17-mediated block on oligodendrocyte remyelination. When conducting these studies, AR-C118925XX and Cangrelor remain indispensable as single-target controls to validate the specific phenotypic contributions of each receptor axis.

References

• Pillaiyar, T., Funke, M., Al-Hroub, H., Weyler, S., Ivanova, S., Schlegel, J., Abdelrahman, A., & Müller, C. E. (2020). Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17. European Journal of Medicinal Chemistry, 186, 111789.[Link]

• Jacobson, K. A., & Müller, C. E. (2016). Medicinal chemistry of adenosine, P2Y and P2X receptors. Neuropharmacology, 104, 31–49.[Link]

• Liu, Y., et al. (2021). Cangrelor alleviates pulmonary fibrosis by inhibiting GPR17-mediated inflammation in mice. International Immunopharmacology, 101(Pt B), 108335.[Link]

"P2Y2R/GPR17 antagonist 1" validating antagonist activity in primary cells

Validating the Dual P2Y2R/GPR17 Antagonist (Compound 14m) in Primary Cells: A Comprehensive Comparison Guide

Executive Summary

The development of multi-target drugs is a highly effective strategy for treating complex (neuro)inflammatory and demyelinating disorders. P2Y2R/GPR17 antagonist 1 (Compound 14m) is a potent, suramin-derived dual antagonist that simultaneously blocks the purinergic P2Y2 receptor (P2Y2R) and the orphan G protein-coupled receptor 17 (GPR17)[1][2].

In neurodegenerative diseases such as Multiple Sclerosis (MS) and Amyotrophic Lateral Sclerosis (ALS), pathology is driven by two parallel forces: aggressive neuroinflammation mediated by microglia/macrophages, and the failure of oligodendrocyte precursor cells (OPCs) to mature and remyelinate damaged axons[3]. P2Y2R activation by extracellular ATP/UTP drives the inflammatory cascade, while GPR17 activation by uracil nucleotides acts as an intrinsic "brake" on OPC differentiation[4][5]. By neutralizing both targets, Compound 14m offers a synergistic therapeutic profile. This guide provides a rigorous framework for validating its antagonist activity using high-fidelity primary cell models.

Mechanistic Framework & Pathway Visualization

To design a self-validating experimental protocol, we must first understand the causality of the receptor signaling.

• P2Y2R (Gq-Coupled): Expressed heavily on microglia and macrophages. When damaged cells release ATP or UTP, P2Y2R triggers the canonical Gαq/PLC/IP3 pathway, mobilizing intracellular calcium ( Ca2+ ) to activate inflammasomes and promote chemotaxis[5].

• GPR17 (Gi-Coupled): Expressed transiently on OPCs. Activation by UDP-glucose or cysteinyl leukotrienes (CysLTs) inhibits adenylyl cyclase, dropping intracellular cAMP levels. This cAMP suppression halts the OPCs in an immature state, preventing myelination[4].

Compound 14m acts as an allosteric/competitive barrier at both receptors, rescuing cAMP levels in OPCs to permit maturation, while blunting Ca2+ spikes in microglia to quell inflammation[2].

Mechanism of Action: Compound 14m dual antagonism of P2Y2R and GPR17 signaling pathways.

Product Comparison: Compound 14m vs. Alternative Antagonists

When selecting an antagonist for primary cell assays, researchers must weigh selectivity against the desired phenotypic outcome. Recombinant cell lines (e.g., CHO or HEK293) often overexpress receptors, forcing unnatural G-protein coupling. Primary cells express endogenous receptor stoichiometry, making them the gold standard for validating true pharmacological efficacy.

Table 1: Comparison of P2Y2R and GPR17 Antagonists

Compound	Primary Target(s)	IC50 / Potency	Key Advantages in Primary Cells	Limitations
Compound 14m	P2Y2R & GPR17	P2Y2R: 3.17 µMGPR17: 1.67 µM	Ideal for mixed glial cultures or co-cultures targeting both neuroinflammation and remyelination simultaneously[1][2].	Requires low-micromolar dosing; potential autofluorescence in some optical assays.
AR-C118925	P2Y2R (Selective)	~1.0 µM	Highly selective for P2Y2R over other P2Y subtypes. Excellent for isolating microglial specific responses[5].	No effect on GPR17 or OPC maturation.
Cangrelor	GPR17 & P2Y12	~0.1 µM	Potent GPR17 antagonist; effectively counteracts UDP-glucose in primary OPCs[4].	Cross-reactivity with P2Y12 complicates microglial data.
Montelukast	GPR17 & CysLT1	~0.1 µM	Repurposed asthma drug; proven to rescue OPC differentiation in ALS models[3].	Off-target CysLT1 blockade.
Suramin	Pan-P2Y & GPR17	>10 µM	Broad-spectrum purinergic blockade[5].	Highly non-selective; inhibits P2Y11 and other vital targets.

Primary Cell Validation Workflows

To prove the efficacy of Compound 14m, we must validate its activity in two distinct primary cell populations.

Protocol 1: Validating GPR17 Antagonism in Primary OPCs

Rationale: GPR17 is a Gi-coupled receptor. Agonist binding lowers cAMP. A true antagonist will rescue cAMP levels in the presence of an agonist, subsequently allowing the OPC to express Myelin Basic Protein (MBP).

• Isolation & Culture: Isolate mixed glial cells from P0-P2 neonatal rat cortices. After 10 days, isolate OPCs via the mechanical shake-off method. Plate OPCs on poly-D-lysine coated plates in a proliferation medium (PDGF-AA/FGF-2).

• Differentiation Induction: Switch to a differentiation medium containing Triiodothyronine (T3) to initiate the maturation program.

• Compound Pre-incubation: Treat cells with Compound 14m (3 µM to 10 µM) for 30 minutes prior to agonist challenge.

• Agonist Challenge: Add the GPR17 agonist UDP-glucose (100 µM) or LTD4 (10 nM)[4].

• Readout 1 (Acute - cAMP Assay): Lyse cells after 15 minutes. Use a competitive ELISA or FRET-based cAMP assay. Success criteria: Compound 14m concentration-dependently counteracts the agonist-mediated inhibition of forskolin-stimulated cAMP.

• Readout 2 (Chronic - Immunocytochemistry): After 48–72 hours, fix cells and stain for MBP (mature oligodendrocyte marker) and NG2 (immature OPC marker). Success criteria: Increased percentage of MBP+ cells in the Compound 14m treated group compared to the agonist-only group[3].

Protocol 2: Validating P2Y2R Antagonism in Primary Microglia

Rationale: P2Y2R is Gq-coupled. Agonist binding spikes intracellular calcium. An antagonist will flatten this calcium transient.

• Isolation: From the same mixed glial culture (Protocol 1), harvest microglia via mild shaking (200 rpm, 1 hour) before OPC isolation.

• Dye Loading: Incubate primary microglia with a calcium-sensitive dye (e.g., Fluo-4 AM, 2 µM) for 45 minutes at 37°C. Wash thoroughly with HBSS.

• Baseline & Pre-incubation: Establish baseline fluorescence for 30 seconds. Inject Compound 14m (3 µM to 10 µM) and incubate for 10 minutes.

• Agonist Challenge: Inject UTP (3 µM, approximate EC80​ concentration)[6].

• Readout: Record real-time fluorescence using a microplate reader or live-cell imaging system. Success criteria: Compound 14m fully inhibits the UTP-induced Ca2+ mobilization peak.

Step-by-step primary cell validation workflow for dual antagonist Compound 14m.

Data Interpretation & Troubleshooting (Expert Insights)

• Agonist Concentration ( EC80​ vs. ECmax​ ): When validating antagonists, never use saturating concentrations ( ECmax​ ) of the agonist, as this can easily outcompete competitive antagonists and yield false negatives. Always determine the EC80​ of UTP or UDP-glucose in your specific primary cell batch before testing Compound 14m[6].

• Autofluorescence Artifacts: Compound 14m is a 3-nitrophenyl 4-benzamidobenzenesulfonic acid derivative[2][6]. Nitrophenyl compounds can sometimes exhibit autofluorescence or quench specific wavelengths. Always run a "Compound + Dye + No Agonist" vehicle control to ensure baseline fluorescence is not artificially skewed[6].

• Metabolic Stability: Compound 14m exhibits excellent metabolic stability in human liver microsomes[1], meaning it will not degrade rapidly during the 48–72 hour chronic OPC differentiation assays, unlike some peptide-based or highly labile alternatives.

References

• Pillaiyar T, et al. "Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17." European Journal of Medicinal Chemistry, 2020.[Link]

• Woods, L.T., et al. "Therapeutic potential for P2Y2 receptor antagonism." Purinergic Signalling, 2022.[Link]

• Ceruti, S., et al. "Phenotypic Changes, Signaling Pathway, and Functional Correlates of GPR17-expressing Neural Precursor Cells during Oligodendrocyte Differentiation." Journal of Biological Chemistry, 2011.[Link]

• Bonfanti, E., et al. "Abnormal Upregulation of GPR17 Receptor Contributes to Oligodendrocyte Dysfunction in SOD1 G93A Mice." International Journal of Molecular Sciences, 2020.[Link]

• Al-Hroub, H., et al. "Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening." ACS Pharmacology & Translational Science, 2022.[Link]

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"P2Y2R/GPR17 antagonist 1" benchmarking against known inhibitors

As a Senior Application Scientist, I frequently encounter researchers struggling to isolate the complex signaling networks driving neuroinflammation and demyelinating diseases. Historically, targeting the purinergic P2Y2 receptor (P2Y2R) or the orphan G protein-coupled receptor 17 (GPR17) required piecing together data from disparate, single-target inhibitors.

The emergence of P2Y2R/GPR17 Antagonist 1 (Compound 14m) —a suramin-derived benzenesulfonic acid derivative—has shifted this paradigm. By simultaneously blocking both pro-inflammatory GPCRs, it offers a powerful tool for investigating synergistic receptor crosstalk. However, to deploy this compound effectively, we must objectively benchmark its performance against established single-target inhibitors.

This guide provides a comprehensive technical comparison, mechanistic visualization, and self-validating experimental protocols to help you integrate P2Y2R/GPR17 Antagonist 1 into your drug development workflows.

The Benchmark Contenders: Profiling the Inhibitor Landscape

When designing an assay to evaluate neuroinflammation or oligodendrocyte maturation, ligand selection dictates the integrity of your data. Here is how P2Y2R/GPR17 Antagonist 1 stacks up against the industry standards:

• P2Y2R/GPR17 Antagonist 1 (Compound 14m): Developed through structure-activity relationship (SAR) optimization of suramin, this compound is a dual antagonist. It is highly valuable for disease models where both receptors are upregulated, such as multiple sclerosis and ischemic stroke[1][2].

• AR-C118925: The gold standard for isolated P2Y2R antagonism. It is exceptionally potent and selective, making it the ideal control when you need to rule out GPR17 involvement[3].

• HAMI3379: A repurposed cysteinyl leukotriene receptor 2 (CysLT2R) antagonist that exhibits potent GPR17 antagonism. It is widely used in glioblastoma and demyelination models to induce oligodendrocyte remyelination[4][5].

• Suramin: The non-selective parent compound. While historically significant as a pan-purinergic blocker, its high off-target toxicity makes it obsolete for precision mechanistic studies[2][3].

Quantitative Performance Comparison

Compound	Target Selectivity	P2Y2R IC₅₀ (µM)	GPR17 IC₅₀ (µM)	Key Advantage	Primary Limitation
P2Y2R/GPR17 Antagonist 1	Dual P2Y2R / GPR17	3.17	1.67	Simultaneous blockade of synergistic pro-inflammatory pathways.	Moderate potency compared to highly optimized single-target agents.
AR-C118925	P2Y2R Selective	~0.05	>10.0	Exceptional potency and selectivity for P2Y2R.	Lacks efficacy against GPR17; narrow therapeutic scope.
HAMI3379	GPR17 / CysLT2R	>10.0	~3.80	Established antagonist in in vivo demyelination models.	Cross-reactivity with CysLT2 receptors confounds data.
Suramin	Pan-Purinergic	~15.0	~15.0	Broad-spectrum baseline reference.	High off-target toxicity; poor selectivity profile.

Data synthesized from[1][2] and [3].

Mechanistic Visualization: The Dual-Blockade Advantage

To understand why a dual antagonist is experimentally valuable, we must look at the causality of the signaling cascades. P2Y2R exclusively couples to Gq proteins, while GPR17 is promiscuous, coupling to both Gq and Gi proteins[5][6]. Activation of these receptors leads to intracellular calcium release (via Gq/PLC) and a reduction in cAMP (via Gi/AC), both of which arrest oligodendrocyte maturation and promote neuroinflammation.

Compound 14m effectively uncouples both pathways simultaneously, as illustrated below.

Fig 1: Dual blockade of Gq/Gi signaling pathways by P2Y2R/GPR17 Antagonist 1.

Self-Validating Experimental Methodologies

To rigorously validate the efficacy of P2Y2R/GPR17 Antagonist 1 in your lab, you must interrogate both the Gq and Gi pathways independently. The following protocols are designed as self-validating systems, incorporating specific controls to prevent false positives/negatives.

Protocol A: Intracellular Calcium Mobilization Assay (Gq-Pathway Validation)

Causality: Fluo-4 AM is a cell-permeable dye that fluoresces upon binding free intracellular calcium. Because both P2Y2R and GPR17 couple to Gq, their activation triggers Phospholipase C (PLC), generating IP3 and releasing calcium from the endoplasmic reticulum[2][6]. This assay measures the antagonist's ability to blunt that calcium spike.

Step-by-Step Workflow:

• Cell Preparation: Seed 1321N1 astrocytoma cells (stably expressing either human P2Y2R or GPR17) at 2×10⁴ cells/well in a 96-well black, clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Wash cells and load with 2 µM Fluo-4 AM in assay buffer (HBSS supplemented with 20 mM HEPES, pH 7.4) for 45 minutes at 37°C in the dark.

• Antagonist Incubation: Remove the dye solution. Add P2Y2R/GPR17 Antagonist 1 in serial dilutions (0.1 µM to 30 µM). Self-Validation Step: Include AR-C118925 as a positive control for P2Y2R wells, and HAMI3379 for GPR17 wells. Incubate for 30 minutes at room temperature.

• Agonist Stimulation: Using an automated fluorometric imaging plate reader (FLIPR), inject the respective agonist at an EC₈₀ concentration (e.g., UTP for P2Y2R; MDL29951 for GPR17). Causality: Using an EC₈₀ rather than a saturating dose ensures the assay remains sensitive to competitive antagonism.

• Data Acquisition: Record fluorescence (Ex 488 nm / Em 525 nm) continuously for 3 minutes. Calculate the IC₅₀ using the Area Under the Curve (AUC) of the calcium transient.

Protocol B: TR-FRET cAMP Inhibition Assay (Gi-Pathway Validation)

Causality: GPR17 couples to Gi proteins, which inhibit adenylyl cyclase (AC) and reduce cAMP levels[5][7]. To measure this inhibition, we must first artificially stimulate AC using Forskolin. A true GPR17 antagonist will reverse the agonist-induced drop in cAMP, restoring the Forskolin-stimulated baseline.

Step-by-Step Workflow:

• Cell Preparation: Resuspend GPR17-expressing CHO cells in stimulation buffer (HBSS, 0.1% BSA, 0.5 mM IBMX) at 1×10⁵ cells/mL. Self-Validation Step: The inclusion of IBMX (a phosphodiesterase inhibitor) is critical; it prevents cAMP degradation, ensuring measured levels strictly reflect AC activity.

• Antagonist Treatment: Dispense 5 µL of the cell suspension into a 384-well microplate. Add 5 µL of P2Y2R/GPR17 Antagonist 1 (serial dilutions) and incubate for 15 minutes.

• Forskolin/Agonist Challenge: Add 5 µL of a challenge mixture containing Forskolin (10 µM) and the GPR17 agonist MDL29951 (at EC₈₀). Incubate for 30 minutes at room temperature.

• TR-FRET Detection: Add the cAMP detection reagents (cAMP-d2 conjugate and anti-cAMP-Cryptate antibody). Incubate for 1 hour in the dark.

• Readout: Measure time-resolved fluorescence at 665 nm and 620 nm. Calculate the FRET ratio to determine intracellular cAMP concentrations and derive the antagonist IC₅₀.

Application Scientist's Verdict

Choosing the right inhibitor depends entirely on your experimental hypothesis:

• Use AR-C118925 if your primary goal is to isolate P2Y2R mechanics without confounding variables.

• Use HAMI3379 if you are strictly investigating GPR17 in demyelination, provided you control for CysLT2R cross-reactivity.

• Opt for P2Y2R/GPR17 Antagonist 1 (Compound 14m) when modeling complex, multi-pathway neuroinflammatory diseases (like Multiple Sclerosis or Glioblastoma). Its dual-action profile provides a more physiologically relevant blockade of the synergistic purinergic/leukotriene signaling networks driving disease progression.

References

• Title: Design, synthesis and biological evaluation of suramin-derived dual antagonists of the proinflammatory G protein-coupled receptors P2Y2 and GPR17 Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: Therapeutic potential for P2Y2 receptor antagonism Source: Purinergic Signalling (via PMC) URL: [Link]

• Title: Discovery of Novel and Selective GPR17 Antagonists as Pharmacological Tools for Developing New Therapeutic Strategies in Diabetes and Obesity Source: Scientific Reports (via PMC) URL: [Link]

• Title: GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting Source: ACS Omega URL: [Link]

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